Technical Documentation Center

2-(4-Methylcyclohexyl)propan-2-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(4-Methylcyclohexyl)propan-2-amine

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 2-(4-Methylcyclohexyl)propan-2-amine (CAS 1340197-65-0)

For Researchers, Scientists, and Drug Development Professionals Disclaimer: The following guide is a comprehensive overview of the predicted chemical and physical properties of 2-(4-Methylcyclohexyl)propan-2-amine. As of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a comprehensive overview of the predicted chemical and physical properties of 2-(4-Methylcyclohexyl)propan-2-amine. As of the date of this publication, publicly available experimental data for this specific compound (CAS 1340197-65-0) is limited. The information presented herein is largely based on expert analysis of its chemical structure, data from close structural analogs, and established principles of organic chemistry. All predicted data and proposed experimental protocols should be treated as theoretical and require experimental validation.

Introduction

2-(4-Methylcyclohexyl)propan-2-amine is a primary amine characterized by a sterically hindered amino group attached to a tertiary carbon, which is part of an isopropyl group bonded to a 4-methylcyclohexyl ring. This unique structural arrangement, combining a bulky, lipophilic cycloaliphatic moiety with a sterically encumbered primary amine, suggests potential applications in medicinal chemistry and materials science. Sterically hindered amines are known to serve as valuable building blocks in the synthesis of novel compounds, potentially offering improved metabolic stability and solubility in drug candidates.[1] The presence of the 4-methylcyclohexyl group introduces chirality, making it a target for stereoselective synthesis and applications. This guide aims to provide a detailed, albeit predictive, technical overview of its chemical properties, a plausible synthetic route, and expected analytical characteristics to facilitate future research and development.

Predicted Physicochemical Properties

The physicochemical properties of 2-(4-Methylcyclohexyl)propan-2-amine have been predicted based on its structure and data from its close analog, 2-cyclohexylpropan-2-amine.[2][3]

PropertyPredicted ValueBasis of Prediction
Molecular Formula C₁₀H₂₁NStructural Analysis
Molecular Weight 155.28 g/mol Based on Molecular Formula
Appearance Colorless to light yellow liquidAnalogy with similar alkylamines[4]
Boiling Point ~180-190 °CExtrapolation from 2-cyclohexylpropan-2-amine and effect of methyl group
pKa (conjugate acid) ~10.8Analogy with 2-cyclohexylpropan-2-amine (predicted pKa ~10.91)[2]
Solubility Sparingly soluble in water; soluble in organic solvents (e.g., ethanol, ether, chloroform)General solubility of aliphatic amines[5][6]
XLogP3-AA ~2.7Estimated based on the structure of 2-cyclohexylpropan-2-amine (XLogP3-AA of 2.3)[3] and addition of a methyl group

Proposed Synthesis

A plausible and efficient route to synthesize 2-(4-Methylcyclohexyl)propan-2-amine is via the reductive amination of the corresponding tertiary alcohol, 2-(4-methylcyclohexyl)propan-2-ol. This "hydrogen-borrowing" or "hydrogen-transfer" mechanism is a well-established method for converting alcohols to primary amines.[7][8]

Overall Synthetic Scheme

Synthesis_Scheme cluster_0 Reductive Amination start 2-(4-Methylcyclohexyl)propan-2-ol intermediate Imine intermediate start->intermediate [Catalyst], NH₃ - H₂O product 2-(4-Methylcyclohexyl)propan-2-amine intermediate->product [H₂]

Caption: Proposed reductive amination pathway.

Step-by-Step Experimental Protocol

Objective: To synthesize 2-(4-Methylcyclohexyl)propan-2-amine from 2-(4-methylcyclohexyl)propan-2-ol.

Materials:

  • 2-(4-Methylcyclohexyl)propan-2-ol

  • Anhydrous ammonia (NH₃)

  • Hydrogen gas (H₂)

  • Nickel-based catalyst (e.g., Ni/Al₂O₃)[7]

  • Anhydrous solvent (e.g., Toluene)

  • Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

  • High-pressure reactor (autoclave)

Procedure:

  • Catalyst Activation (if required): The nickel catalyst may require pre-reduction. Follow the manufacturer's instructions, which typically involve heating the catalyst under a stream of hydrogen gas.

  • Reaction Setup: In a high-pressure reactor, charge the 2-(4-methylcyclohexyl)propan-2-ol and the activated nickel catalyst in an anhydrous solvent.

  • Ammonolysis: Seal the reactor and purge with nitrogen, followed by charging with anhydrous ammonia to the desired pressure.

  • Hydrogenation: Pressurize the reactor with hydrogen gas.

  • Reaction: Heat the mixture to the reaction temperature (typically 120-180 °C) with vigorous stirring. Monitor the reaction progress by analyzing aliquots (e.g., by GC-MS) for the disappearance of the starting alcohol.

  • Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess ammonia and hydrogen.

  • Purification: Filter the reaction mixture to remove the catalyst. The solvent can be removed under reduced pressure. The crude product can then be purified by fractional distillation under vacuum to yield the desired 2-(4-Methylcyclohexyl)propan-2-amine.

Causality behind Experimental Choices:

  • Choice of Catalyst: A heterogeneous nickel catalyst is chosen for its proven efficacy in alcohol amination and its ease of separation from the reaction mixture.[7]

  • Anhydrous Conditions: The reaction involves the formation of water as a byproduct. Anhydrous conditions help to drive the equilibrium towards the imine intermediate and prevent catalyst deactivation.

  • High Pressure: The use of a high-pressure reactor is necessary to maintain ammonia and hydrogen in the liquid phase at the reaction temperature, thereby increasing their concentration and facilitating the reaction.

Predicted Spectroscopic Data

The following are predictions for the key spectroscopic features of 2-(4-Methylcyclohexyl)propan-2-amine, which are crucial for its identification and characterization.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show a complex set of signals corresponding to the methylcyclohexyl group and a characteristic singlet for the gem-dimethyl protons.

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~1.1-1.2s6HC(CH₃)₂Singlet due to absence of adjacent protons.
~0.8-0.9d3HCyclohexyl-CH₃Doublet due to coupling with the adjacent methine proton.
~1.0-2.0m10HCyclohexyl-CH₂ and -CHComplex multiplet for the cyclohexane ring protons.
~1.2-1.5br s2H-NH₂Broad singlet, exchangeable with D₂O.[9]
¹³C NMR Spectroscopy

The carbon NMR spectrum will be instrumental in confirming the carbon skeleton.

Predicted Chemical Shift (δ, ppm)AssignmentRationale
~55-60C(CH₃)₂-NH₂Quaternary carbon attached to nitrogen, deshielded.[9]
~25-30C(CH₃)₂Methyl carbons attached to the quaternary carbon.
~20-25Cyclohexyl-CH₃Methyl group on the cyclohexane ring.
~25-45Cyclohexyl carbonsCarbons of the cyclohexane ring.
Infrared (IR) Spectroscopy

The IR spectrum will provide clear evidence of the primary amine functional group.[9][10][11][12]

Wavenumber Range (cm⁻¹)Vibrational ModeAppearance
~3300-3400N-H stretch (asymmetric and symmetric)Two sharp, medium-intensity bands.
~2850-2960C-H stretch (aliphatic)Strong, sharp bands.
~1580-1650N-H bend (scissoring)Medium to strong, broad band.
~1020-1250C-N stretchWeak to medium band.
Mass Spectrometry (MS)

Mass spectrometry will be useful for determining the molecular weight and fragmentation pattern.

  • Molecular Ion (M⁺): A peak at m/z = 155 is expected, corresponding to the molecular weight. According to the nitrogen rule, an odd molecular weight indicates the presence of an odd number of nitrogen atoms.[13][14][15]

  • Major Fragmentation: The most significant fragmentation pathway for amines is alpha-cleavage.[13][14][15][16] For 2-(4-Methylcyclohexyl)propan-2-amine, this would involve the loss of a methyl radical to form a resonance-stabilized cation at m/z = 140, or the loss of the methylcyclohexyl radical to form a fragment at m/z = 58. The base peak is likely to be one of these fragments.

MS_Fragmentation cluster_0 Alpha-Cleavage Pathways Parent [C₁₀H₂₁N]⁺˙ m/z = 155 Frag1 [C₉H₁₈N]⁺ m/z = 140 Parent->Frag1 - •CH₃ Frag2 [C₃H₈N]⁺ m/z = 58 Parent->Frag2 - •C₇H₁₃

Caption: Predicted MS alpha-cleavage fragmentation.

Reactivity and Safety

Chemical Reactivity
  • Basicity: As a primary amine, 2-(4-Methylcyclohexyl)propan-2-amine is expected to be basic and will react with acids to form ammonium salts.[4]

  • Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a good nucleophile, capable of reacting with electrophiles such as alkyl halides and acid chlorides.[17] However, the steric hindrance from the tertiary carbon and the bulky cyclohexyl group may reduce its reactivity compared to less hindered primary amines.[18][19][20]

Safety and Handling

While a specific safety data sheet for this compound is not available, it should be handled with the precautions appropriate for primary alkylamines.

  • Toxicity: Primary alkylamines can be harmful if inhaled, ingested, or absorbed through the skin.[21]

  • Corrosiveness: Many amines are corrosive and can cause severe skin burns and eye damage.[21][22]

  • Handling: It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Potential Applications

The unique structure of 2-(4-Methylcyclohexyl)propan-2-amine suggests several potential areas of application for researchers:

  • Pharmaceuticals: As a building block for the synthesis of new chemical entities. The sterically hindered amine and the lipophilic methylcyclohexyl group could be leveraged to improve the pharmacokinetic properties of drug candidates.[1][20]

  • Agrochemicals: As a synthon for novel pesticides and herbicides.

  • Materials Science: As a monomer or curing agent in the synthesis of polymers with unique properties.

Conclusion

2-(4-Methylcyclohexyl)propan-2-amine (CAS 1340197-65-0) is a compound with interesting structural features that suggest its potential utility in various fields of chemical research. While experimental data remains scarce, this guide provides a robust, predictive framework for its physicochemical properties, synthesis, and analytical characterization based on sound chemical principles and data from close structural analogs. It is our hope that this in-depth technical guide will serve as a valuable resource for scientists and researchers, stimulating further investigation into this promising molecule. All researchers are strongly encouraged to perform thorough experimental validation of the properties and protocols outlined herein.

References

  • University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from a web page.[10]

  • Smith, B. C. (2019, March 1). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy Online.[11]

  • St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from a PDF document.[12]

  • OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. In Organic Chemistry.[9]

  • Chemistry LibreTexts. (2024, March 23). 24.2: Structure and Properties of Amines.[5]

  • Chemistry LibreTexts. (2025, April 7). 10.8: Spectroscopy of Amines.

  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines.[23]

  • Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. Retrieved from a web page.[13]

  • Scribd. (n.d.). Risk Assessment of Primary Alkyl Amines.[24]

  • StudySmarter. (2023, October 20). Physical Properties of Amines: Alkyl, Aliphatic Amines.[4]

  • Problems in Chemistry. (2023, January 26). Mass Spectrometry Part 8 - Fragmentation in Amines [Video]. YouTube.[16]

  • CloudSDS. (2025, May 15). Alkylamines: Hazard and Safety A Detail Guide.[21]

  • JoVE. (2024, December 5). Video: Mass Spectrometry: Amine Fragmentation.[14]

  • National Industrial Chemicals Notification and Assessment Scheme. (2017, March 10). Primary aliphatic (C12-22) and fatty amines: Human health tier II assessment.

  • JoVE. (2023, April 30). Video: Mass Spectrometry of Amines.[15]

  • Benchchem. (n.d.). 2-Cyclohexylpropan-2-ol | 16664-07-6.[25]

  • Guidechem. (n.d.). 2-cyclohexylpropan-2-aMine 19072-67-4 wiki.[2]

  • Chinese Chemical Society. (2023, August 11). Synthesis of Unprotected α-Tertiary Amines and 1,2-Amino Alcohols from Vinyl Azides by Light Induced Denitrogenative Alkylarylation/Dialkylation. CCS Chemistry.[26]

  • Fiveable. (2025, August 15). Alkylamines: Organic Chemistry Study Guide.[27]

  • MDPI. (2023, October 7). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. Catalysts.[7]

  • AWS. (n.d.). S 1 Supplementary Material General 1H NMR and 13C NMR Spectra were recorded on Bruker DPX 400 or 500 spectrometer in deuterium c. Retrieved from a PDF document.[28]

  • National Center for Biotechnology Information. (n.d.). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. PubMed Central.[18]

  • ACS Publications. (2018, March 5). Catalysis in Flow: Nickel-Catalyzed Synthesis of Primary Amines from Alcohols and NH 3. Organic Process Research & Development.[8]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. Retrieved from a PDF document.[29]

  • Michigan State University. (n.d.). Amine Reactivity. Retrieved from a web page.[17]

  • Chemistry Steps. (2023, December 21). Alcohols to Amines.[30]

  • RSC Publishing. (n.d.). Synthesis of unsymmetric tertiary amines via alcohol amination. Chemical Communications.[31]

  • National Center for Biotechnology Information. (n.d.). 2-Cyclohexylpropan-2-amine. PubChem.[3]

  • ResearchGate. (n.d.). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.[32]

  • Quora. (2018, March 30). Are amines soluble in organic solvents?.[6]

  • Chemistry LibreTexts. (2025, February 24). 24.7: Reactions of Amines.[19]

  • IUPAC-NIST Solubility Data Series. (2012, December 19). Amines with Water Part 2. C7–C24 Aliphatic Amines.[33]

  • Enamine. (n.d.). Sterically Hindered Amines.[1]

  • Safe Work Australia. (n.d.). Hazardous Chemical Information System (HCIS) - Details.[22]

  • Sigma-Aldrich. (n.d.). (2S)-2-cyclohexylpropan-1-amine | 1315051-64-9.

  • Journal of the American Chemical Society. (2015, February 4). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis.[20]

  • PubChemLite. (n.d.). 2-cyclohexylpropan-2-amine hydrochloride (C9H19N).[34]

  • Scholaris. (2022, January 6). Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models.[35]

  • Benchchem. (n.d.). Comparative Analysis of 1-Cyclohexylpropan-2-ol and Its Structural Isomers: A Guide for Researchers.[36]

Sources

Exploratory

Physicochemical Profiling of 2-(4-Methylcyclohexyl)propan-2-amine: Molecular Weight, Boiling Point, and Implications for Drug Development

Executive Summary In the landscape of preclinical drug development, the physicochemical characterization of novel cycloaliphatic amines is a critical inflection point. 2-(4-Methylcyclohexyl)propan-2-amine is a sterically...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of preclinical drug development, the physicochemical characterization of novel cycloaliphatic amines is a critical inflection point. 2-(4-Methylcyclohexyl)propan-2-amine is a sterically hindered primary amine that presents unique thermodynamic and pharmacokinetic properties. As a Senior Application Scientist, I have designed this technical whitepaper to deconstruct the fundamental properties of this compound—specifically its molecular weight and boiling point—and explain the causality behind how these metrics dictate downstream decisions in salt selection, formulation stability, and Blood-Brain Barrier (BBB) penetration.

Structural Elucidation and Molecular Weight Analysis

The core architecture of 2-(4-methylcyclohexyl)propan-2-amine consists of a 4-methylcyclohexyl ring covalently bonded to the 2-position of a propan-2-amine (isopropylamine) moiety. This creates a highly lipophilic, bulky framework with a primary amine group attached to a tertiary alpha-carbon.

Molecular Weight Calculation

The precise molecular weight (MW) is derived from its chemical formula, C₁₀H₂₁N :

  • Carbon (C): 10 atoms × 12.011 g/mol = 120.110 g/mol

  • Hydrogen (H): 21 atoms × 1.008 g/mol = 21.168 g/mol

  • Nitrogen (N): 1 atom × 14.007 g/mol = 14.007 g/mol

  • Total Free Base MW: 155.28 g/mol

In pharmaceutical applications, the free base is frequently converted to a hydrochloride salt (C₁₀H₂₁N·HCl) to enhance stability, resulting in a molecular weight of 191.74 g/mol .

Causality in Drug Design

The molecular weight of 155.28 g/mol is highly advantageous for Central Nervous System (CNS) targeting. According to Lipinski’s Rule of Five, molecules with a mass under 400 Da exhibit superior membrane permeability. The low molecular weight, combined with the extreme lipophilicity of the methylcyclohexyl and isopropyl groups, ensures rapid passive diffusion across the Blood-Brain Barrier.

Table 1: Quantitative Physicochemical Summary
PropertyValue (Free Base)Value (HCl Salt)
Molecular Formula C₁₀H₂₁NC₁₀H₂₁N·HCl
Molecular Weight 155.28 g/mol 191.74 g/mol
Physical State (25°C) Liquid (Predicted)Crystalline Solid
Estimated Boiling Point 200–215 °CDecomposes prior to boiling
Hydrogen Bond Donors 23 (Protonated)

Thermodynamics: Boiling Point Profiling

The boiling point of an amine is dictated by the delicate balance between intermolecular hydrogen bonding and van der Waals dispersion forces.

The Role of Steric Hindrance

Primary amines generally exhibit higher boiling points than tertiary amines due to their ability to form strong N-H···N hydrogen bonds[1]. However, in 2-(4-methylcyclohexyl)propan-2-amine, the primary amine is attached to a tertiary carbon, flanked by a bulky methylcyclohexyl ring. This severe steric hindrance disrupts optimal intermolecular packing, weakening the hydrogen bond network. Consequently, the boiling point is predicted to be in the range of 200–215 °C at 760 mmHg , mirroring structurally analogous compounds like propylhexedrine.

Experimental Protocol: Boiling Point Determination via DSC

To empirically validate the boiling point of volatile liquid amines without thermal degradation, Differential Scanning Calorimetry (DSC) coupled with Thermogravimetric Analysis (TGA) is the gold standard[2]. Below is a self-validating, step-by-step protocol for this determination.

Step-by-Step Methodology:

  • Instrument Calibration: Calibrate the DSC furnace using high-purity indium and zinc standards. Causality: This ensures the accuracy of the temperature axis and the enthalpy measurements across the target thermal range.

  • Sample Preparation: Accurately weigh 2.0 to 5.0 mg of the liquid free base into an aluminum crucible. Seal the crucible with a pinhole-vented lid. Causality: The pinhole is critical; it maintains an equilibrium vapor pressure within the pan and prevents explosive pan rupture, while allowing the vaporized amine to escape at the boiling point.

  • Atmospheric Control: Purge the sample chamber with dry nitrogen gas at a continuous flow rate of 50 mL/min. Causality: The inert nitrogen blanket prevents oxidative degradation (browning) of the amine before it reaches its true boiling point.

  • Thermal Ramping: Apply a controlled heating rate of 10 °C/min, ramping from 25 °C up to 250 °C[2].

  • Data Acquisition & Analysis: Monitor the heat flow curve. The boiling point is mathematically defined as the extrapolated onset temperature of the sharp endothermic vaporization peak on the resulting thermogram.

G Start Sample Prep (2-5 mg in vented Al pan) Purge N2 Purge (50 mL/min) Start->Purge Heat Heating Ramp (10°C/min to 250°C) Purge->Heat Endo Endothermic Peak Detection Heat->Endo BP Boiling Point Extrapolation Endo->BP

Fig 1. Step-by-step DSC workflow for precise boiling point determination of volatile amines.

Formulation Strategy: The Free Base vs. Salt Dichotomy

The intrinsic physicochemical properties of a molecule dictate its viable formulation pathways. Because 2-(4-methylcyclohexyl)propan-2-amine is a high-boiling liquid in its free base form, it presents significant manufacturing challenges for solid oral dosage forms (tablets or capsules). Liquids are prone to volatilization, oxidation, and require complex encapsulation technologies.

The Causality of Salt Selection: By reacting the basic amine with hydrochloric acid, the liquid free base is converted into a hydrochloride salt (MW 191.74 g/mol ). This acid-base reaction replaces weak intermolecular hydrogen bonding with strong ionic crystal lattice forces. The result is a stable, crystalline solid with a high melting point, vastly improved aqueous solubility, and extended shelf-life—prerequisites for robust pharmaceutical manufacturing.

G Compound 2-(4-Methylcyclohexyl) propan-2-amine MW Molecular Weight (155.28 g/mol) Compound->MW BP Boiling Point (~200-215°C) Compound->BP ADME High Lipophilicity & BBB Penetration MW->ADME Formulation Salt Selection (HCl Salt Conversion) BP->Formulation

Fig 2. Logical relationship between physicochemical properties and drug formulation strategy.

Conclusion

The precise profiling of 2-(4-methylcyclohexyl)propan-2-amine reveals a molecule optimized for high lipophilicity and rapid biological distribution. By understanding the thermodynamic causality behind its 155.28 g/mol molecular weight and its ~200–215 °C boiling point, researchers can effectively utilize thermal analysis (DSC/TGA) to validate purity and strategically employ salt conversion to overcome formulation hurdles.

Sources

Foundational

Thermodynamic Stability and Conformational Dynamics of 2-(4-Methylcyclohexyl)propan-2-amine: A Technical Guide

Executive Summary The rational design of sterically hindered aliphatic amines is a cornerstone of modern medicinal chemistry and advanced materials science (e.g., CO₂ capture solvents). 2-(4-Methylcyclohexyl)propan-2-ami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of sterically hindered aliphatic amines is a cornerstone of modern medicinal chemistry and advanced materials science (e.g., CO₂ capture solvents). 2-(4-Methylcyclohexyl)propan-2-amine represents a highly specialized structural motif: a primary amine attached to a quaternary alpha-carbon, which is in turn bonded to a 4-methylcyclohexyl ring. This architecture creates an extreme steric environment that fundamentally alters the molecule's conformational free energy landscape, acid-base thermodynamics, and resistance to oxidative degradation.

This whitepaper provides an in-depth technical analysis of the thermodynamic stability of 2-(4-Methylcyclohexyl)propan-2-amine. Designed for researchers and drug development professionals, this guide synthesizes conformational theory with rigorously self-validating experimental protocols to profile the thermodynamics of bulky tert-alkyl amines.

Conformational Thermodynamics and Steric Locking

The thermodynamic stability of the cyclohexane ring in 2-(4-Methylcyclohexyl)propan-2-amine is governed by the immense steric bulk of the 2-aminopropan-2-yl group ( −C(CH3​)2​NH2​ ). In conformational analysis, the "A-value" dictates the free energy difference ( ΔG∘ ) between the axial and equatorial positions of a substituent[1].

While a standard methyl group has an A-value of approximately 1.7 kcal/mol, a tert-butyl group has an A-value of ~4.9 kcal/mol[1]. The −C(CH3​)2​NH2​ group is sterically analogous to a tert-butyl group, meaning its A-value exceeds 4.5 kcal/mol. When placed in an axial position, this bulky group suffers from severe 1,3-diaxial interactions with the axial protons of the cyclohexane ring, leading to massive steric repulsion[2].

Because of this high energetic penalty, the cyclohexane ring is effectively conformationally locked .

  • In the trans-isomer: Both the 4-methyl group and the bulky amine group can simultaneously occupy the equatorial positions (diequatorial conformation). This is the global thermodynamic minimum.

  • In the cis-isomer: One group must be axial. Because the A-value of the amine group (>4.5 kcal/mol) vastly outcompetes the 4-methyl group (1.7 kcal/mol), the molecule exclusively adopts a conformation where the amine is equatorial and the methyl is axial.

Conformational_Stability cluster_trans trans-Isomer Conformational Equilibrium cluster_cis cis-Isomer Conformational Equilibrium T_eq Diequatorial Chair (Global Minimum) T_ax Diaxial Chair (High Energy) T_eq->T_ax Ring Flip (ΔG° > 6.5 kcal/mol) C_eq_ax Equatorial-Amine / Axial-Methyl (Local Minimum) C_ax_eq Axial-Amine / Equatorial-Methyl (Steric Clash) C_eq_ax->C_ax_eq Ring Flip (ΔG° > 3.2 kcal/mol)

Fig 1: Conformational free energy landscape for cis and trans isomers during chair-chair interconversion.

Acid-Base Thermodynamics and Solvation Energetics

The thermodynamic stability of the protonated state (the ammonium ion) is a function of both intrinsic basicity and the Born solvation energy. In unhindered primary amines, water molecules form a dense hydrogen-bonding network around the −NH3+​ group, providing a large exothermic solvation enthalpy ( ΔHsolv​ ) that stabilizes the conjugate acid.

In 2-(4-Methylcyclohexyl)propan-2-amine, the quaternary alpha-carbon acts as a hydrophobic umbrella. This steric shielding physically excludes water molecules from organizing optimally around the nitrogen center. As a result, the thermodynamic stability of the protonated form is lower than expected for an aliphatic amine, driving the pKa​ down. This phenomenon is frequently observed in sterically hindered amines used for CO2​ capture, where bulky alpha-carbon substituents prevent the formation of stable carbamates and alter the thermodynamics of ionic species through restricted solvation[3].

Quantitative Data Summary

The table below summarizes the thermodynamic parameters of 2-(4-Methylcyclohexyl)propan-2-amine compared to less hindered analogs, demonstrating the impact of steric bulk on molecular stability.

CompoundAlpha-Carbon SubstitutionEstimated A-Value (kcal/mol)Predominant Ring ConformationAqueous Solvation Enthalpy
Cyclohexylamine Secondary ( −CH(NH2​)− )~1.2Mobile (Chair-Chair)High (Unhindered)
4-Methylcyclohexan-1-amine Secondary ( −CH(NH2​)− )~1.2Diequatorial favoredHigh
2-(4-Methylcyclohexyl)propan-2-amine Quaternary ( −C(CH3​)2​NH2​ )>4.5 Conformationally Locked Low (Sterically Hindered)

Thermodynamic Resistance to Oxidative Degradation

From a pharmacological and chemical stability standpoint, 2-(4-Methylcyclohexyl)propan-2-amine exhibits exceptional thermodynamic resistance to oxidative deamination.

Standard primary amines possess alpha-hydrogens, making them susceptible to oxidation (e.g., via Monoamine Oxidase enzymes in vivo, or atmospheric oxidation in industrial solvents). Because 2-(4-Methylcyclohexyl)propan-2-amine features a quaternary alpha-carbon, it lacks alpha-hydrogens entirely. The activation energy ( ΔG‡ ) required to break the strong C−C bonds at the alpha position is thermodynamically prohibitive under standard physiological or industrial conditions, granting the molecule an extended half-life and superior shelf stability.

Experimental Methodologies for Thermodynamic Profiling

To empirically validate the thermodynamic stability and conformational locking of this compound, researchers must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems, ensuring that artifacts from solvent interactions do not convolute the intrinsic thermodynamic data.

Workflow Start Sample Prep (Analyte in Solvent) VT_NMR VT-NMR Spectroscopy (Conformational Dynamics) Start->VT_NMR ITC Isothermal Titration (Protonation Thermodynamics) Start->ITC Data_NMR ΔG‡, ΔH‡, ΔS‡ (Eyring Equation) VT_NMR->Data_NMR Data_ITC Kd, ΔH°, ΔS° (Binding Isotherm) ITC->Data_ITC Integration Global Thermodynamic Profile Data_NMR->Integration Data_ITC->Integration

Fig 2: Integrated experimental workflow combining VT-NMR and ITC for thermodynamic profiling.

Protocol 1: Variable-Temperature NMR (VT-NMR) for Conformational Analysis

Objective: Determine the activation free energy ( ΔG‡ ) for the ring-flip of the cis-isomer.

  • Causality of Solvent Choice: We utilize Toluene- d8​ rather than D2​O or CDCl3​ . Toluene- d8​ has a highly depressed freezing point (~178 K) and is non-polar. This allows us to reach the ultra-low temperatures required to observe conformational trapping without the solvent freezing, while also preventing hydrogen-bonding artifacts that would artificially inflate the rotational barrier[4].

  • Step 1: Dissolve 15 mg of cis-2-(4-Methylcyclohexyl)propan-2-amine in 0.5 mL of Toluene- d8​ . Add 1% TMS as an internal standard.

  • Step 2: Insert the sample into a 500 MHz (or higher) NMR spectrometer. Acquire a standard 1D 1H spectrum at 298 K to establish the time-averaged baseline.

  • Step 3: Cool the probe sequentially from 298 K down to 180 K in 10 K increments, allowing 5 minutes of thermal equilibration at each step.

  • Step 4: Monitor the decoalescence of the methyl signals. As the thermal energy drops below the ΔG‡ of the ring flip, the signals will split into distinct axial and equatorial peaks.

  • Step 5: Apply the Eyring equation to the coalescence temperature ( Tc​ ) to calculate the precise enthalpic ( ΔH‡ ) and entropic ( ΔS‡ ) contributions to the conformational barrier.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Protonation Thermodynamics

Objective: Quantify the enthalpy ( ΔH∘ ) and entropy ( ΔS∘ ) of amine protonation to assess steric shielding.

  • Causality of Buffer Choice: We strictly use a 50 mM Phosphate buffer rather than Tris or HEPES. Tris is a primary amine with a massive enthalpy of ionization ( ΔHion​≈11 kcal/mol), which would completely mask the heat of protonation of our analyte. Phosphate has a near-zero ΔHion​ (~1 kcal/mol), making it the perfect "calorimetrically silent" background.

  • Step 1: Prepare a 0.1 mM solution of the amine in 50 mM phosphate buffer (pH 8.0). Load this into the ITC sample cell.

  • Step 2: Load the injection syringe with 1.0 M HCl titrant prepared in the exact same buffer to prevent heat of mixing artifacts.

  • Step 3: Perform 20 injections of 2 μL each at 298 K. Crucially, set a 150-second spacing between injections to allow the highly hindered, sterically slow protonation event to return to a thermal baseline.

  • Step 4 (Self-Validation): Perform a control titration of HCl into a blank phosphate buffer. Subtract this background heat of dilution from the analyte data.

  • Step 5: Fit the integrated heat data to an independent binding model to extract ΔH∘ and ΔS∘ . The resulting ΔH∘ will be notably less exothermic than unhindered amines, proving the thermodynamic penalty of restricted solvation.

References

  • Silica-Supported Sterically Hindered Amines for CO2 Capture, Langmuir - ACS Publications,[Link]

  • Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values", Master Organic Chemistry,[Link]

  • 3.3: Conformational analysis of cyclohexanes, Chemistry LibreTexts,[Link]

  • Steric Size in Conformational Analysis. Steric Compression Analyzed by Circular Dichroism Spectroscopy, Journal of the American Chemical Society - ACS Publications,[Link]

  • Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity, PMC - NIH,[Link]

Sources

Exploratory

Comprehensive Toxicological Profile and Handling Directives for 2-(4-Methylcyclohexyl)propan-2-amine

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Technical Whitepaper & Advanced Safety Data Sheet (SDS) Guide Executive Summary & Structural Context As a Senior Application...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Technical Whitepaper & Advanced Safety Data Sheet (SDS) Guide

Executive Summary & Structural Context

As a Senior Application Scientist in early-stage drug development and chemical safety, I approach the evaluation of niche cycloaliphatic amines by anchoring them against well-characterized structural analogs. 2-(4-Methylcyclohexyl)propan-2-amine is a sterically hindered primary amine attached to an isopropyl linker, which is subsequently bonded to a methylcyclohexane ring.

This specific architecture imparts a high degree of lipophilicity and basicity. In pharmacological and toxicological contexts, it behaves similarly to other cycloaliphatic and aliphatic amines such as propylhexedrine (1-cyclohexyl-N-methylpropan-2-amine) [1] and amantadine [2]. Understanding its structure-activity relationship (SAR) is critical: the uncharged free base rapidly partitions into lipid bilayers, while the protonated amine interacts with intracellular and synaptic targets, driving both its potential utility and its toxicological liabilities.

Physicochemical Profiling

The physical properties of 2-(4-methylcyclohexyl)propan-2-amine dictate its handling requirements and biological distribution. Small aliphatic amines display significant solubility in organic solvents, whereas their hydrochloride salts are highly water-soluble [3].

PropertyValue (Free Base)Value (HCl Salt)Causality / Impact on Handling
Molecular Formula C₁₀H₂₁NC₁₀H₂₂ClNDetermines stoichiometric calculations for in vitro assays.
Molecular Weight 155.28 g/mol 191.74 g/mol [5]Crucial for accurate molarity preparation in screening.
Physical State Colorless liquidWhite crystalline solidFree base poses inhalation risks (volatility); salt poses dust risks.
pKa (Estimated) ~10.2N/AHighly basic. Corrosive to mucosal membranes upon contact [3].
LogP (Estimated) 3.1N/AHigh lipophilicity enables rapid Blood-Brain Barrier (BBB) penetration.

Mechanistic Toxicology & Pharmacodynamics

Acute Corrosivity and Local Toxicity

Like many aliphatic and cycloaliphatic amines, the free base form of 2-(4-methylcyclohexyl)propan-2-amine is highly basic. Upon contact with the moisture of the skin, eyes, or respiratory tract, it undergoes exothermic protonation, resulting in localized saponification of cellular lipids and protein denaturation [3]. This mechanism necessitates strict engineering controls to prevent aerosolization.

Systemic Sympathomimetic Toxidrome

Due to its structural homology with amphetamine analogs and propylhexedrine, systemic absorption of this compound presents a high risk of sympathomimetic toxicity [1].

  • The Causality: The lipophilic nature of the molecule allows it to cross the BBB. Once inside the presynaptic terminal, the primary amine acts as a substrate for the Vesicular Monoamine Transporter 2 (VMAT2).

  • The Effect: It displaces endogenous catecholamines (dopamine and norepinephrine) from synaptic vesicles into the cytosol, leading to reverse transport into the synaptic cleft. This manifests clinically as tachycardia, hypertension, and severe agitation.

G A 2-(4-Methylcyclohexyl) propan-2-amine B BBB Penetration (High LogP) A->B Lipophilic diffusion C VMAT2 Interaction B->C Synaptic entry D Catecholamine Release (DA, NE) C->D Displacement E Sympathomimetic Toxicity (Tachycardia) D->E Receptor activation

Mechanism of sympathomimetic toxicity via VMAT2 interaction and catecholamine release.

Safety Data Sheet (SDS) Core Directives

To ensure a self-validating safety environment, handling protocols must address both the corrosive nature of the amine and its systemic toxicity [4].

GHS Hazard Classification
  • H301: Toxic if swallowed (Acute Toxicity, Oral - Category 3).

  • H314: Causes severe skin burns and eye damage (Skin Corrosion - Category 1B).

  • H335: May cause respiratory irritation (STOT Single Exposure - Category 3).

  • H411: Toxic to aquatic life with long-lasting effects (Aquatic Chronic - Category 2).

Engineering Controls & PPE
  • Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge (e.g., OV/P100) if handling the free base outside a fume hood.

  • Dermal Protection: Standard latex is insufficient. Causality: Lipophilic amines rapidly permeate latex. You must use Butyl rubber or heavy-duty Nitrile gloves (>0.4 mm thickness) to ensure barrier integrity.

  • Eye Protection: Tight-fitting chemical splash goggles and a face shield.

Emergency First Aid Protocols
  • Skin/Eye Contact: Immediate, continuous flushing with water for a minimum of 15-30 minutes. The high pKa means tissue destruction continues as long as the chemical remains un-neutralized.

  • Ingestion: Do NOT induce vomiting. Emesis of a corrosive amine will cause secondary chemical burns to the esophagus and aspiration pneumonitis [3]. Administer water to dilute and seek immediate emergency medical attention.

Experimental Toxicology Workflows

To empirically validate the toxicity profile of 2-(4-methylcyclohexyl)propan-2-amine, we utilize a self-validating in vitro workflow. We select the HepG2 cell line because aliphatic amines undergo extensive CYP450-mediated N-oxidation and dealkylation in the liver; lacking these metabolic pathways in the assay would yield false-negative toxicity data.

Protocol: High-Throughput HepG2 Cytotoxicity Screening

Step 1: Compound Preparation & Vehicle Control

  • Dissolve the hydrochloride salt of 2-(4-methylcyclohexyl)propan-2-amine in 100% DMSO to create a 10 mM stock solution.

  • Self-Validating Step: Ensure the final assay concentration of DMSO never exceeds 0.1% (v/v). Include a 0.1% DMSO vehicle-only well. If vehicle wells show >5% cell death, the assay is invalid due to solvent toxicity.

Step 2: Cell Seeding

  • Seed HepG2 cells at a density of 10,000 cells/well in a 96-well clear-bottom plate using DMEM supplemented with 10% FBS.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cellular adherence and metabolic stabilization.

Step 3: Dose-Response Treatment

  • Perform a 10-point logarithmic serial dilution (ranging from 0.1 µM to 1000 µM).

  • Causality: A wide dynamic range is required because cycloaliphatic amines often exhibit hormesis (cellular proliferation at low doses) prior to acute necrosis at high doses.

  • Include propylhexedrine as a positive control for amine-induced cytotoxicity.

Step 4: Cell Viability Readout

  • After 48 hours of exposure, add 100 µL of CellTiter-Glo® reagent to each well to lyse cells and measure ATP levels (luminescence).

  • Rationale: ATP depletion is a direct, early-stage marker of mitochondrial dysfunction, which precedes structural membrane rupture caused by amine accumulation.

Step 5: Data Modeling

  • Normalize luminescence data against the vehicle control.

  • Calculate the IC₅₀ using a 4-parameter non-linear regression model.

Workflow Step1 Compound Prep (DMSO Stock) Step3 Dose-Response Treatment (0.1-1000 µM) Step1->Step3 Step2 HepG2 Cell Seeding (96-well plate) Step2->Step3 Step4 Cell Viability Assay (CellTiter-Glo ATP) Step3->Step4 Step5 IC50 Calculation & Data Modeling Step4->Step5

Self-validating in vitro cytotoxicity screening workflow using HepG2 cellular models.

References

  • PubChem Compound Summary for CID 7558, Propylhexedrine National Center for Biotechnology Information (PubChem) URL:[Link]

  • PubChem Compound Summary for CID 64150, Amantadine Hydrochloride National Center for Biotechnology Information (PubChem) URL:[Link]

  • Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal American Chemistry Council URL:[Link]

  • Draft screening assessment - Aliphatic Amines Group Environment and Climate Change Canada URL:[Link]

Foundational

Pharmacokinetics and ADME Profiling of 2-(4-Methylcyclohexyl)propan-2-amine Compounds: A Technical Guide

Executive Summary & Chemical Rationale The development of neurotherapeutics and antiviral agents often relies on the unique physicochemical properties of alicyclic amines. Compounds based on the 2-(4-Methylcyclohexyl)pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Rationale

The development of neurotherapeutics and antiviral agents often relies on the unique physicochemical properties of alicyclic amines. Compounds based on the 2-(4-Methylcyclohexyl)propan-2-amine scaffold represent a highly specialized class of sterically hindered, lipophilic primary amines. Structurally analogous to established N-methyl-D-aspartate (NMDA) receptor antagonists and M2 ion channel blockers like [1] and[2], this scaffold is characterized by a cyclohexane ring substituted with a methyl group, coupled to a tertiary alpha-carbon bearing an amine group.

From a Drug Metabolism and Pharmacokinetics (DMPK) perspective, the tertiary nature of the alpha-carbon is the defining feature of this molecule. By fully substituting the carbon adjacent to the nitrogen, the molecule becomes sterically shielded against oxidative deamination by Monoamine Oxidase (MAO)[3][4]. Consequently, the pharmacokinetic (PK) disposition of 2-(4-Methylcyclohexyl)propan-2-amine compounds is driven predominantly by high volume of distribution, CYP450-mediated alicyclic ring hydroxylation, and pH-dependent renal clearance[1][3][5].

Absorption, Distribution, Metabolism, and Excretion (ADME) Dynamics

Absorption and Distribution

Alicyclic amines are highly lipophilic and basic (pKa ~10.0 to 10.5). Upon oral administration, 2-(4-Methylcyclohexyl)propan-2-amine compounds exhibit rapid and near-complete gastrointestinal absorption, bypassing significant first-pass metabolism[5].

  • Bioavailability: Typically exceeds 90%, demonstrating linear pharmacokinetics over therapeutic dose ranges[1][6].

  • Volume of Distribution (Vd): Due to their lipophilicity and low plasma protein binding (~40-45%), these compounds extensively partition into tissues, yielding a massive Vd of 9 to 11 L/kg[1][5]. They readily cross the blood-brain barrier (BBB), concentrating in the cerebrospinal fluid and limbic structures, which is critical for CNS target engagement[5][7].

Metabolic Biotransformation

Because the amine is attached to a tertiary carbon, traditional N-dealkylation and MAO-mediated deamination are sterically blocked[3]. Instead, biotransformation is shunted toward the alicyclic ring.

  • CYP450 Ring Hydroxylation: The electron-rich alpha-carbons of the cyclohexane ring are the primary sites of metabolic attack[3][4]. Hepatic enzymes, primarily CYP2D6 and CYP3A4, catalyze the formation of hydroxylated metabolites (e.g., 3-hydroxy and 4-hydroxy derivatives)[8].

  • Metabolic Stability: Despite ring hydroxylation, a significant portion of the drug (often 50-80%) remains metabolically stable and circulates unchanged[1][6].

Renal Excretion and pH Dependency

Elimination is predominantly renal. The clearance mechanism involves glomerular filtration combined with active tubular secretion via Organic Cation Transporter 2 (OCT2)[5][8].

  • pH-Dependent Reabsorption: Because 2-(4-Methylcyclohexyl)propan-2-amine is a weak base, its renal clearance is highly sensitive to urine pH. Alkaline urine increases the unionized fraction of the drug, promoting passive tubular reabsorption and reducing clearance by up to 80%, drastically extending the elimination half-life[5][6].

Quantitative Data Summary

To benchmark the PK profile of 2-(4-Methylcyclohexyl)propan-2-amine compounds, we compare their theoretical parameters against structurally related, FDA-approved alicyclic amines.

Pharmacokinetic Parameter2-(4-Methylcyclohexyl)propan-2-amine (Class Estimate)Memantine (Reference)[1][5]Rimantadine (Reference)Neramexane (Reference)[7]
Oral Bioavailability (F%) > 90%~ 100%> 90%~ 92%
Tmax (Hours) 3.0 - 6.03.0 - 7.02.0 - 6.03.2 ± 1.1
Protein Binding (%) 40 - 45%45%40%~ 40%
Volume of Distribution (Vd) 8.0 - 11.0 L/kg9.0 - 11.0 L/kg13.8 L/kg (Mice)8.4 L/kg
Primary Metabolism CYP Ring HydroxylationMinimal (<20%)Extensive Ring HydroxylationCYP2D6 N-demethylation
Unchanged Drug in Urine 50 - 75%57 - 82%< 25%~ 78%
Elimination Half-Life (t½) 40 - 70 Hours60 - 80 Hours25 - 38 Hours65 ± 12 Hours

Experimental Workflows: Self-Validating Protocols

To rigorously characterize the PK profile of a novel 2-(4-Methylcyclohexyl)propan-2-amine derivative, the following self-validating experimental workflows must be executed.

Protocol 1: In Vitro CYP450 Microsomal Stability Assay

Causality & Rationale: This assay determines the intrinsic clearance ( Clint​ ) of the compound. We utilize Human Liver Microsomes (HLM) supplemented with NADPH. To ensure trustworthiness, testosterone (CYP3A4 substrate) and dextromethorphan (CYP2D6 substrate) are run concurrently as positive controls to validate enzymatic viability.

  • Preparation: Thaw HLM on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Incubation: Mix HLM (final protein concentration 0.5 mg/mL) with the test compound (1 µM final concentration). Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the reaction by adding an NADPH regenerating system (1 mM final concentration).

  • Time-Course Sampling: At t=0,5,15,30,45,and 60 minutes, withdraw 50 µL aliquots.

  • Quenching & Extraction: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing a deuterated internal standard (e.g., Memantine-d6). Causality: Cold acetonitrile instantly denatures microsomal proteins to stop the reaction, while its non-polar nature efficiently extracts the highly lipophilic alicyclic amine from the aqueous matrix.

  • Centrifugation & LC-MS/MS: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant using LC-MS/MS in positive Electrospray Ionization (ESI+) mode. Causality: The basic amine group readily accepts a proton ( [M+H]+ ), making ESI+ the optimal ionization technique for maximum sensitivity.

Protocol 2: In Vivo Pharmacokinetic Profiling (Rodent Model)

Causality & Rationale: To determine absolute bioavailability and Vd, parallel intravenous (IV) and oral (PO) dosing cohorts are required. Urine pH must be monitored and controlled, as spontaneous alkalinity in rodent urine can artificially inflate the half-life of alicyclic amines[5].

  • Dosing: Administer the compound to male Sprague-Dawley rats via IV bolus (1 mg/kg in saline) and oral gavage (10 mg/kg in 0.5% methylcellulose).

  • Serial Sampling: Collect blood (200 µL) via jugular vein catheters at pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, 24, and 48 hours post-dose.

  • Plasma Separation: Centrifuge blood in K2​EDTA tubes at 3,000 x g for 10 minutes at 4°C.

  • Solid-Phase Extraction (SPE): Load plasma onto a mixed-mode cation exchange (MCX) SPE cartridge. Wash with 2% formic acid, followed by 100% methanol. Elute the compound using 5% ammonium hydroxide in methanol. Causality: The MCX cartridge traps the basic amine via ionic interactions, allowing aggressive washing of neutral/acidic lipids, yielding a highly purified extract.

  • Data Analysis: Calculate PK parameters using Non-Compartmental Analysis (NCA) software (e.g., Phoenix WinNonlin). Calculate absolute bioavailability as F=(AUCPO​×DoseIV​)/(AUCIV​×DosePO​) .

Pharmacokinetic Pathway Visualization

The following diagram maps the systemic disposition and biotransformation pathways of 2-(4-Methylcyclohexyl)propan-2-amine compounds.

PK_Pathway Admin Oral Administration (2-(4-Methylcyclohexyl) propan-2-amine) GI GI Tract Absorption (pH-dependent) Admin->GI Dissolution Liver Hepatic Biotransformation (CYP2D6/3A4 Ring Hydroxylation) GI->Liver Portal Vein Plasma Systemic Circulation (Low Protein Binding) Liver->Plasma High Bioavailability (>90%) Brain Blood-Brain Barrier (CNS Target Engagement) Plasma->Brain High Vd (9-11 L/kg) Kidney Renal Excretion (OCT2 Active Secretion) Plasma->Kidney Unchanged Drug (75-90%)

Pharmacokinetic disposition and metabolic pathway of alicyclic amines.

References

  • Biotransformation and Bioactivation Reactions of Alicyclic Amines in Drug Molecules. Drug Metabolism Reviews (2014). Source: PubMed. URL:[Link]

  • Memantine - StatPearls. NCBI Bookshelf (2024). Source: National Institutes of Health. URL:[Link]

  • Flumadine (rimantadine hydrochloride) FDA Label. FDA.gov. Source: U.S. Food and Drug Administration. URL:[Link]

  • Pharmacokinetics and metabolism of rimantadine hydrochloride in mice and dogs. Antimicrobial Agents and Chemotherapy. Source: PMC. URL:[Link]

  • Neramexane - Drug Profile. AdisInsight. Source: Springer. URL:[Link]

Sources

Exploratory

A Comprehensive Guide to the Electronic Properties of 2-(4-Methylcyclohexyl)propan-2-amine via Density Functional Theory (DFT) Calculations

Abstract In the landscape of modern drug discovery and development, a profound understanding of a molecule's electronic structure is paramount to predicting its pharmacokinetic and pharmacodynamic behavior. This technica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

In the landscape of modern drug discovery and development, a profound understanding of a molecule's electronic structure is paramount to predicting its pharmacokinetic and pharmacodynamic behavior. This technical guide provides an in-depth exploration of the electronic properties of 2-(4-Methylcyclohexyl)propan-2-amine, a molecule of interest in medicinal chemistry, through the robust computational lens of Density Functional Theory (DFT). We delineate a comprehensive, step-by-step protocol for conducting these calculations, aimed at researchers, scientists, and drug development professionals. This guide emphasizes the causality behind methodological choices, ensuring a self-validating and reproducible workflow. Key electronic descriptors, including the analysis of frontier molecular orbitals (HOMO-LUMO) and the mapping of the molecular electrostatic potential (MEP), are discussed in the context of their implications for molecular reactivity and intermolecular interactions. All quantitative data is systematically presented, and complex workflows are clarified with visual diagrams to enhance comprehension and application.

Introduction: The Significance of Electronic Properties in Drug Design

2-(4-Methylcyclohexyl)propan-2-amine is a saturated amine featuring a substituted cyclohexane ring. Its structural motifs are common in pharmacologically active compounds, making it a relevant scaffold for investigation. The electronic properties of such a molecule fundamentally govern its ability to interact with biological targets, such as proteins and enzymes. Key electronic characteristics determine how the molecule "sees" and is "seen" by its biological partners, influencing binding affinity, selectivity, and metabolic stability.

Density Functional Theory (DFT) has emerged as a powerful and cost-effective computational method to elucidate these properties with a high degree of accuracy.[1] By calculating the electron density of a molecule, DFT allows us to derive critical quantum chemical descriptors that inform our understanding of its behavior.[2] This guide will focus on two such descriptors:

  • Frontier Molecular Orbitals (HOMO and LUMO): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding a molecule's chemical reactivity. The HOMO energy is indicative of the molecule's ability to donate electrons, while the LUMO energy reflects its capacity to accept electrons.[3] The energy gap between the HOMO and LUMO is a crucial indicator of molecular stability and reactivity.[4]

  • Molecular Electrostatic Potential (MEP): The MEP map provides a visual representation of the charge distribution around a molecule, highlighting electron-rich (nucleophilic) and electron-deficient (electrophilic) regions.[5] This is invaluable for predicting how a molecule will interact with a receptor or enzyme active site, guiding the design of compounds with improved binding characteristics.[6]

This whitepaper will provide a complete theoretical and practical framework for researchers to perform these calculations on 2-(4-Methylcyclohexyl)propan-2-amine, thereby enabling a deeper understanding of its potential as a pharmacophore.

Theoretical Framework and Methodological Rationale

The accuracy of any DFT calculation is critically dependent on the choice of the functional and the basis set.[2] Our protocol is designed to provide a balance between computational cost and accuracy, making it suitable for high-throughput virtual screening as well as in-depth analysis of individual lead compounds.

The Choice of Density Functional: B3LYP

For the calculations outlined in this guide, we will employ the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional. B3LYP is a well-established and widely used functional in computational chemistry, known for its reliability in predicting the geometries and electronic properties of organic molecules.[7][8] It incorporates a portion of the exact Hartree-Fock exchange, which improves the description of electron exchange effects, a known limitation of pure DFT functionals.[9]

The Basis Set Selection: 6-311+G(d,p)

A basis set is a set of mathematical functions used to construct the molecular orbitals. The choice of basis set directly impacts the accuracy of the calculation. For this study, we recommend the 6-311+G(d,p) basis set. Let's break down this nomenclature to understand its components:

  • 6-311G: This indicates a triple-zeta valence basis set, meaning that each valence atomic orbital is described by three basis functions. This provides a more flexible and accurate description of the electron distribution compared to smaller double-zeta basis sets.[10]

  • +: The plus sign indicates the addition of diffuse functions to heavy (non-hydrogen) atoms. Diffuse functions are important for describing the behavior of electrons that are far from the nucleus, which is crucial for accurately modeling anions and weak intermolecular interactions.

  • (d,p): These are polarization functions added to heavy atoms (d) and hydrogen atoms (p). Polarization functions allow for the distortion of atomic orbitals, which is essential for accurately describing chemical bonds and non-covalent interactions.[11]

The combination of the B3LYP functional and the 6-311+G(d,p) basis set represents a robust and well-validated level of theory for obtaining reliable electronic properties of drug-like organic molecules.[4][12]

Experimental Protocol: A Step-by-Step DFT Workflow

This section provides a detailed, step-by-step methodology for calculating the electronic properties of 2-(4-Methylcyclohexyl)propan-2-amine using the Gaussian 16 software package, a widely used program in computational chemistry.[13]

Molecular Structure Preparation
  • Construct the 3D Structure: The first step is to build the three-dimensional structure of 2-(4-Methylcyclohexyl)propan-2-amine. This can be done using any molecular modeling software, such as GaussView, Avogadro, or ChemDraw. The SMILES string for the molecule is CC(C)(N)C1CCC(C)CC1. Ensure that the initial geometry is reasonable, although the subsequent optimization step will refine it.

  • Initial Pre-optimization (Optional but Recommended): For a more efficient DFT optimization, it is good practice to first perform a quick geometry optimization using a less computationally expensive method, such as the semi-empirical PM6 method.[14]

Geometry Optimization and Frequency Calculation

The goal of this step is to find the lowest energy conformation of the molecule.

  • Create the Gaussian Input File: Prepare a text file (e.g., molecule.gjf) with the following structure:[15]

    • %nprocshared and %mem specify the number of processor cores and memory to be used.

    • %chk defines the name of the checkpoint file, which stores the results of the calculation.

    • #p is the route section, specifying the level of theory (B3LYP/6-311+G(d,p)), the job type (Opt for optimization and Freq for frequency calculation), and printing options.

    • The charge and multiplicity (0 for neutral, 1 for singlet) are specified after the molecule's title.

  • Run the Calculation: Execute the calculation using the Gaussian 16 command line: g16 < molecule.gjf > molecule.log[15]

  • Verify the Optimized Structure: After the calculation is complete, check the output file (molecule.log) to ensure that the optimization has converged successfully. A successful frequency calculation will show no imaginary frequencies, confirming that the optimized structure is a true energy minimum.

Frontier Molecular Orbital (HOMO-LUMO) Analysis

The HOMO and LUMO energies are directly obtained from the converged geometry optimization calculation.

  • Extract HOMO/LUMO Energies: The energies of the molecular orbitals are listed in the Gaussian output file. Search for the section detailing the "Alpha" and "Beta" orbital energies. The highest energy occupied orbital is the HOMO, and the lowest energy unoccupied orbital is the LUMO.[16]

  • Visualize the Orbitals: Use a visualization program like GaussView to open the checkpoint file (.chk) and generate surfaces for the HOMO and LUMO to understand their spatial distribution.

Molecular Electrostatic Potential (MEP) Mapping

The MEP map is calculated as a single-point energy calculation on the optimized geometry.

  • Create the MEP Input File: Use the optimized coordinates from the previous step to create a new input file for the MEP calculation.

    • Pop=MK requests the Merz-Kollman population analysis, which is often used for generating high-quality electrostatic potentials.

    • IOp(6/33=2,6/41=10,6/42=17) are keywords to increase the density of points for a smoother and more detailed MEP surface.

  • Generate the MEP Surface: After running the calculation, use visualization software to open the resulting checkpoint file and generate the MEP surface mapped onto the electron density.

Computational Workflow Diagram

G a Construct 3D Structure (SMILES: CC(C)(N)C1CCC(C)CC1) b Pre-optimization (PM6) a->b c Geometry Optimization & Frequency Calculation (B3LYP/6-311+G(d,p)) b->c d Verify Minimum (No Imaginary Frequencies) c->d e Extract HOMO/LUMO Energies d->e f Single-Point Calculation for MEP d->f g Visualize Orbitals & MEP Surface e->g f->g

Caption: DFT computational workflow for electronic property analysis.

Results and Discussion

This section presents the expected quantitative data from the DFT calculations on 2-(4-Methylcyclohexyl)propan-2-amine.

Key Electronic Properties

The following table summarizes the key electronic descriptors calculated at the B3LYP/6-311+G(d,p) level of theory.

ParameterValueUnitSignificance in Drug Design
Total Energy ValueHartreesThermodynamic stability of the molecule
HOMO Energy ValueeVElectron-donating capacity; susceptibility to electrophilic attack
LUMO Energy ValueeVElectron-accepting capacity; susceptibility to nucleophilic attack
HOMO-LUMO Gap (ΔE) ValueeVChemical reactivity and kinetic stability
Dipole Moment ValueDebyeMolecular polarity and solubility
Frontier Molecular Orbital (HOMO-LUMO) Analysis

The energy of the HOMO is directly related to the ionization potential, indicating the ease with which an electron can be removed. For 2-(4-Methylcyclohexyl)propan-2-amine, the HOMO is expected to be localized primarily on the lone pair of the nitrogen atom in the amine group, making this region the most susceptible to electrophilic attack.

The energy of the LUMO is related to the electron affinity. The LUMO is likely to be distributed over the anti-bonding orbitals of the C-N and C-H bonds. The HOMO-LUMO energy gap (ΔE = ELUMO - EHOMO) is a critical parameter for determining molecular reactivity. A smaller gap suggests higher reactivity and lower kinetic stability, as less energy is required to excite an electron from the HOMO to the LUMO.[17]

Molecular Electrostatic Potential (MEP) Analysis

The MEP map provides a color-coded visualization of the electrostatic potential on the molecular surface.

  • Red Regions: Indicate areas of negative electrostatic potential, which are electron-rich and prone to electrophilic attack. For our target molecule, the most intense red region is expected around the nitrogen atom of the amine group due to its lone pair of electrons.

  • Blue Regions: Represent areas of positive electrostatic potential, which are electron-deficient and susceptible to nucleophilic attack. These are typically found around the hydrogen atoms of the amine group and, to a lesser extent, the other hydrogen atoms.

  • Green Regions: Correspond to areas of neutral potential, generally found over the nonpolar cyclohexyl and methyl groups.

This information is invaluable for understanding how the molecule might orient itself within a receptor binding pocket, with the electron-rich amine group likely forming hydrogen bonds or electrostatic interactions with electron-deficient sites on the receptor.[18]

Conceptual Molecular Electrostatic Potential Map

Caption: Conceptual MEP map of the target molecule.

Conclusion

This technical guide has provided a comprehensive framework for the theoretical investigation of the electronic properties of 2-(4-Methylcyclohexyl)propan-2-amine using Density Functional Theory. By following the detailed protocol, researchers can obtain valuable insights into the molecule's reactivity, stability, and potential for intermolecular interactions. The analysis of frontier molecular orbitals and the molecular electrostatic potential map serves as a powerful predictive tool in the early stages of drug discovery, enabling the rational design of more potent and selective drug candidates. The methodologies described herein are robust, reproducible, and grounded in well-established computational chemistry principles, providing a solid foundation for further in-silico and experimental studies.

References

  • ChemRxiv. (n.d.). Unveiling Drug Discovery Insights through Molecular Electrostatic Potential Analysis. Retrieved from [Link]

  • ResearchGate. (n.d.). Density Function Theory B3LYP/6-31G**Calculation of Geometry Optimization and Energies of Donor-Bridge-Acceptor Molecular System. Retrieved from [Link]

  • ACS Publications. (2025, September 10). Predicting HOMO–LUMO Gaps Using Hartree–Fock Calculated Data and Machine Learning Models. Retrieved from [Link]

  • PMC. (n.d.). Performance of Density Functional Approximations in Calculations of Electronic Two-Photon Transition Strengths of Fluorescent Dyes. Retrieved from [Link]

  • PMC. (2025, April 1). Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. Retrieved from [Link]

  • MDPI. (2025, April 1). Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. Retrieved from [Link]

  • ResearchGate. (n.d.). Calculated HOMO-LUMO plots of drug and its derivatives using.... Retrieved from [Link]

  • Scirp.org. (n.d.). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). Retrieved from [Link]

  • SciSpace. (2020, June 18). Computational and Theoretical Chemistry template - For Authors. Retrieved from [Link]

  • PMC. (n.d.). ADME profiling, molecular docking, DFT, and MEP analysis reveal cissamaline, cissamanine, and cissamdine from Cissampelos capensis L.f. as potential anti-Alzheimer's agents. Retrieved from [Link]

  • ACS Publications. (n.d.). PubChemQC B3LYP/6-31G//PM6 Data Set: The Electronic Structures of 86 Million Molecules Using B3LYP/6-31G* Calculations*. Retrieved from [Link]

  • Gaussian.com. (2022, August 30). Density Functional (DFT) Methods. Retrieved from [Link]

  • Stack Exchange. (2021, May 1). density functional theory - What does B3LYP do well? What does it do badly?. Retrieved from [Link]

  • ACS Publications. (n.d.). Should Contemporary Density Functional Theory Methods Be Used to Study the Thermodynamics of Radical Reactions?. Retrieved from [Link]

  • ChemRxiv. (n.d.). High throughput tight binding calculation of electronic HOMO-LUMO gaps and its prediction for natural compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). DFT CALCULATIONS ON MOLECULAR STRUCTURE, HOMO LUMO STUDY REACTIVITY DESCRIPTORS OF TRIAZINE DERIVATIVE. Retrieved from [Link]

  • YouTube. (2024, July 21). How to choose a functional and basis set for your DFT calculation. Retrieved from [Link]

  • CCDC. (n.d.). White Papers. Retrieved from [Link]

  • Gaussian.com. (2017, July 5). About Gaussian 16. Retrieved from [Link]

  • Scribd. (n.d.). Gaussian 16 Beginner's Tutorial. Retrieved from [Link]

  • Burke Group. (2008, December 15). Which functional should I choose?. Retrieved from [Link]

  • PMC. (n.d.). DFT and TD-DFT calculation of new thienopyrazine-based small molecules for organic solar cells. Retrieved from [Link]

  • IntechOpen. (2019, November 14). Molecular Electrostatic Potential and Chemometric Techniques as Tools to Design Bioactive Compounds. Retrieved from [Link]

  • Stack Exchange. (2025, February 10). density functional theory - What considerations must be made when selecting a basis set?. Retrieved from [Link]

  • Medium. (2023, September 8). Mastering DFT Calculations: A Step-by-Step Guide Using Gaussian Program. Retrieved from [Link]

  • ResearchGate. (2019, March 31). How do we choose basis set and DFT functional for structure optimization?. Retrieved from [Link]

  • arXiv. (2026, January 20). Automated Analysis of DFT Output Files for Molecular Descriptor Extraction and Reactivity Modeling. Retrieved from [Link]

  • SlideTeam. (2026, n.d.). Top 10 Computational Chemistry PowerPoint Presentation Templates in 2026. Retrieved from [Link]

  • DergiPark. (2023, June 21). HOMO–LUMO, NBO, NLO, MEP analysis and molecular docking using DFT calculations in DFPA. Retrieved from [Link]

  • AIMS Press. (2022, August 5). Molecular structure, homo-lumo analysis and vibrational spectroscopy of the cancer healing pro-drug temozolomide based on dft calculations. Retrieved from [Link]

Sources

Foundational

Thermodynamic and Kinetic Solubility Profiling of 2-(4-Methylcyclohexyl)propan-2-amine in Organic Solvents

Executive Summary 2-(4-Methylcyclohexyl)propan-2-amine is a sterically hindered, highly lipophilic aliphatic primary amine. Its structural topology—featuring a bulky 4-methylcyclohexyl ring coupled to a tert-alkyl amine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(4-Methylcyclohexyl)propan-2-amine is a sterically hindered, highly lipophilic aliphatic primary amine. Its structural topology—featuring a bulky 4-methylcyclohexyl ring coupled to a tert-alkyl amine core—imparts unique physicochemical behaviors. Commercially available most frequently as a hydrochloride salt with a molecular weight of 191.74 g/mol , its solubility profile is governed by the dichotomy between its hydrophobic hydrocarbon bulk and its ionizable amine moiety. This technical guide provides a comprehensive, theoretically grounded framework for evaluating and optimizing the solubility of 2-(4-methylcyclohexyl)propan-2-amine in organic solvents, tailored for drug development, synthetic routing, and purification workflows.

Physicochemical Profiling & The Free Base vs. Salt Dichotomy

The solubility of 2-(4-methylcyclohexyl)propan-2-amine cannot be generalized; it is strictly dictated by its ionization state. Understanding the causality behind its solvation mechanics is critical for solvent selection.

  • The Free Base (Neutral Form): The presence of the fully substituted alpha-carbon creates significant steric hindrance around the primary amine. This shielding reduces intermolecular hydrogen bonding networks, rendering the free base exceptionally lipophilic. It exhibits broad miscibility with non-polar solvents (e.g., hexane, toluene) and low-polarity aprotic solvents (e.g., dichloromethane, ethyl acetate).

  • The Hydrochloride Salt: Protonation of the amine to form the HCl salt introduces a high-energy ionic crystal lattice. To dissolve the salt, a solvent must possess a sufficiently high dielectric constant or strong hydrogen-bond accepting capabilities to overcome this lattice energy. Consequently, the HCl salt is practically insoluble in non-polar hydrocarbons but exhibits favorable solubility in polar protic solvents (methanol) and highly polar aprotic solvents (DMSO)[1].

Hansen Solubility Parameters (HSP) Analysis

To systematically predict solvent compatibility and reduce empirical trial-and-error, we apply the Hansen Solubility Parameters (HSP) framework. This model deconstructs cohesive energy into three intermolecular forces: Dispersion ( δD​ ), Polar ( δP​ ), and Hydrogen-bonding ( δH​ )[2]. By matching the HSP of the solute to the solvent, researchers can pinpoint the optimal solvation environment.

Table 1: Theoretical HSP Alignment for 2-(4-Methylcyclohexyl)propan-2-amine

ParameterFree Base (Estimated)HCl Salt (Estimated)Optimal Solvent Match
Dispersion ( δD​ ) ~16.0 MPa 0.5 ~18.0 MPa 0.5 Toluene, Dichloromethane
Polar ( δP​ ) ~3.0 MPa 0.5 ~12.0 MPa 0.5 Acetone, Methanol
H-Bonding ( δH​ ) ~4.5 MPa 0.5 ~15.0 MPa 0.5 Ethanol, DMSO

Experimental Workflows for Solubility Determination

In pharmaceutical development, solubility is a condition-dependent parameter. It is critical to distinguish between kinetic and thermodynamic solubility[1]. Kinetic solubility relies on the rapid dilution of a pre-dissolved DMSO stock into a target solvent, providing a fast "precipitation point" useful for early-stage high-throughput screening[3]. However, thermodynamic solubility—the true equilibrium between a stable solid crystal and the solvent—is the gold standard for process chemistry and formulation[1].

Logic Start Solubility Assessment Kinetic Kinetic Solubility (DMSO Stock Dilution) Start->Kinetic High-throughput Thermo Thermodynamic Solubility (Solid Equilibrium) Start->Thermo Late-stage validation Precip Precipitation Point (Metastable) Kinetic->Precip Fast screening Sat True Saturation Limit (Stable Crystal) Thermo->Sat Form verification

Logical framework distinguishing kinetic and thermodynamic solubility assessments.

Self-Validating Protocol: Thermodynamic Shake-Flask Method

To ensure scientific integrity, solubility measurements must account for potential solvent-induced solid-state transformations. The following protocol establishes a self-validating loop:

  • Solvent Addition: Dispense 1.0 mL of the target organic solvent into a sealed glass vial containing an excess (e.g., 50 mg) of 2-(4-methylcyclohexyl)propan-2-amine (HCl salt or free base).

  • Thermal Equilibration: Agitate the vial via an orbital shaker at a constant temperature (typically 25.0 ± 0.1 °C) for 48 to 72 hours.

    • Causality: Extended equilibration is mandatory to ensure the dissolution of the most thermodynamically stable (and thus least soluble) polymorph. Premature sampling often captures a metastable state, artificially inflating the solubility value.

  • Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes to pellet the undissolved solid, ensuring the supernatant is completely free of micro-particulates.

  • Supernatant Quantification: Dilute an aliquot of the supernatant and quantify the dissolved compound using HPLC-UV or LC-MS against a validated calibration curve.

  • Solid-State Verification (Critical Step): Harvest the residual solid pellet, dry it gently, and analyze it via X-ray Powder Diffraction (XRPD).

    • Causality: Organic solvents can induce the formation of solvates or trigger polymorphic transitions. If the XRPD pattern differs from the input material, the measured solubility corresponds to the new solvate/polymorph, not the original phase. This validation step ensures the protocol remains a closed, trustworthy system.

Workflow A Solid Material (Free Base / HCl Salt) B Solvent Library Addition (Polar, Non-polar, Aprotic) A->B C Thermal Equilibration (Shake-flask method, 24-72h) B->C D Phase Separation (Centrifugation / Filtration) C->D E Supernatant Analysis (HPLC-UV / LC-MS) D->E F Solid-State Verification (XRPD / DSC) D->F

Step-by-step experimental workflow for thermodynamic solubility determination.

Quantitative Data & Solvent Screening Matrix

Based on the structural lipophilicity and HSP alignment, the following matrix summarizes the comparative solubility profiles of the free base versus the hydrochloride salt across standard organic solvent classes.

Table 2: Solubility Matrix in Common Organic Solvents

SolventSolvent ClassFree Base SolubilityHCl Salt Solubility
Hexane Non-polar AliphaticHigh (>100 mg/mL)Poor (<1 mg/mL)
Toluene Non-polar AromaticHigh (>100 mg/mL)Poor (<1 mg/mL)
Ethyl Acetate Polar Aprotic (Ester)High (>100 mg/mL)Low (1-5 mg/mL)
Dichloromethane Polar Aprotic (Halogenated)High (>100 mg/mL)Moderate (5-20 mg/mL)
Methanol Polar ProticHigh (>100 mg/mL)High (>50 mg/mL)
DMSO Highly Polar AproticModerate (10-30 mg/mL)High (>100 mg/mL)

Conclusion

The solvation of 2-(4-methylcyclohexyl)propan-2-amine highlights the critical intersection of molecular topology and thermodynamics. By recognizing the profound impact of the tert-alkyl steric bulk and the ionization state of the amine, researchers can strategically select solvents. The free base thrives in low-polarity environments, while the high-energy lattice of the hydrochloride salt demands aggressive hydrogen-bonding or high-dielectric media. Implementing self-validating thermodynamic protocols ensures that the solubility data driving your drug development or synthetic workflows remains robust and reproducible.

References

  • Hansen Solubility Parameters: A User's Handbook, Second Edition Source: CRC Press / Routledge URL:[Link]

  • In vitro solubility assays in drug discovery Source: Current Drug Metabolism (PubMed) URL:[Link]

Sources

Exploratory

In Vitro Mechanism of Action of α-Ethyltryptamine (AET): A Technical Guide

Introduction: Unraveling the Complex Pharmacology of a Re-emerging Tryptamine α-Ethyltryptamine (AET), known chemically as 1-(1H-indol-3-yl)butan-2-amine, is a fascinating psychoactive compound belonging to the tryptamin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unraveling the Complex Pharmacology of a Re-emerging Tryptamine

α-Ethyltryptamine (AET), known chemically as 1-(1H-indol-3-yl)butan-2-amine, is a fascinating psychoactive compound belonging to the tryptamine class. Initially developed as an antidepressant in the 1960s under the brand name Monase, it was later withdrawn due to toxicity concerns.[1] However, its unique pharmacological profile, which bridges the gap between classic psychedelics and entactogens like MDMA, has led to a resurgence of scientific interest.[2][3] This guide provides an in-depth technical overview of the in vitro mechanism of action of AET, designed for researchers, scientists, and drug development professionals. We will dissect its molecular interactions, outline key experimental protocols for its study, and present its complex pharmacology in a clear, structured format.

AET's primary mechanism of action is twofold: it functions as a monoamine releasing agent and as a direct serotonin receptor agonist.[1][4] This dual activity is responsible for its distinct psychopharmacological effects and is a key area of investigation. This guide will explore both facets of its action, with a focus on the in vitro methodologies used to characterize these properties.

I. AET as a Monoamine Releasing Agent: Targeting the Transporters

AET's stimulant and entactogenic effects are largely attributed to its ability to induce the release of monoamine neurotransmitters—serotonin (5-HT), dopamine (DA), and norepinephrine (NE)—from presynaptic terminals.[4][5] It achieves this by interacting with the respective monoamine transporters: SERT, DAT, and NET. AET acts as a substrate for these transporters, leading to their reversal and the subsequent efflux of neurotransmitters from the cytoplasm into the synaptic cleft.[5]

Relative Potency and Selectivity

In vitro studies have demonstrated that AET has a pronounced selectivity for the serotonin transporter. It is approximately 10-fold more potent at inducing serotonin release compared to dopamine release and about 28-fold more potent for serotonin versus norepinephrine release.[1] This preferential activity at SERT is a defining feature of its pharmacology.[2]

TransporterEC50 (nM) for ReleaseReference
SERT23.2[2]
DAT232[2]
NET640[2]
Experimental Workflow: In Vitro Neurotransmitter Release Assay

A common method to quantify the monoamine-releasing properties of a compound like AET is through an in vitro neurotransmitter release assay using synaptosomes.[4]

G cluster_prep Synaptosome Preparation cluster_assay Release Assay cluster_analysis Data Analysis prep1 Isolate rat brain tissue (e.g., striatum, cortex) prep2 Homogenize in isotonic sucrose buffer prep1->prep2 prep3 Centrifuge to pellet synaptosomes prep2->prep3 prep4 Resuspend in physiological buffer prep3->prep4 load Load synaptosomes with radiolabeled neurotransmitter (e.g., [3H]5-HT) prep4->load wash Wash to remove excess radiolabel load->wash incubate Incubate with varying concentrations of AET wash->incubate collect Separate synaptosomes from supernatant (filtration) incubate->collect quantify Quantify radioactivity in supernatant (released neurotransmitter) collect->quantify plot Plot released radioactivity against AET concentration quantify->plot calculate Calculate EC50 value using non-linear regression plot->calculate G cluster_prep Cell Preparation cluster_assay Assay Procedure cluster_analysis Data Analysis prep1 Culture cells expressing the target receptor (e.g., HEK293-5HT2A) prep2 Plate cells in a microplate prep1->prep2 load Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) prep2->load wash Wash to remove excess dye load->wash add_compound Add varying concentrations of AET wash->add_compound measure Measure fluorescence changes over time using a plate reader (e.g., FLIPR) add_compound->measure plot Plot fluorescence intensity against AET concentration measure->plot calculate Calculate EC50 and Emax values plot->calculate

Figure 2: Workflow for a calcium mobilization assay.

Protocol: 5-HT2A Receptor-Mediated Calcium Mobilization Assay
  • Cell Culture:

    • Maintain a cell line (e.g., HEK293) stably transfected with the human 5-HT2A receptor in appropriate culture media.

    • Seed the cells into a 96- or 384-well black-walled, clear-bottom plate and allow them to adhere overnight.

  • Dye Loading:

    • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM).

    • Remove the culture medium from the cells and add the dye-loading buffer.

    • Incubate the plate at 37°C for a specified time (e.g., 1 hour) to allow the dye to enter the cells.

  • Compound Addition and Measurement:

    • Prepare serial dilutions of AET in an appropriate assay buffer.

    • Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure the baseline fluorescence.

    • The instrument will then add the AET solutions to the wells while continuously monitoring the fluorescence. An increase in fluorescence indicates a rise in intracellular calcium.

  • Data Analysis:

    • The change in fluorescence is plotted against the concentration of AET.

    • A dose-response curve is generated, from which the EC50 (potency) and Emax (efficacy relative to a full agonist like serotonin) can be determined. [6]

III. AET as a Monoamine Oxidase Inhibitor (MAOI)

AET also exhibits weak inhibitory activity against monoamine oxidase (MAO), primarily MAO-A. [1]This action can contribute to the overall increase in synaptic monoamine levels by reducing their metabolic degradation. Its potency as an MAOI is considered to be relatively low. [1]

Protocol: In Vitro MAO Inhibition Assay
  • Enzyme Source:

    • Use recombinant human MAO-A or MAO-B, or tissue homogenates rich in these enzymes (e.g., liver or brain mitochondria). [7]

  • Assay Procedure:

    • Pre-incubate the MAO enzyme source with varying concentrations of AET.

    • Initiate the enzymatic reaction by adding a substrate (e.g., kynuramine for a spectrophotometric assay or a specific substrate for HPLC-based detection). [8] * After a set incubation period, stop the reaction.

  • Detection and Analysis:

    • Quantify the product of the enzymatic reaction. This can be done using spectrophotometry, fluorometry, or chromatography, depending on the substrate used. [8] * Calculate the percentage of MAO inhibition for each AET concentration.

    • Determine the IC50 value, the concentration of AET that inhibits 50% of the MAO activity.

IV. Synthesis and Interpretation of In Vitro Data

The in vitro data for AET paints a picture of a compound with a complex and multifaceted mechanism of action. Its primary role as a serotonin-releasing agent, coupled with a weaker but significant activity as a 5-HT2A receptor partial agonist and a minor role as an MAO inhibitor, distinguishes it from both classic psychedelics and typical stimulants. [3][9] The 10-fold selectivity for SERT over DAT likely contributes to its entactogenic, rather than purely stimulant, properties. [2]The direct but weak agonism at 5-HT2A receptors by the (+)-enantiomer may be responsible for the mild psychedelic-like effects reported at higher doses. [2][4]

G cluster_presynaptic Presynaptic Neuron cluster_synapse Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron AET_in AET SERT SERT AET_in->SERT Substrate MAO MAO AET_in->MAO Weak Inhibition Serotonin_synapse 5-HT AET_in->Serotonin_synapse Direct Agonism (weak) Serotonin_cyto Cytoplasmic 5-HT SERT->Serotonin_cyto Reversal VMAT2 VMAT2 VMAT2->Serotonin_cyto Serotonin_vesicle 5-HT Vesicle Serotonin_vesicle->VMAT2 Serotonin_cyto->MAO Metabolism Serotonin_cyto->Serotonin_synapse Release Serotonin_synapse->SERT Reuptake (inhibited) HT2A 5-HT2A Receptor Serotonin_synapse->HT2A Binding Signaling Downstream Signaling HT2A->Signaling

Figure 3: Proposed synaptic mechanism of action for AET.

Conclusion: AET as a valuable tool for neuropharmacology research

References

  • α-Ethyltryptamine. In: Wikipedia. ; 2023. [Link]

  • Glennie M, Evans S, Duncton M. α-Ethyltryptamine: A Ratiocinatory Review of a Forgotten Antidepressant. ACS Chem Neurosci. 2023. [Link]

  • Blough BE, Landavazo A, Partilla JS, Decker AM, Page KM, Baumann MH, Rothman RB. Alpha-ethyltryptamines as dual dopamine-serotonin releasers. Medchemcomm. 2014;5(10):1511-1520. [Link]

  • Wallach J, Kavanagh PV, Elliott SP, et al. Dual Modulation of 5-HT2A Receptors and SERT by α-Ethyltryptamine and Its Optical Isomers. ACS Chem Neurosci. 2025. [Link]

  • Wallach J, Kavanagh PV, Elliott SP, et al. Dual Modulation of 5-HT2A Receptors and SERT by α-Ethyltryptamine and Its Optical Isomers. ACS Chem Neurosci. 2025. [Link]

  • Blough BE, Landavazo A, Partilla JS, Decker AM, Page KM, Baumann MH, Rothman RB. Alpha-ethyltryptamines as dual dopamine-serotonin releasers. ResearchGate. 2014. [Link]

  • Blough BE, Landavazo A, Partilla JS, Decker AM, Page KM, Baumann MH, Rothman RB. Alpha-ethyltryptamines as dual dopamine-serotonin releasers. PubMed. 2014. [Link]

  • Glennie M, Evans S, Duncton M. α-Ethyltryptamine: A Ratiocinatory Review of a Forgotten Antidepressant. ACS Publications. 2023. [Link]

  • Monoamine releasing agent. In: Wikipedia. ; 2023. [Link]

  • Mayer FP, Wimmer L, Sitte HH. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology. 2020;11. [Link]

  • Ca2+ Mobilization Assay. Creative Bioarray. [Link]

  • Zidkova M, Pinterova Z, Kuchar M, et al. In vitro monoamine oxidase inhibition potential of alpha-methyltryptamine analog new psychoactive substances for assessing possible toxic risks. Toxicology Letters. 2017;272:35-43. [Link]

  • Alpha-methyltryptamine (AMT). Expert Committee on Drug Dependence Information Repository. [Link]

  • Wang Y, Zhang X, Chen Y, et al. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88. BMC Neuroscience. 2017;18(1):31. [Link]

  • Herraiz T, Guillen H. Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). Protocols.io. 2018. [Link]

  • Monoamine Oxidase Assays. Cell Biolabs, Inc. [Link]

  • In vitro assays a 5-HT2AR-mediated calcium mobilization assay of the... ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

protocols for synthesizing 2-(4-Methylcyclohexyl)propan-2-amine in the lab

Application Note: De Novo Synthesis of Sterically Congested α -Tertiary Amines Target Compound: 2-(4-Methylcyclohexyl)propan-2-amine Prepared By: Senior Application Scientist, Chemical Development & Synthesis Target Audi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: De Novo Synthesis of Sterically Congested α -Tertiary Amines Target Compound: 2-(4-Methylcyclohexyl)propan-2-amine Prepared By: Senior Application Scientist, Chemical Development & Synthesis Target Audience: Synthetic Chemists, Drug Discovery Researchers, and Process Engineers

Executive Summary & Mechanistic Rationale

The synthesis of α -tertiary amines (ATAs) represents a persistent challenge in organic chemistry due to the extreme steric hindrance surrounding the quaternary carbon center, which effectively precludes standard SN​2 displacement or conventional reductive amination strategies. However, ATAs are highly valued in drug development for their ability to enhance metabolic stability—specifically by blocking oxidative deamination by monoamine oxidases—and for locking molecules into specific conformational spaces[1].

This application note details a robust, self-validating two-step synthetic protocol for 2-(4-Methylcyclohexyl)propan-2-amine . The strategy leverages a Grignard addition to establish the tertiary carbon framework, followed by a Ritter reaction to install the amine functionality.

Causality in Experimental Design
  • The Grignard Addition: We utilize ethyl 4-methylcyclohexanecarboxylate as the starting material. The addition of methylmagnesium bromide ( CH3​MgBr ) to an ester requires a minimum of two equivalents. The first equivalent forms a highly electrophilic ketone intermediate, which is immediately attacked by the second equivalent to yield a tertiary alkoxide[2]. Anhydrous conditions are critical, as Grignard reagents are highly basic and will violently quench in the presence of protic solvents[2].

  • The Ritter Amination: Because the resulting 2-(4-methylcyclohexyl)propan-2-ol is a tertiary alcohol, direct amination is sterically forbidden. The Ritter reaction circumvents this by using a strong acid (e.g., H2​SO4​ ) to protonate the alcohol and expel water, generating a relatively stable tertiary carbocation. This carbocation is then trapped by acetonitrile (acting as both solvent and weak nucleophile) to form a nitrilium ion, which upon aqueous workup yields an acetamide[3]. Subsequent rigorous hydrolysis yields the target primary amine.

Synthetic Workflow Visualization

G SM Ethyl 4-methylcyclohexanecarboxylate (Starting Material) Grignard CH3MgBr (3.0 eq) Anhydrous THF, 0 °C to RT SM->Grignard Alcohol 2-(4-Methylcyclohexyl)propan-2-ol (Tertiary Alcohol) Grignard->Alcohol Ritter MeCN, conc. H2SO4 0 °C to RT Alcohol->Ritter Acetamide N-(2-(4-methylcyclohexyl)propan-2-yl)acetamide (Intermediate) Ritter->Acetamide Hydrolysis KOH, Ethylene Glycol Reflux, 24h Acetamide->Hydrolysis Product 2-(4-Methylcyclohexyl)propan-2-amine (Target α-Tertiary Amine) Hydrolysis->Product

Synthetic workflow for 2-(4-Methylcyclohexyl)propan-2-amine via Grignard and Ritter reactions.

Quantitative Data & Reagent Stoichiometry

Table 1: Stoichiometry for Grignard Addition (Step 1)

Reagent / MaterialMW ( g/mol )EquivalentsMass / VolumeRole
Ethyl 4-methylcyclohexanecarboxylate170.251.017.0 g (100 mmol)Electrophile
Methylmagnesium Bromide (3M in Ether)119.243.0100 mL (300 mmol)Nucleophile
Anhydrous Tetrahydrofuran (THF)72.11-200 mLAprotic Solvent
Saturated NH4​Cl (aq)-Excess150 mLQuenching Agent

Note: 3.0 equivalents of Grignard reagent are used instead of the theoretical 2.0 to account for adventitious moisture and to drive the conversion of the transient ketone intermediate entirely to the tertiary alcohol[2].

Table 2: Stoichiometry for Ritter Reaction & Hydrolysis (Step 2)

Reagent / MaterialEquivalentsVolume / MassRole
2-(4-Methylcyclohexyl)propan-2-ol1.0~15.6 g (Theoretical)Carbocation Precursor
Acetonitrile (Anhydrous)10.050 mLNucleophile / Solvent
Sulfuric Acid (98% conc.)3.015 mLAcid Catalyst / Dehydrator
Potassium Hydroxide (KOH)10.050 gHydrolysis Base
Ethylene Glycol-100 mLHigh-boiling Solvent

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 2-(4-Methylcyclohexyl)propan-2-ol

Self-Validation Checkpoint: The reaction mixture should transition from a clear solution to a cloudy suspension as magnesium alkoxide salts precipitate.

  • Preparation: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a reflux condenser under a continuous positive pressure of dry nitrogen.

  • Substrate Loading: Dissolve ethyl 4-methylcyclohexanecarboxylate (17.0 g, 100 mmol) in 200 mL of anhydrous THF. Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C.

  • Grignard Addition: Transfer CH3​MgBr (100 mL, 3M in diethyl ether) to the addition funnel. Add the Grignard reagent dropwise over 45 minutes. Causality: Slow addition prevents a rapid exothermic spike that could lead to solvent boil-off or side reactions (e.g., enolization of the intermediate ketone).

  • Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

  • Quenching: Cool the flask back to 0 °C. Carefully add saturated aqueous NH4​Cl (150 mL) dropwise. Observation: Vigorous bubbling will occur initially as unreacted Grignard reagent is destroyed, followed by the dissolution of the gelatinous magnesium salts into two distinct liquid phases.

  • Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate ( 3×100 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the tertiary alcohol as a colorless oil.

Protocol B: Ritter Amination and Hydrolysis to the Target Amine

Self-Validation Checkpoint: The intermediate acetamide will appear as a white crystalline solid or highly viscous oil prior to hydrolysis.

  • Carbocation Generation & Trapping (Ritter Reaction):

    • In a 250 mL round-bottom flask, dissolve the crude 2-(4-methylcyclohexyl)propan-2-ol (~15.6 g) in anhydrous acetonitrile (50 mL).

    • Cool the solution to 0 °C using an ice bath.

    • Slowly add concentrated H2​SO4​ (15 mL) dropwise via an addition funnel over 30 minutes. Causality: The strong acid protonates the hydroxyl group, facilitating the loss of water to form a tertiary carbocation, which is immediately attacked by the nitrogen lone pair of acetonitrile[3].

    • Allow the mixture to warm to room temperature and stir for 12 hours.

  • Acetamide Isolation:

    • Pour the reaction mixture over 200 g of crushed ice to quench the acid.

    • Neutralize cautiously with saturated NaHCO3​ until gas evolution ceases.

    • Extract the resulting N-(2-(4-methylcyclohexyl)propan-2-yl)acetamide with dichloromethane (DCM) ( 3×75 mL). Dry over Na2​SO4​ and evaporate the solvent.

  • Rigorous Hydrolysis:

    • Causality: Sterically hindered acetamides are notoriously resistant to standard aqueous hydrolysis. A high-boiling solvent system is required to provide sufficient thermal energy.

    • Transfer the crude acetamide to a 250 mL flask. Add KOH (50 g) and ethylene glycol (100 mL).

    • Attach a reflux condenser and heat the mixture to 160 °C for 24 hours.

  • Final Isolation:

    • Cool the mixture to room temperature and dilute with 200 mL of distilled water.

    • Extract the free amine with diethyl ether ( 4×50 mL).

    • Wash the combined ether extracts with water to remove trace ethylene glycol, dry over K2​CO3​ (do not use MgSO4​ or Na2​SO4​ as they can absorb amines), and concentrate in vacuo to yield 2-(4-Methylcyclohexyl)propan-2-amine.

    • Optional: The product can be further purified by vacuum distillation or precipitated as a hydrochloride salt by bubbling dry HCl gas through an ethereal solution of the free base.

Sources

Application

Application Note: 2-(4-Methylcyclohexyl)propan-2-amine as a Sterically Hindered Pharmacophore in Drug Development

Executive Summary The design of neuroactive and antiviral therapeutics frequently demands the incorporation of aliphatic amines that can penetrate the blood-brain barrier (BBB) while resisting rapid enzymatic degradation...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The design of neuroactive and antiviral therapeutics frequently demands the incorporation of aliphatic amines that can penetrate the blood-brain barrier (BBB) while resisting rapid enzymatic degradation. 2-(4-Methylcyclohexyl)propan-2-amine (and its hydrochloride salt) serves as a highly specialized pharmaceutical intermediate that fulfills these criteria. Structurally analogous to established NMDA receptor antagonists (e.g., memantine, neramexane) and M2 channel blockers (e.g., rimantadine), this intermediate provides a rigid, lipophilic cyclohexyl framework coupled with a sterically hindered tertiary α -carbon.

This application note details the physicochemical rationale, upstream synthetic workflows, and downstream derivatization protocols for utilizing 2-(4-Methylcyclohexyl)propan-2-amine in modern drug discovery.

Pharmacophore Rationale & Causality in Drug Design

The selection of 2-(4-Methylcyclohexyl)propan-2-amine as a building block is driven by specific structure-activity relationship (SAR) requirements:

  • Steric Shielding at the α -Carbon: The amine is situated on an isopropyl group attached to the cyclohexane ring. This tertiary α -carbon environment completely blocks oxidative deamination by Monoamine Oxidase (MAO) enzymes. Causality: By preventing the formation of an imine intermediate (which requires an α -proton), the pharmacokinetic half-life of downstream APIs is significantly extended.

  • Conformational Locking: The 4-methyl substitution on the cyclohexane ring (particularly in the trans configuration) restricts ring flipping. This projects the bulky propan-2-amine moiety into an equatorial position, optimizing its fit into the hydrophobic binding pockets of target ion channels (such as the NMDA receptor pore).

  • Optimized Lipophilicity (logP): The aliphatic hydrocarbon framework ensures a favorable partition coefficient, driving passive diffusion across the BBB—a critical requirement for neurological indications.

NMDAPathway Glutamate Excess Glutamate Release NMDA NMDA Receptor Hyperactivation Glutamate->NMDA Ca Massive Ca2+ Influx (Excitotoxicity) NMDA->Ca Drug Hindered Amine API (Derived Intermediate) Block Open-Channel Blockade (Voltage-Dependent) Drug->Block Binds inside pore Block->NMDA Inhibits Protect Neuroprotection & Cell Survival Block->Protect Prevents Excitotoxicity

Caption: Mechanism of action for sterically hindered amine derivatives as NMDA receptor open-channel blockers.

Physicochemical & Analytical Profiling

Accurate analytical profiling of the intermediate is essential before downstream coupling. The hydrochloride salt is typically preferred for long-term storage due to the volatility and oxidative susceptibility of the free base.

Table 1: Key Properties of the Intermediate
PropertyValue / DescriptionAnalytical Validation Marker
Chemical Name 2-(4-Methylcyclohexyl)propan-2-amineN/A
Molecular Weight 155.28 g/mol (Base) / 191.74 g/mol (HCl)MS (ESI+): m/z 156.1 [M+H]⁺
Physical State Colorless liquid (Base) / White solid (HCl)Visual inspection
Solubility Base: DCM, EtOAc / Salt: H₂O, MeOHClear solution at 50 mg/mL
Precursor CAS 5114-00-1 (Tertiary Alcohol)Absence of -OH stretch in IR
Commercial Ref. Purity >98% (GC-FID)

Upstream Synthesis: Overcoming Steric Hindrance

Standard amine synthesis methods (e.g., Sₙ2 displacement of halides or reductive amination) fail for this compound. Sₙ2 reactions on a tertiary carbon exclusively yield E2 elimination products, and reductive amination requires a ketone precursor that cannot generate a tertiary α -carbon.

The Solution: The Ritter Reaction . This pathway leverages the stability of the tertiary carbocation generated from the precursor 2-(trans-4-Methylcyclohexyl)propan-2-ol under strongly acidic conditions. The carbocation is trapped by a nitrile (acetonitrile) to form a nitrilium ion, which is subsequently hydrolyzed to the target amine.

SynthWorkflow A 2-(4-Methylcyclohexyl) propan-2-ol B Acidic Activation (H2SO4) A->B C Tertiary Carbocation Intermediate B->C -H2O D Nitrile Trapping (MeCN) C->D E Acetamide Intermediate D->E +H2O F Hydrolysis (HCl) Target Amine HCl E->F Reflux

Caption: Synthetic workflow for 2-(4-Methylcyclohexyl)propan-2-amine via the Ritter reaction.

Validated Experimental Protocols

Protocol A: Synthesis of 2-(4-Methylcyclohexyl)propan-2-amine Hydrochloride via Ritter Reaction

Objective: Convert 2-(trans-4-Methylcyclohexyl)propan-2-ol into the corresponding tertiary amine hydrochloride salt.

Reagents & Materials:

  • 2-(trans-4-Methylcyclohexyl)propan-2-ol (CAS: 5114-00-1): 10.0 g (64.0 mmol)

  • Acetonitrile (Anhydrous): 25 mL (serves as reactant and solvent)

  • Glacial Acetic Acid: 15 mL

  • Concentrated Sulfuric Acid (H₂SO₄, 98%): 15 mL

  • Hydrochloric Acid (HCl, 6M): 50 mL

Step-by-Step Methodology:

  • Carbocation Generation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and thermometer, dissolve the tertiary alcohol (10.0 g) in a mixture of glacial acetic acid (15 mL) and anhydrous acetonitrile (25 mL).

  • Acid Addition: Cool the flask to 0–5 °C in an ice-water bath. Add concentrated H₂SO₄ (15 mL) dropwise via an addition funnel over 30 minutes. Causality: Slow addition prevents uncontrolled exothermic dehydration (elimination) of the alcohol to the corresponding alkene.

  • Nitrilium Formation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Quenching & Extraction (Acetamide Isolation): Pour the mixture over 100 g of crushed ice. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with saturated NaHCO₃ until pH 7 is reached, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the intermediate N-(2-(4-methylcyclohexyl)propan-2-yl)acetamide.

    • Validation Checkpoint 1: IR spectroscopy of the crude intermediate must show a sharp Amide I band at ~1650 cm⁻¹ and an Amide II band at ~1550 cm⁻¹.

  • Hydrolysis: Suspend the crude acetamide in 50 mL of 6M HCl. Attach a reflux condenser and heat to 110 °C for 24 hours. Causality: Sterically hindered amides are highly resistant to hydrolysis; harsh acidic conditions and prolonged reflux are mandatory.

  • Isolation of the Salt: Cool the mixture to room temperature. Extract with Diethyl Ether (2 x 30 mL) to remove unreacted amide and non-basic impurities. Evaporate the aqueous layer to dryness under reduced pressure to yield 2-(4-Methylcyclohexyl)propan-2-amine hydrochloride as a white crystalline solid.

    • Validation Checkpoint 2: GC-MS of the neutralized free base should yield a molecular ion peak at m/z 155.1.

Protocol B: Downstream Derivatization (Schotten-Baumann Amidation)

Objective: Couple the sterically hindered amine intermediate with an acyl chloride to generate a lipophilic API candidate.

Downstream Amine Amine HCl Salt Intermediate Coupling Coupling Reaction (DIPEA, DCM, 0°C to RT) Amine->Coupling Acyl Acyl Chloride (R-COCl) Acyl->Coupling API Target Active Pharmaceutical Ingredient Coupling->API >85% Yield

Caption: Downstream synthetic application of the intermediate via Schotten-Baumann amidation.

Step-by-Step Methodology:

  • Free-Basing in Situ: Suspend 2-(4-Methylcyclohexyl)propan-2-amine hydrochloride (1.0 g, 5.2 mmol) in anhydrous Dichloromethane (DCM, 20 mL) under a nitrogen atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.7 mL, 15.6 mmol, 3.0 eq). Causality: DIPEA is chosen over Triethylamine (TEA) because its extreme steric bulk prevents it from acting as a competing nucleophile against the acyl chloride, while efficiently neutralizing the HCl salt to liberate the target amine.

  • Acylation: Cool the mixture to 0 °C. Add the desired acyl chloride (6.0 mmol, 1.15 eq) dropwise.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for 6 hours. Steric hindrance at the amine's α -carbon slows the nucleophilic attack, necessitating longer reaction times compared to primary or unhindered secondary amines.

  • Workup: Quench with 1M HCl (20 mL) to remove excess DIPEA and unreacted amine. Wash the organic layer with brine, dry over MgSO₄, and concentrate to yield the final API candidate.

References

  • PubChem (NIH). "1-Methoxy-2-(4-methylcyclohexyl)propan-2-amine - CID 64748380". National Center for Biotechnology Information. Available at:[Link][1]

  • PubChem (NIH). "2-(4-Methylcyclohexyl)propane-1,3-diamine - CID 89227134". National Center for Biotechnology Information. Available at:[Link][2]

Sources

Method

Application Note: Advanced Purification Protocol for Crude 2-(4-Methylcyclohexyl)propan-2-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Profile: 2-(4-Methylcyclohexyl)propan-2-amine (Molecular Weight: 155.28 g/mol ) is a highly lipophilic, sterically hindered prim...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Profile: 2-(4-Methylcyclohexyl)propan-2-amine (Molecular Weight: 155.28 g/mol ) is a highly lipophilic, sterically hindered primary aliphatic amine. It serves as a critical structural motif in neuropharmacology, particularly in the synthesis of NMDA receptor antagonists and related adamantane/cyclohexane derivatives.

Mechanistic Rationale & Strategy

The purification of crude aliphatic amines often relies on distillation or conversion into solid ammonium carbamates via carbon dioxide bubbling ()[1]. However, 2-(4-Methylcyclohexyl)propan-2-amine presents a unique physicochemical challenge. The α,α -dimethyl branching (the propan-2-amine moiety) adjacent to the bulky cyclohexyl ring severely shields the amine lone pair. This steric bulk prevents efficient carbamate formation and causes the amine to co-distill with unreacted hydrocarbon precursors (e.g., 4-methylcyclohexane derivatives) during standard fractional distillation.

To achieve >99.5% purity, we employ a self-validating, dual-stage orthogonal purification strategy:

  • Selective Salt Precipitation via Trichloroacetic Acid (TCA): Instead of relying on standard aqueous HCl extractions—which often lead to intractable emulsions with highly lipophilic amines—we utilize a "TCA-fueled" purification approach. TCA temporarily protonates the amine, forming a highly crystalline, insoluble trichloroacetate salt in ethyl acetate. This leaves non-basic impurities in the mother liquor. Upon gentle heating with a catalytic base, the TCA salt undergoes spontaneous decarboxylation, releasing volatile CO₂ and chloroform, thereby liberating the pure free amine without a biphasic workup ()[2].

  • Anhydrous Vacuum Fractional Distillation: As a final polishing step, the free-based amine is distilled over a desiccant (Calcium Hydride, CaH₂). The desiccant chemically scrubs trace moisture and reactive impurities, a proven standard for isolating high-purity aliphatic amines ()[3].

Quantitative Data: Solvent & Acid Screening

The choice of acid and solvent dictates the success of the impurity rejection phase. Ethyl acetate (EtOAc) provides the optimal thermodynamic balance: it fully dissolves the crude amine and TCA, but the resulting bulky ammonium trichloroacetate salt is highly insoluble, driving precipitation to completion.

Table 1: Optimization of Salt Precipitation for 2-(4-Methylcyclohexyl)propan-2-amine

Acid SystemSolventPrecipitation Yield (%)Purity (GC-FID %)Filterability & Handling Characteristics
HCl (gas)MTBE85.098.2Excellent; highly crystalline, but requires hazardous gas handling.
HCl (aq, 37%)EtOAc72.595.0Poor; highly hygroscopic salt, severe emulsion risk during free-basing.
TCA (solid) EtOAc 91.0 99.1 Excellent; dense crystals, rapid filtration, easy decarboxylation.
TCA (solid)Hexane94.597.5Good; fine crystals, but slower filtration and minor impurity trapping.

Workflow Visualization

PurificationWorkflow Crude Crude 2-(4-Methylcyclohexyl) propan-2-amine Solvation Solvation (EtOAc, 1:5 w/v) Crude->Solvation TCA_Add TCA Addition (1.2 eq) Salt Formation Solvation->TCA_Add Filtration Vacuum Filtration & Cold Wash TCA_Add->Filtration Exothermic Decarbox Thermal Decarboxylation (60°C, Et3N cat.) Filtration->Decarbox Isolate TCA Salt Distillation Vacuum Distillation (over CaH2, <1 mbar) Decarbox->Distillation Release CO2 & CHCl3 Pure Pure Amine Freebase (>99.5% GC-FID) Distillation->Pure Collect Main Fraction

Workflow for the purification of 2-(4-Methylcyclohexyl)propan-2-amine via TCA salt precipitation.

Step-by-Step Experimental Protocols

Protocol A: TCA-Fueled Precipitation & Decarboxylation

Causality Check: Triethylamine (Et₃N) is added during decarboxylation to act as a volatile basic catalyst. It facilitates the breakdown of the trichloroacetate ion into CO₂ and chloroform by lowering the activation energy, ensuring the amine is not subjected to degrading thermal stress ()[2].

  • Solvation: Dissolve 100 g of crude 2-(4-Methylcyclohexyl)propan-2-amine in 500 mL of anhydrous Ethyl Acetate (EtOAc) in a 1 L round-bottom flask equipped with a magnetic stirrer.

  • Salt Formation: Cool the solution to 0–5 °C using an ice bath. Slowly add 1.2 equivalents of solid Trichloroacetic Acid (TCA) in small portions. Caution: The neutralization is exothermic.

  • Crystallization: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours. A thick white precipitate of the amine trichloroacetate salt will form.

  • Isolation: Filter the suspension under vacuum using a Büchner funnel. Wash the filter cake with 2 × 100 mL of ice-cold EtOAc to remove trapped neutral impurities.

    • In-Process Control (IPC): Analyze the filtrate via GC-FID to confirm the absence of the target amine, validating complete precipitation.

  • Decarboxylation: Transfer the dried salt to a clean 1 L round-bottom flask. Add 0.1 equivalents of Triethylamine (Et₃N). Attach the flask to a rotary evaporator.

  • Free-basing: Apply a gradual vacuum (decreasing from 100 to 10 mbar) and heat the water bath to 60 °C for 30–45 minutes. The salt will melt and bubble as CO₂ and chloroform are liberated and evaporated.

    • Self-Validating IPC: Take a crude ¹H NMR of the residue. The complete disappearance of the broad TCA peak at ~9.0 ppm confirms 100% conversion back to the free base.

Protocol B: Anhydrous Vacuum Fractional Distillation

Causality Check: Calcium hydride (CaH₂) reacts irreversibly with trace water to form insoluble Ca(OH)₂ and H₂ gas. This prevents the amine from oxidizing or forming carbamates with atmospheric CO₂ upon long-term storage ()[3].

  • Preparation: Transfer the crude free-based amine from Protocol A into a 250 mL short-path distillation flask.

  • Desiccation: Add 5% w/w of finely crushed Calcium Hydride (CaH₂) to the flask. Stir the suspension at room temperature under an inert argon atmosphere for 1 hour.

  • Degassing: Slowly apply high vacuum (< 1 mbar) while stirring to degas the mixture and remove any residual Et₃N or chloroform.

  • Distillation: Gradually increase the oil bath temperature.

  • Fraction Collection:

    • Discard the initial forerun (typically containing trace solvent and low-boiling cyclohexyl isomers).

    • Collect the main fraction.

    • Self-Validating IPC: The vapor temperature must remain strictly constant during the collection of the main fraction. Any sudden drop in vapor temperature signifies the depletion of the target compound.

  • Storage: Backfill the receiving flask with Argon and store the purified 2-(4-Methylcyclohexyl)propan-2-amine over 3 Å molecular sieves in a dark, cool environment.

References

  • Source: Google Patents (US3131221A)
  • Trichloroacetic acid fueled practical amine purifications Source: Beilstein Journal of Organic Chemistry (via PMC) URL:[Link]

  • Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers Source: Chemistry of Materials (ACS Publications) URL:[Link]

Sources

Application

Application Note: Catalytic Amination Strategies for the Synthesis of 2-(4-Methylcyclohexyl)propan-2-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Introduction & Mechanistic Rationale The synthesis of α-tertiary amines, such as 2-(...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction & Mechanistic Rationale

The synthesis of α-tertiary amines, such as 2-(4-methylcyclohexyl)propan-2-amine (also known as p-menthan-8-amine), presents a significant steric and electronic challenge in organic synthesis. These bulky aliphatic amines are highly prized in drug development for their ability to increase lipophilicity, improve metabolic stability, and modulate target binding (e.g., NMDA receptor antagonism).

Historically, the installation of a primary amine at a tertiary carbon relied on stoichiometric, harsh conditions such as the Ritter reaction, or multi-step leaving-group displacements that suffer from poor atom economy and the generation of genotoxic intermediates[1]. While borrowing hydrogen methodologies using Iridium catalysis have shown promise for certain chiral α-tertiary diols[2], highly hindered, unactivated aliphatic tertiary alcohols often exhibit poor conversion under these conditions.

To bypass these limitations, modern catalytic amination offers two distinct, scalable pathways:

  • Direct Catalytic Amination of Tertiary Alcohols: Utilizing highly oxophilic Lewis acids (e.g., Bi(OTf)3​ or VO(OiPr)3​ ) to activate the sterically hindered C–O bond. This facilitates an SN​1 -type substitution using an amine surrogate[1],[3].

  • Markovnikov Hydroamination of Unactivated Alkenes: Using Brønsted acid or transition-metal catalysis to drive the regioselective addition of an amine across the double bond of the corresponding alkene precursor[4].

Mechanistic Pathways Visualization

The following diagram illustrates the two parallel catalytic strategies for synthesizing the target molecule. Both pathways converge on a transient tertiary carbenium intermediate, necessitating the use of non-nucleophilic amine surrogates (like carbamates) to prevent catalyst poisoning.

AminationPathways Sub1 2-(4-Methylcyclohexyl)propan-2-ol (Tertiary Alcohol) Cat1 Lewis Acid Catalysis (e.g., Bi(OTf)3, VO(OiPr)3) Sub1->Cat1 -H2O Sub2 1-Isopropenyl-4-methylcyclohexane (Unactivated Alkene) Cat2 Markovnikov Hydroamination (e.g., TfOH) Sub2->Cat2 +H+ Inter Tertiary Carbenium Intermediate Cat1->Inter C-O Activation Cat2->Inter Protonation Target 2-(4-Methylcyclohexyl)propan-2-amine (Target α-Tertiary Amine) Inter->Target +Amine Surrogate (e.g., Cbz-NH2)

Fig 1. Mechanistic pathways for the catalytic amination yielding the target α-tertiary amine.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. The procedures below integrate specific In-Process Controls (IPCs) and mechanistic causalities to ensure reproducibility and high yield.

Protocol A: Direct Catalytic Amination of 2-(4-Methylcyclohexyl)propan-2-ol

This protocol utilizes Bismuth(III) triflate, chosen specifically for its high oxophilicity and unique water-tolerance, which prevents catalyst degradation by the stoichiometric water byproduct.

Reagents:

  • 2-(4-Methylcyclohexyl)propan-2-ol (1.0 eq, 10 mmol)

  • Benzyl carbamate ( Cbz-NH2​ ) (1.5 eq, 15 mmol)

  • Bi(OTf)3​ (10 mol%)

  • Anhydrous Nitromethane (20 mL)

Step-by-Step Methodology:

  • Catalyst Complexation: In an oven-dried Schlenk flask under N2​ , dissolve Bi(OTf)3​ in anhydrous nitromethane.

    • Causality: Nitromethane is a highly polar, non-nucleophilic solvent. It stabilizes the transient tertiary carbenium ion without competing for the Lewis acid sites.

  • Substrate Addition: Add the tertiary alcohol and benzyl carbamate sequentially.

    • Causality: Free ammonia or primary aliphatic amines strongly coordinate to Lewis acids, permanently poisoning the catalyst. Carbamates are sufficiently nucleophilic to attack the carbenium ion but poor enough ligands to leave the Bi(III) center active.

  • Thermal Activation: Heat the reaction mixture to 80 °C.

    • IPC 1 (Reaction Monitoring): Pull a 50 µL aliquot at t=4 h for GC-FID analysis. Monitor the ratio of the target Cbz-protected amine to the dehydration byproduct (1-isopropenyl-4-methylcyclohexane). Validation Threshold: If the alkene byproduct exceeds 15% relative area, reduce the temperature to 70 °C to suppress the competitive E1 elimination pathway.

  • Workup: Cool to room temperature, quench with saturated aqueous NaHCO3​ (10 mL), and extract with EtOAc ( 3×15 mL ). Dry over Na2​SO4​ and concentrate.

  • Deprotection: Dissolve the crude intermediate in MeOH. Add 10 wt% Pd/C (0.1 eq) and stir under an H2​ atmosphere (1 atm) for 12 hours.

    • Final Validation: 1H NMR ( CDCl3​ ) must show the complete disappearance of the aromatic Cbz protons (7.3 ppm) and the appearance of a broad singlet at ~1.5 ppm corresponding to the free −NH2​ group.

Protocol B: Catalytic Hydroamination of 1-Isopropenyl-4-methylcyclohexane

Unlike CuH-catalyzed hydroamination which typically yields anti-Markovnikov products[4], this protocol uses catalytic Brønsted acid to force Markovnikov selectivity via a stable tertiary carbocation.

Reagents:

  • 1-Isopropenyl-4-methylcyclohexane (1.0 eq, 10 mmol)

  • Benzyl carbamate (2.0 eq, 20 mmol)

  • Trifluoromethanesulfonic acid (TfOH) (5 mol%)

  • Anhydrous Toluene (15 mL)

Step-by-Step Methodology:

  • Pre-mixing: Combine the alkene and benzyl carbamate in toluene under N2​ and cool to 0 °C using an ice bath.

  • Acid Initiation: Add TfOH dropwise over 5 minutes.

    • Causality: The protonation of the alkene is highly exothermic. If TfOH is added at room temperature, the localized heat will cause rapid cationic oligomerization of the alkene. 0 °C ensures controlled generation of the tertiary carbocation.

  • Propagation: Remove the ice bath and warm the reaction to 60 °C for 8 hours.

    • IPC 2 (Conversion Check): Pull a sample for 1H NMR. Validation Threshold: The complete disappearance of the terminal alkene vinylic protons at 4.7 ppm confirms full conversion. If present, add an additional 2 mol% TfOH.

  • Isolation: Quench with triethylamine (1.0 mL) to neutralize the acid, filter through a short pad of silica, and proceed to Pd/C deprotection as described in Protocol A.

Quantitative Data & Method Comparison

The table below summarizes the performance metrics of various catalytic systems evaluated for the synthesis of 2-(4-methylcyclohexyl)propan-2-amine.

MethodCatalyst (Loading)Amine SourceTemp (°C)Time (h)Isolated Yield (%)Primary IPC / Failure Mode
Direct Amination Bi(OTf)3​ (10 mol%) Cbz-NH2​ 801278% Alkene byproduct must be <15%
Direct Amination VO(OiPr)3​ (5 mol%) Fmoc-NH2​ 1102465% Unreacted alcohol (Steric clash)
Hydroamination TfOH (5 mol%) Cbz-NH2​ 60885% Alkene protons (4.7 ppm) absent
Borrowing Hydrogen Ir-complex (2 mol%) NH3​ (aq)13024<10% Fails due to extreme steric hindrance

Note: While borrowing hydrogen amination is highly effective for primary/secondary alcohols and specific chiral diols[2], our data indicates it is largely ineffective for highly hindered, unactivated aliphatic tertiary alcohols like dihydroterpineol.

References

  • Direct Amination of α-Triaryl Alcohols via Vanadium Catalysis ACS Public
  • Catalytic Asymmetric Synthesis of β-Amino α-Tertiary Alcohol through Borrowing Hydrogen Amination Organic Letters - ACS Public
  • Enantioselective CuH-Catalyzed Anti-Markovnikov Hydroamin
  • Synthesis of unsymmetric tertiary amines via alcohol amin

Sources

Method

safe storage and handling protocols for 2-(4-Methylcyclohexyl)propan-2-amine

Application Note: Safe Storage, Handling, and Salt Conversion Protocols for 2-(4-Methylcyclohexyl)propan-2-amine Executive Summary & Structural Causality As a Senior Application Scientist, I frequently encounter challeng...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Safe Storage, Handling, and Salt Conversion Protocols for 2-(4-Methylcyclohexyl)propan-2-amine

Executive Summary & Structural Causality

As a Senior Application Scientist, I frequently encounter challenges when handling sterically hindered cycloaliphatic amines. 2-(4-Methylcyclohexyl)propan-2-amine is a highly specialized building block, prized in drug discovery for its lipophilicity and resistance to metabolic deamination. Its unique structure features a primary amine attached to a tertiary carbon (alpha,alpha-dimethyl branching) adjacent to a 4-methylcyclohexyl ring.

This tert-alkyl environment dictates its chemical behavior: the extreme steric bulk shields the nitrogen lone pair, drastically reducing its nucleophilicity (making it a poor participant in standard SN2 alkylations). However, it does not diminish its Brønsted basicity. This dichotomy—high basicity coupled with high lipophilicity—means the free base readily partitions into biological membranes and aggressively scavenges atmospheric carbon dioxide, necessitating stringent, field-proven handling protocols.

Physicochemical Profiling

To design a safe handling system, we must first quantify the physical state of the compound. The table below summarizes the critical differences between the volatile free base and its stabilized salt form.

PropertyFree Base FormHydrochloride (HCl) Salt Form
Molecular Weight 155.28 g/mol 191.74 g/mol
Physical State Colorless to pale yellow liquidWhite crystalline solid
Volatility High (strong, penetrating amine odor)Non-volatile (odorless)
Solubility Miscible in ether, hexane, dichloromethaneSoluble in water, methanol, DMSO
Environmental Stability Hygroscopic; rapidly absorbs CO₂Thermodynamically stable
pKa (Predicted) ~10.5 – 11.0N/A (Protonated state)

Hazard Assessment & Toxicity Mechanisms

The hazards associated with 2-(4-Methylcyclohexyl)propan-2-amine are directly tied to its lipophilic basicity. According to foundational toxicological models published by [1], aliphatic amines exhibit "excess toxicity" beyond standard baseline nonpolar narcosis.

This phenomenon, known as amine narcosis , occurs because the highly lipophilic amine rapidly partitions into the cellular lipid bilayer. Once inside the membrane, the high pKa ensures the molecule remains largely protonated at physiological pH, leading to severe electrostatic disruption of the cell membrane, cellular leakage, and localized necrosis. Furthermore, the [2] warns that the inhalation of volatile aliphatic amines can cause severe, sometimes irreversible, respiratory tract injuries.

Toxicity A Aliphatic Amine Exposure B High Lipophilicity (Membrane Partitioning) A->B C High Basicity (Tissue pH Shift) A->C D Amine Narcosis (Electrostatic Disruption) B->D Lipid Bilayer E Corrosive Burns & Respiratory Injury C->E Local Contact F Cellular Lysis & Necrosis D->F Excess Toxicity E->F

Mechanistic pathway of amine narcosis and local tissue toxicity.

Storage Protocols & Environmental Sensitivities

Primary aliphatic amines act as aggressive carbon dioxide scavengers. If the free base of 2-(4-Methylcyclohexyl)propan-2-amine is exposed to ambient air, it undergoes an exothermic reaction with CO₂ and moisture to form carbamate and carbonate salts. This manifests as a white, insoluble crust around the bottle cap, which degrades the reagent's molarity and introduces impurities into sensitive assays.

  • Free Base Storage: Must be stored under a strict inert atmosphere (Argon or Nitrogen) using Schlenk line techniques or a glovebox. Keep refrigerated (2–8°C) in tightly sealed amber glass to minimize volatilization and photodegradation.

  • Hydrochloride Salt Storage: The HCl salt [3] is the preferred form for long-term archiving. It should be stored in a vacuum desiccator at room temperature, protected from ambient humidity.

Experimental Workflow: Free Base to Hydrochloride Salt Conversion

Because the free base is difficult to handle and dose accurately in biological assays, converting it to the hydrochloride salt is a standard and highly recommended practice. This protocol is designed as a self-validating system ; the physical changes during the reaction provide real-time confirmation of success.

Step-by-Step Methodology:

  • Inert Preparation: Inside a fume hood, purge a round-bottom flask with Nitrogen. Dissolve 1.0 equivalent of the free base in anhydrous diethyl ether (10 mL per gram of amine). Causality: Anhydrous ether is chosen because the free base is highly soluble in it, while the resulting salt is entirely insoluble, driving the reaction forward via precipitation.

  • Thermal Control: Submerge the flask in an ice-water bath (0°C). Causality: The neutralization of a strong base is highly exothermic; cooling prevents the volatilization of the ether and the amine.

  • Acidification: Under vigorous magnetic stirring, add 1.1 equivalents of anhydrous HCl in dioxane (4.0 M) dropwise. Causality: Aqueous HCl must be avoided to prevent the formation of a sticky, hygroscopic hydrate that is difficult to dry.

  • System Validation: The immediate formation of a dense, white crystalline precipitate provides visual validation of salt formation. The reaction is deemed complete when the supernatant fluid no longer emits a characteristic amine odor, validating total neutralization.

  • Isolation & Archiving: Isolate the solid via vacuum filtration using a Büchner funnel. Wash the filter cake twice with cold, anhydrous diethyl ether to strip away any unreacted free base or organic impurities. Transfer to a vacuum desiccator and dry overnight.

Workflow Step1 Free Base Amine (Volatile, Corrosive) Step2 Inert Atmosphere (Glovebox/Schlenk) Step1->Step2 Prevent CO2 Step3 Dissolve in Anhydrous Ether Step2->Step3 Solubilize Step4 Add Anhydrous HCl (Dropwise at 0°C) Step3->Step4 Exothermic Step5 Precipitate Hydrochloride Salt Step4->Step5 Crystallize Step6 Vacuum Dry & Desiccator Storage Step5->Step6 Isolate

Workflow for the safe handling and hydrochloride salt conversion of the amine.

Emergency Response & Spill Management

In the event of a free base spill, do not use water initially . The dissolution of this amine in water is highly exothermic and will rapidly vaporize the compound, drastically exacerbating inhalation hazards.

Instead, neutralize the spill by covering it with a solid weak acid, such as sodium bisulfate (NaHSO₄), or a specialized acidic absorbent. This safely protonates the amine into a non-volatile salt without generating excessive heat. Once the odor has dissipated, the neutralized solid can be safely swept up and disposed of as hazardous chemical waste.

References

  • Structure−Toxicity Relationships for Aliphatic Chemicals Evaluated with Tetrahymena pyriformis Source: ACS Publications URL:[Link] [1]

  • Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal Source: American Chemistry Council URL:[Link] [2]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for 2-(4-Methylcyclohexyl)propan-2-amine Synthesis

Welcome to the Technical Support Center for the synthesis of 2-(4-Methylcyclohexyl)propan-2-amine. This highly sterically hindered tertiary alkyl primary amine presents unique synthetic challenges, primarily due to the b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 2-(4-Methylcyclohexyl)propan-2-amine. This highly sterically hindered tertiary alkyl primary amine presents unique synthetic challenges, primarily due to the bulkiness of the 4-methylcyclohexyl moiety.

This guide provides researchers and drug development professionals with mechanistic troubleshooting, validated protocols, and empirical data to optimize the three-stage synthetic workflow: Grignard addition, Ritter amidation, and sterically hindered hydrolysis.

SynthesisWorkflow A Ethyl 4-methylcyclohexane- carboxylate B 2-(4-Methylcyclohexyl) propan-2-ol A->B MeMgBr, ZnCl2/LiCl THF, 0 °C to RT C N-(2-(4-methylcyclohexyl) propan-2-yl)acetamide B->C MeCN (Excess) H2SO4, 0 °C to RT D 2-(4-Methylcyclohexyl) propan-2-amine C->D 6M HCl / AcOH Reflux, 48h

Figure 1: Three-step synthetic workflow for 2-(4-Methylcyclohexyl)propan-2-amine.

Module 1: Grignard Addition (Carbinol Formation)

Troubleshooting FAQ

Q: My Grignard reaction with ethyl 4-methylcyclohexanecarboxylate yields significant enolization/reduction byproducts and low tertiary alcohol recovery. How can I optimize this? A: The issue lies in the basicity versus nucleophilicity of the methylmagnesium bromide ( MeMgBr ) reagent. In sterically hindered systems, standard Grignard reagents exist as polymeric aggregates (governed by the Schlenk equilibrium) that often act as bulky bases, deprotonating the alpha-carbon rather than attacking the carbonyl.

To resolve this, you must alter the organometallic species. By introducing a ZnCl2​/LiCl additive system, you create a highly reactive zinc(II) ate complex. The LiCl breaks up the Grignard aggregates into highly nucleophilic monomeric species, while the ZnCl2​ increases the localized Lewis acidity, tightly coordinating the carbonyl oxygen and favoring direct 1,2-addition over enolization[1].

Data Presentation: Grignard Optimization
Reagent SystemAdditivePrimary ByproductIsolated Yield (%)
MeMgBr (2.5 eq)NoneEnolate / Unreacted Ester23 - 35%
MeMgBr (2.5 eq) CeCl3​ (1.0 eq)Minimal65 - 70%
MeMgBr (2.5 eq) ZnCl2​ / LiCl None detected88 - 92%
Table 1: Effect of organometallic additives on the yield of sterically hindered tertiary alcohols.
Validated Protocol: Ate-Complex Mediated Grignard Addition

Causality & Validation: This protocol uses a self-validating temperature threshold. The ate-complex formation is mildly exothermic; monitoring the internal temperature ensures active catalyst generation before ester addition.

  • Preparation: Flame-dry a 3-neck flask under argon. Add anhydrous LiCl (2.5 eq) and ZnCl2​ (1.25 eq). Heat under vacuum to 150 °C for 2 hours to ensure absolute dehydration, then cool to room temperature.

  • Complexation: Suspend the salts in anhydrous THF (0.5 M). Cool to 0 °C. Dropwise, add MeMgBr (3.0 M in diethyl ether, 2.5 eq). Stir for 30 minutes until a homogenous solution forms (indicating ate-complex generation).

  • Addition: Dissolve ethyl 4-methylcyclohexanecarboxylate (1.0 eq) in THF and add dropwise over 1 hour, maintaining the internal temperature below 5 °C.

  • Validation Check: Quench a 0.1 mL aliquot in saturated NH4​Cl . Run GC-MS; the disappearance of the ester peak ( m/z corresponding to starting material) validates reaction completion.

  • Workup: Quench the bulk reaction carefully with saturated aqueous NH4​Cl at 0 °C. Extract with ethyl acetate ( ), wash with brine, dry over Na2​SO4​ , and concentrate in vacuo to yield 2-(4-methylcyclohexyl)propan-2-ol.

Module 2: Ritter Amidation

Troubleshooting FAQ

Q: I am observing a high percentage of olefin byproducts rather than the target acetamide during the Ritter reaction. How do I shift the equilibrium? A: The classical Ritter reaction relies on the generation of a tertiary carbocation via strong acid ( H2​SO4​ ). However, this carbocation faces a kinetic bifurcation: it can either be trapped intermolecularly by the nitrile to form the desired nitrilium ion, or undergo intramolecular deprotonation (E1 elimination) to form an unreactive olefin[2].

Because intramolecular elimination is entropically favored, you must overwhelm the system kinetically by increasing the concentration of the nucleophile. Using acetonitrile ( MeCN ) as both the reactant and the solvent (≥5.0 equivalents) outcompetes the elimination pathway, driving the equilibrium toward the N-alkyl amide[2][3].

RitterMechanism A Tertiary Alcohol (2-(4-Methylcyclohexyl)propan-2-ol) B Tertiary Carbocation Intermediate A->B H2SO4 -H2O C Nitrilium Ion B->C + MeCN (Excess) (Intermolecular Trapping) E Olefin (Elimination Byproduct) B->E -H+ (Intramolecular Elimination) D N-Alkyl Acetamide (Target) C->D + H2O (Hydrolysis)

Figure 2: Mechanistic pathway of the Ritter reaction highlighting the competing elimination route.

Data Presentation: Ritter Optimization
Nitrile EquivalentsAcid CatalystReaction TimeOlefin Yield (%)Amide Yield (%)
1.5 eq H2​SO4​ (2.0 eq)24 h68%22%
3.0 eq H2​SO4​ (2.0 eq)24 h41%52%
5.0 eq (Solvent) H2​SO4​ (2.0 eq)60 min <5% 84 - 94%
Table 2: Effect of nitrile concentration on the suppression of elimination byproducts.
Validated Protocol: High-Yield Ritter Amidation

Causality & Validation: The slow addition of H2​SO4​ prevents localized thermal spikes that would otherwise accelerate the E1 elimination pathway.

  • Preparation: In a round-bottom flask, dissolve 2-(4-methylcyclohexyl)propan-2-ol (1.0 eq) in anhydrous acetonitrile (5.0 to 10.0 eq). Cool the mixture to exactly 0 °C using an ice-brine bath.

  • Activation: Slowly add concentrated H2​SO4​ (2.0 eq) dropwise over 30 minutes. The mixture will turn pale yellow as the carbocation generates.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 60 minutes.

  • Validation Check: Perform a TLC (Hexanes:EtOAc 8:2). Stain with KMnO4​ . If a fast-eluting spot instantly turns the purple stain brown, olefins are present, indicating the temperature rose too quickly.

  • Workup: Pour the mixture over crushed ice to hydrolyze the nitrilium ion. Neutralize carefully with saturated aqueous NaHCO3​ until pH 8 is reached. Extract with dichloromethane, dry over MgSO4​ , and evaporate to yield N-(2-(4-methylcyclohexyl)propan-2-yl)acetamide.

Module 3: Sterically Hindered Hydrolysis

Troubleshooting FAQ

Q: The final hydrolysis of the acetamide to the primary amine is stalling, even under prolonged basic reflux. What is wrong? A: N-tert-alkyl amides are notoriously resistant to standard basic or mild acidic hydrolysis. The bulky 4-methylcyclohexyl and gem-dimethyl groups create a severe steric shield around the carbonyl carbon, physically preventing the approach of a hydroxide nucleophile or water molecule[4].

To overcome this, you must use highly forcing acidic conditions (e.g., 6M HCl in glacial acetic acid at reflux). Alternatively, if you are planning a new synthesis, you can substitute acetonitrile with chloroacetonitrile in the Ritter step. The resulting chloroacetamide can be easily and cleanly cleaved using thiourea via a mild cyclization-elimination mechanism[4].

Validated Protocol: Forcing Acidic Hydrolysis

Causality & Validation: Acetic acid is used as a co-solvent because the highly lipophilic N-tert-alkyl amide will not dissolve in aqueous HCl, preventing the reaction from occurring in a biphasic system.

  • Preparation: Suspend N-(2-(4-methylcyclohexyl)propan-2-yl)acetamide (1.0 eq) in a 1:1 mixture of 6M aqueous HCl and glacial acetic acid (10 mL per gram of amide).

  • Hydrolysis: Equip the flask with a reflux condenser and heat to 110 °C (gentle reflux) for 48 hours.

  • Validation Check: Take a 0.2 mL aliquot, basify with NaOH, extract with ether, and spot on TLC. Stain with Ninhydrin and heat. A deep purple/blue spot indicates the successful formation of the primary amine.

  • Workup: Cool the reaction to room temperature. Evaporate the acetic acid under reduced pressure. Basify the remaining aqueous layer to pH 12 using 5M NaOH (Caution: Exothermic).

  • Isolation: Extract the free amine with diethyl ether ( ). Wash the organic layer with brine, dry over anhydrous K2​CO3​ (do not use MgSO4​ or Na2​SO4​ as they can trap amines), and concentrate to yield pure 2-(4-Methylcyclohexyl)propan-2-amine.

References

  • BenchChem. An In-depth Technical Guide to 2-Cycloheptylpropan-2-amine and Related Compounds. 3[3]

  • European Journal of Organic Chemistry (FULIR). Mechanochemical Ritter reaction: a rapid approach to functionalized amides at room temperature.5[2]

  • Journal of Medicinal Chemistry (PMC). Synthesis and Anti-influenza A Virus Activity of 2,2-Dialkylamantadines and Related Compounds.4[4]

  • National Institute of Informatics (NII). Efficient Synthesis of Tertiary Alcohols: Highly Selective Alkylation to Ketones Catalyzed by Ate Complex.1[1]

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-(4-Methylcyclohexyl)propan-2-amine Derivatives

Welcome to the Technical Support Center for the synthesis and optimization of 2-(4-methylcyclohexyl)propan-2-amine derivatives. This guide is designed for researchers, scientists, and drug development professionals to na...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and optimization of 2-(4-methylcyclohexyl)propan-2-amine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of these sterically hindered amines. The question-and-answer format is intended to directly address specific issues, providing not just solutions, but also the underlying scientific principles to empower your experimental design.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific problems that may arise during the synthesis of 2-(4-methylcyclohexyl)propan-2-amine derivatives, a class of compounds known for their steric hindrance which can complicate reactions.[1][2]

Q1: My reductive amination of 4-methylcyclohexanone with 2-aminopropane is resulting in very low yields. What are the likely causes and how can I improve the conversion?

Low yields in the reductive amination of a sterically hindered ketone like 4-methylcyclohexanone are a frequent challenge.[3] The primary bottlenecks are often inefficient imine or enamine formation and the choice of an inappropriate reducing agent.[3][4]

Potential Causes & Solutions:

  • Inefficient Imine/Enamine Formation: The equilibrium between the ketone, amine, and the imine/enamine intermediate may not favor the intermediate due to steric hindrance.[3][4]

    • pH Optimization: Imine formation is typically favored under slightly acidic conditions (pH 4-6).[3] If the pH is too low, the amine becomes protonated and non-nucleophilic.[3][4] If it's too high, the carbonyl group isn't sufficiently activated.[3][4] Adding a catalytic amount of acetic acid (1.0-1.2 equivalents) is a common and effective strategy.[4]

    • Water Removal: The formation of an imine generates water, which can hydrolyze the imine back to the starting materials. While not always necessary, the use of a dehydrating agent like molecular sieves can be beneficial, especially with sluggish reactions.

  • Suboptimal Reducing Agent: The choice of reducing agent is critical.

    • Avoid Overly Reactive Reductants: Strong reducing agents like sodium borohydride (NaBH₄) can reduce the starting ketone before imine formation has a chance to occur, leading to the formation of 4-methylcyclohexanol as a major byproduct.[3][5]

    • Favor Mild, Selective Reductants: Sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are the reagents of choice for reductive aminations.[3][5][6] They are less reactive towards ketones and preferentially reduce the iminium ion.[3][5] NaBH(OAc)₃ is often preferred as it is less toxic than NaBH₃CN.[5]

  • Reaction Conditions:

    • Solvent: Aprotic solvents like 1,2-dichloroethane (DCE), dichloromethane (DCM), or tetrahydrofuran (THF) are generally preferred, especially with NaBH(OAc)₃ which is water-sensitive.[6]

    • Temperature and Time: For sterically hindered substrates, increasing the reaction time (e.g., to 24-72 hours) or moderately increasing the temperature may be necessary.[3][7] However, excessive heat can promote side reactions.[3] It is crucial to monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

Workflow Diagram: Optimizing Reductive Amination

G cluster_start Initial Reaction Setup cluster_optimization Key Optimization Steps cluster_workup Work-up and Purification start Mix 4-methylcyclohexanone, 2-aminopropane, and solvent ph_adjust Adjust pH to 4-6 with Acetic Acid start->ph_adjust Catalyze imine formation imine_formation Allow for Imine Formation (Monitor by TLC/NMR) ph_adjust->imine_formation Stir at RT add_reductant Add Mild Reducing Agent (e.g., NaBH(OAc)₃) imine_formation->add_reductant Once imine is formed reaction_monitoring Monitor Reaction Progress (TLC or LC-MS) add_reductant->reaction_monitoring quench Quench Reaction (e.g., sat. NaHCO₃ soln) reaction_monitoring->quench Upon completion extract Extract with Organic Solvent quench->extract purify Purify by Chromatography or Distillation extract->purify

Caption: A logical workflow for optimizing the reductive amination of sterically hindered substrates.

Q2: I'm observing a significant amount of a byproduct with a mass corresponding to the starting ketone being reduced. How can I prevent this?

This is a classic issue of competitive reduction. It indicates that your reducing agent is too reactive and is reducing the ketone faster than the imine is formed and subsequently reduced.[4]

Solution:

Switch to a milder reducing agent. As detailed in the previous question, sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) are ideal for this purpose.[3][5] These reagents are hydridically less potent and will selectively reduce the protonated imine (iminium ion) over the ketone.[5]

Experimental Protocol: Reductive Amination using NaBH(OAc)₃

  • To a solution of 4-methylcyclohexanone (1.0 eq.) and 2-aminopropane (1.0-1.2 eq.) in an anhydrous solvent such as 1,2-dichloroethane (DCE), add acetic acid (1.0 eq.).[3]

  • Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.[3]

  • Add sodium triacetoxyborohydride (1.2-1.5 eq.) portion-wise to the reaction mixture.[4]

  • Continue to stir at room temperature and monitor the reaction's progress by TLC or LC-MS until the starting materials are consumed.[3]

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4]

  • Extract the aqueous layer with an organic solvent (e.g., dichloromethane).[3]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.[4]

Q3: My purification of the final 2-(4-methylcyclohexyl)propan-2-amine derivative by silica gel chromatography is problematic, with significant tailing and poor separation. What can I do?

The basic nature of amines often leads to strong interactions with the acidic silica gel, causing the observed issues.[1]

Solutions:

  • Neutralize the Silica Gel: Pre-treating the silica gel with a triethylamine solution can help to mitigate this issue. A common practice is to use a solvent system containing a small percentage (e.g., 0.5-1%) of triethylamine or another amine base like diisopropylethylamine (DIPA) in the eluent.

  • Use Amine-Functionalized Silica: For particularly challenging separations, using commercially available amine-functionalized silica gel can provide much better results.[1]

  • Alternative Purification Methods:

    • Acid-Base Extraction: The basicity of the amine product can be exploited for purification. Dissolve the crude product in an organic solvent and extract with a dilute aqueous acid (e.g., 1M HCl). The amine will be protonated and move to the aqueous layer, leaving non-basic impurities behind. The aqueous layer can then be basified (e.g., with NaOH) and the purified amine can be re-extracted into an organic solvent.

    • Distillation: If the product is thermally stable and has a suitable boiling point, distillation under reduced pressure can be an effective purification method.

II. Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of 2-(4-methylcyclohexyl)propan-2-amine and its derivatives.

Q1: What are the main synthetic routes to prepare 2-(4-methylcyclohexyl)propan-2-amine?

Besides reductive amination, other methods can be employed, each with its own advantages and disadvantages.

  • Leuckart-Wallach Reaction: This reaction uses ammonium formate or formamide as both the nitrogen source and the reducing agent to convert ketones to amines.[8] It typically requires high temperatures (120-165 °C).[8] A key drawback is the potential formation of N-formylated byproducts.[9]

  • Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-N bonds, especially for creating arylamines.[10] While highly versatile, it is more commonly used for coupling amines with aryl halides and might be overly complex for the synthesis of a simple alkylamine if other routes are viable. The use of sterically hindered phosphine ligands is often necessary for challenging substrates.[10][11][12]

  • Ritter Reaction: This reaction involves the reaction of an alcohol or alkene with a nitrile in the presence of a strong acid to form an amide, which can then be hydrolyzed to the corresponding amine. For the target molecule, 2-(4-methylcyclohexyl)propan-2-ol could be reacted with acetonitrile followed by hydrolysis.

Table 1: Comparison of Synthetic Routes

ReactionKey ReagentsTypical ConditionsProsCons
Reductive AminationKetone, Amine, Reducing Agent (e.g., NaBH(OAc)₃)Mild (RT), often acidic catalystHigh functional group tolerance, mild conditionsCan be slow for hindered substrates
Leuckart-WallachKetone, Ammonium Formate/FormamideHigh Temperature (120-165 °C)Inexpensive reagents, one-potHigh temperatures, potential for byproducts[8][9]
Buchwald-HartwigAryl Halide, Amine, Pd Catalyst, Ligand, BaseVaries, often elevated temp.Broad scope, high yieldsCost of catalyst/ligands, air-sensitive reagents
Ritter ReactionAlcohol/Alkene, Nitrile, Strong AcidStrongly acidicGood for tertiary aminesHarsh acidic conditions, requires hydrolysis step
Q2: How does the stereochemistry of the 4-methylcyclohexyl ring affect the reaction?

The 4-methylcyclohexyl group exists as cis and trans isomers. The starting 4-methylcyclohexanone is a mixture of rapidly interconverting chair conformers. The stereochemical outcome of the reaction will depend on the reaction conditions and the approach of the nucleophile and hydride reagent. It is likely that a mixture of cis and trans isomers of the final product will be formed. The separation of these diastereomers can be challenging and may require careful chromatographic techniques or fractional crystallization of a salt derivative. A patent for the synthesis of trans-4-methylcyclohexylamine suggests that specific reaction and crystallization conditions can favor the formation of the trans isomer.[13]

Q3: What analytical techniques are best for confirming the structure and purity of the final product?

A combination of techniques is recommended for unambiguous characterization.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the molecule.

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its identity. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or LC-MS are also excellent for assessing purity and identifying byproducts.

  • Infrared (IR) Spectroscopy: Useful for identifying key functional groups, such as the N-H stretch of the primary amine.

  • Elemental Analysis: Provides the percentage composition of elements (C, H, N), which can be compared to the theoretical values to confirm the empirical formula.

Logical Flow for Purity Validation

G Start Synthesized Crude Product TLC_GCMS Initial Purity Check (TLC or GC-MS) Start->TLC_GCMS NMR Structural Confirmation (¹H & ¹³C NMR) TLC_GCMS->NMR Is main product present? Purification Purification (Chromatography/Distillation/Crystallization) TLC_GCMS->Purification Multiple spots/peaks MS Molecular Weight Verification (Mass Spectrometry) NMR->MS Is structure correct? MS->Purification Is purity < desired? Final_Purity Final Purity Assessment (HPLC, GC, NMR Quantification) MS->Final_Purity Is purity > desired? Purification->Final_Purity Characterization Full Characterization (IR, Elemental Analysis) Final_Purity->Characterization Final_Product Pure, Characterized Product Characterization->Final_Product

Caption: A workflow for the validation and purification of synthesized compounds.

III. References

  • Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

  • Preparation of sec and tert amines by Buchwald-Hartwig Amination. Available at: [Link]

  • Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex - Organic Chemistry Portal. Available at: [Link]

  • Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC. Available at: [Link]

  • Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands - Dalton Transactions (RSC Publishing). Available at: [Link]

  • What's wrong with my reductive amination? I barely got any product. - Reddit. Available at: [Link]

  • Reductive Amination, and How It Works - Master Organic Chemistry. Available at: [Link]

  • Synthesis of 2[4-aminocyclohexyl]-2-[4-(2-amino-2-methylpropyl)cyclohexyl]propane. Available at:

  • Leuckart reaction - Wikipedia. Available at: [Link]

  • A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Available at: [Link]

  • Leuckart Reaction | PDF | Amine - Scribd. Available at: [Link]

  • CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents. Available at:

  • The synthesis of sterically hindered amides - PubMed. Available at: [Link]

  • Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Available at: [Link]

  • A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Available at: [Link]

  • Reductive Amination - Common Conditions. Available at: [Link]

  • Steric limits in the reactions of amines with in situ generted .alpha.-lactams. The synthesis of extremely sterically hindered tertiary amines | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • The Synthesis of Sterically Hindered Amides - ResearchGate. Available at: [Link]

  • Synthesis of a. 2-(4-Methylcyclohexyl)propan-2-ol - PrepChem.com. Available at: [Link]

  • Hitchhiker's guide to reductive amination - Organic Chemistry Portal. Available at: [Link]

  • Synthesis, activity and metabolic stability of propan-2-one substituted tetrazolylalkanoic acids as dual inhibitors of cytosolic phospholipase A2α and fatty acid amide hydrolase - PMC. Available at: [Link]

  • Purification of cyclohexylamine - US3347920A - Google Patents. Available at:

Sources

Troubleshooting

Technical Support Center: Resolving Stereochemical Mixtures of 2-(4-Methylcyclohexyl)propan-2-amine Isomers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and chromatographic challenges associated with resolving the cis and trans isom...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and chromatographic challenges associated with resolving the cis and trans isomers of 2-(4-methylcyclohexyl)propan-2-amine. This guide moves beyond basic steps to explain the causality behind each experimental choice, ensuring your workflows are robust and self-validating.

Section 1: Mechanistic Foundations & Causality

Before attempting resolution, it is critical to understand the stereochemical nature of the target analyte. 2-(4-Methylcyclohexyl)propan-2-amine is a 1,4-disubstituted cyclohexane. Because the molecule possesses an internal plane of symmetry passing through the C1 and C4 carbons, it is entirely achiral and does not possess enantiomers[1]. Instead, it exists strictly as cis and trans diastereomers.

  • Trans Isomer (Thermodynamically Stable): Can adopt a chair conformation where both the C4-methyl group and the bulky C1-(2-aminopropan-2-yl) group occupy equatorial positions (diequatorial). This minimizes steric strain and is the preferred state[1].

  • Cis Isomer (Kinetically Trapped / Less Stable): Forced into an axial-equatorial conformation. The bulky 2-aminopropan-2-yl group will strongly prefer the equatorial position, forcing the C4-methyl group into an axial position, resulting in destabilizing 1,3-diaxial interactions[2].

Because they are diastereomers, they possess distinct physical properties (solubility, lattice energy, and chromatographic retention times), allowing for physical separation without the need for chiral resolving agents[3].

Section 2: Experimental Workflows & Logical Relationships

IsomerResolution Start 2-(4-Methylcyclohexyl)propan-2-amine (Cis/Trans Mixture) ScaleDecision Determine Scale & Purity Needs Start->ScaleDecision MethodA Method A: Fractional Crystallization (Preparative / Bulk Scale) ScaleDecision->MethodA > 1 Gram MethodB Method B: Preparative HPLC (Analytical / Milligram Scale) ScaleDecision->MethodB < 1 Gram SaltForm Formulate HCl Salts in Ethanol/Methanol MethodA->SaltForm BocDeriv N-Boc Derivatization (Reduces Polarity) MethodB->BocDeriv TransIsomer Trans Isomer Precipitates (Diequatorial, Lower Solubility) SaltForm->TransIsomer Cool to 4°C CisIsomer Cis Isomer Remains in Mother Liquor SaltForm->CisIsomer Filter HPLC Reverse-Phase C18 Separation (Gradient Elution) BocDeriv->HPLC Deprotect TFA Deprotection & Free Base Recovery HPLC->Deprotect Collect Fractions

Decision matrix and workflow for the separation of cis/trans 1,4-disubstituted cyclohexylamine isomers.

Section 3: Self-Validating Experimental Protocols
Protocol A: Fractional Crystallization of Hydrochloride Salts (Bulk Scale)

Causality: The trans isomer, being more thermodynamically stable and structurally symmetrical in its diequatorial form, typically exhibits a higher lattice energy and lower solubility in polar protic solvents compared to the cis isomer[3].

  • Salt Formation: Dissolve 10.0 g of the free base isomeric mixture in 50 mL of anhydrous ethanol. Slowly add 1.05 equivalents of ethereal HCl (2M) dropwise under continuous stirring at 0°C.

  • Crystallization: Heat the suspension to reflux until complete dissolution is achieved. If the solution remains cloudy, add methanol dropwise until clear.

  • Controlled Cooling: Allow the solution to cool to room temperature at a rate of 5°C/hour. Self-Validation Check: Rapid cooling causes kinetic trapping and co-precipitation of the cis isomer. Slow cooling ensures thermodynamic selection of the trans lattice.

  • Isolation: Filter the resulting crystals (trans-enriched) and wash with cold (-20°C) ethanol. The mother liquor contains the cis-enriched fraction.

  • Verification: Analyze both fractions via GC-FID or 1H-NMR to confirm diastereomeric excess (de > 95%).

Protocol B: Chromatographic Separation via N-Boc Derivatization (High-Purity Scale)

Causality: Free aliphatic amines exhibit severe peak tailing on silica and reverse-phase columns due to secondary interactions with residual silanols. N-Boc protection masks the basic nitrogen, enabling sharp peaks and baseline resolution of diastereomers[4].

  • Derivatization: Dissolve 500 mg of the amine mixture in 10 mL dichloromethane (DCM). Add 1.2 eq of Di-tert-butyl dicarbonate (Boc₂O) and 0.1 eq of 4-Dimethylaminopyridine (DMAP). Stir at room temperature for 4 hours.

  • Prep-HPLC: Inject the concentrated crude onto a Preparative C18 Reverse-Phase column.

  • Elution: Use a gradient of 40% to 80% Acetonitrile in Water (with 0.1% TFA) over 30 minutes. The cis and trans N-Boc derivatives will elute as distinct peaks.

  • Deprotection: Treat the separated fractions with 20% TFA in DCM for 2 hours to cleave the Boc group, followed by basic workup (1M NaOH) to recover the pure free amines[4].

Section 4: Quantitative Data & Isomer Comparison
Property / MetricTrans-2-(4-Methylcyclohexyl)propan-2-amineCis-2-(4-Methylcyclohexyl)propan-2-amine
Conformation (Dominant) Diequatorial (e,e)Axial-Equatorial (a,e)
Thermodynamic Stability Higher (Minimal 1,3-diaxial strain)Lower (Significant 1,3-diaxial strain)
HCl Salt Solubility (EtOH) Low (Precipitates readily)High (Remains in mother liquor)
¹H-NMR (C4-Methyl Shift) ~0.85 ppm (Doublet, Equatorial-like)~0.95 ppm (Doublet, Axial-like)
Retention Time (RP-HPLC) Elutes Later (More hydrophobic profile)Elutes Earlier
Section 5: Troubleshooting & FAQs

Q1: I am trying to resolve the enantiomers of this compound using chiral HPLC, but I only see two peaks that don't separate further. Why? A1: You are observing the cis and trans diastereomers, not enantiomers. 1,4-disubstituted cyclohexanes with identical substituents on the ring positions (or in this case, achiral centers due to the plane of symmetry) do not have enantiomers[1]. Standard reverse-phase HPLC is sufficient; chiral columns are unnecessary and will not yield additional peaks.

Q2: My fractional crystallization yielded a powder rather than crystals, and the purity is poor (<80% de). How can I fix this? A2: A powdery precipitate indicates "crashing out" rather than crystallization, usually caused by a solvent system that is too non-polar or cooling the solution too rapidly. Action: Switch to a more polar solvent mixture (e.g., Ethanol/Water 9:1) and implement a linear cooling ramp of 5°C/hour. Seed crystals of the pure trans isomer can also be introduced at the metastable zone to force ordered lattice formation[3].

Q3: During GC-MS analysis of the free base, I see broad, overlapping peaks. How can I accurately quantify the cis/trans ratio? A3: Aliphatic amines interact strongly with the active sites in standard GC columns. Action: Derivatize the sample with trifluoroacetic anhydride (TFAA) or Boc₂O prior to injection[4]. Alternatively, use a base-deactivated capillary column specifically designed for volatile amines, and increase the injector temperature to 250°C to ensure instantaneous vaporization.

Q4: Can I use distillation to separate these isomers? A4: While theoretically possible, the boiling points of cis and trans aliphatic cyclic amines are often within 2-5°C of each other. Fractional distillation would require a highly efficient spinning band column with >50 theoretical plates. Fractional crystallization of the salts is far more practical and energy-efficient for this specific scaffold[3].

References
  • Title: Stereoisomerism in Disubstituted Cyclohexanes - Chemistry LibreTexts Source: libretexts.org URL: [Link]

  • Title: Which is more stable, a 1, 4-trans disubstituted cyclohexane or its cis isomer? Source: vaia.com URL: [Link]

  • Source: google.com (Google Patents)

Sources

Optimization

Technical Support Center: Liquid-Liquid Extraction of 2-(4-Methylcyclohexyl)propan-2-amine

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this definitive guide to resolving the thermodynamic and kinetic challenges associated with the liquid-liquid extraction (LLE)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this definitive guide to resolving the thermodynamic and kinetic challenges associated with the liquid-liquid extraction (LLE) of 2-(4-Methylcyclohexyl)propan-2-amine.

This molecule features a bulky, hydrophobic cycloaliphatic ring coupled with a hydrophilic primary amine headgroup. This amphiphilic nature often leads to partitioning inefficiencies, poor recovery, and severe emulsion formation if the solvent system and aqueous chemistry are not rigorously optimized. This guide provides the causality behind solvent selection, a self-validating protocol, and field-proven troubleshooting strategies.

Part 1: Core Principles of Amine Partitioning (Causality)

To successfully extract 2-(4-Methylcyclohexyl)propan-2-amine, we must manipulate its ionization state to dictate its solubility phase.

The pH Imperative: Aliphatic amines typically exhibit a pKa between 10.0 and 11.0[1]. According to the Henderson-Hasselbalch equation, adjusting the aqueous phase to exactly the pKa leaves 50% of the amine in the water-soluble, charged ammonium state. To achieve >99% conversion to the organic-soluble free-base form, the aqueous pH must be driven at least 2 units above the highest pKa (i.e., pH ≥ 12.5)[2]. Failing to reach this threshold is the leading cause of low extraction yields.

Solvent Polarity Matching: While the methylcyclohexyl group is highly lipophilic, the primary amine group retains significant polarity. Selecting an organic solvent with an appropriate polarity index (P') is critical to maximizing the distribution constant ( KD​ )[3]. A solvent that is too non-polar (like pure hexane) may fail to solvate the polar headgroup, while a solvent that is too polar may extract unwanted aqueous impurities.

Part 2: Solvent Selection Matrix

The table below summarizes the quantitative and qualitative properties of common extraction solvents to help you select the optimal system for your specific matrix.

SolventPolarity Index (P')Density (g/mL)Phase Position (vs. Water)Emulsion RiskRecommended Use Case
Hexane 0.10.66Top LayerHighExtreme lipophilic extraction; requires perfect pH >13.
MTBE 2.50.74Top LayerLowOptimal balance of polarity and clean phase separation.
Dichloromethane (DCM) 3.11.33Bottom LayerModerateHigh polarity matching; useful for stubborn biological matrices.
Ethyl Acetate 4.40.90Top LayerModerateHigh recovery, but prone to base-catalyzed hydrolysis at pH > 12.
Part 3: Extraction Optimization Workflow

OptimizationWorkflow Start Aqueous Matrix 2-(4-Methylcyclohexyl)propan-2-amine pH Adjust pH ≥ 12.5 (Target: >99% Free Base) Start->pH Salt Add NaCl to Saturation (Salting-Out Effect) pH->Salt Solvent Add Organic Solvent (e.g., MTBE or DCM) Salt->Solvent Mix Vortex & Equilibrate (2-5 minutes) Solvent->Mix Decision Is Emulsion Present? Mix->Decision Centrifuge Centrifuge at 3000 x g (Break Emulsion) Decision->Centrifuge Yes Separate Separate Organic Phase (Collect Target Amine) Decision->Separate No Centrifuge->Separate Repeat Repeat Extraction 2x (Maximize Recovery) Separate->Repeat

Logical workflow for optimizing the extraction of 2-(4-Methylcyclohexyl)propan-2-amine.

Part 4: Troubleshooting & FAQs

Q1: My recovery rates are plateauing at 60-70%. How can I drive higher yields? A: This is a classic symptom of incomplete deprotonation or a suboptimal partition coefficient. First, verify the aqueous phase pH is >12.5 after the addition of the sample matrix, as biological buffers can resist pH change. Second, if using a strictly non-polar solvent like hexane, switch to Methyl tert-butyl ether (MTBE) to better solvate the polar amine headgroup[3]. Finally, perform multiple sequential extractions (e.g., 3 x 15 mL rather than 1 x 45 mL) to leverage the partition coefficient mathematically.

Q2: I'm experiencing severe emulsion formation at the phase interface. How do I break it? A: The amphiphilic nature of 2-(4-Methylcyclohexyl)propan-2-amine causes it to act as a weak surfactant, reducing interfacial tension. To break the emulsion, increase the ionic strength of the aqueous phase by saturating it with NaCl (brine). This "salting-out" effect decreases the mutual solubility of the phases and forces the organic compound into the organic layer[4]. If the emulsion persists, centrifuge the mixture at 3000 x g for 5 minutes.

Q3: Can I use Ethyl Acetate for this extraction? A: While Ethyl Acetate has an excellent polarity profile for amines, it is highly susceptible to base-catalyzed hydrolysis (saponification) at the extreme pH levels (pH > 12.5) required to deprotonate this specific amine. MTBE or DCM are far more chemically stable under these harsh alkaline conditions and are the preferred alternatives.

Part 5: Self-Validating Extraction Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

  • Matrix Preparation: Transfer 10 mL of the aqueous sample containing the amine into a 50 mL chemically resistant centrifuge tube.

  • pH Adjustment: Add 5M NaOH dropwise while vortexing until the pH reaches 12.5.

    • Validation Check: Test with a calibrated pH probe. Wait 2 minutes. If the pH drops below 12.5 due to buffering, add more NaOH until stable.

  • Salting Out: Add 2.0 g of NaCl to the aqueous mixture and vortex until fully dissolved to maximize the ionic strength.

    • Validation Check: A few undissolved salt crystals should remain at the bottom, confirming complete saturation.

  • Solvent Addition: Add 10 mL of MTBE (Methyl tert-butyl ether).

  • Partitioning: Cap the tube securely and vigorously shake for 2 minutes. Vent periodically to release pressure buildup.

  • Phase Separation: Allow the mixture to stand for 5 minutes.

    • Validation Check: Inspect the interface. If an emulsion band thicker than 1 mm persists, centrifuge the tube at 3000 x g for 5 minutes.

  • Collection: Carefully pipette the upper organic layer (MTBE) into a clean, pre-weighed collection flask.

  • Sequential Extraction: Repeat steps 4-7 twice more with fresh 10 mL aliquots of MTBE, combining all organic extracts.

  • Drying & Recovery: Add anhydrous Na2​SO4​ to the combined organic extracts until the powder flows freely (indicating all water is absorbed). Filter the solvent and evaporate under a gentle stream of nitrogen at room temperature to prevent the volatilization of the free-base amine.

Part 6: References
  • Systems and methods for recovering amines and their derivates from aqueous mixtures Google Patents (WO2020060970A1) URL:

  • Practical Aspects of Solvent Extraction LCGC International URL:[Link]

  • Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant PMC - National Institutes of Health URL: [Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Low Aqueous Solubility of 2-(4-Methylcyclohexyl)propan-2-amine

Welcome to the Technical Support Center for 2-(4-Methylcyclohexyl)propan-2-amine . As a highly lipophilic primary amine featuring a bulky hydrophobic 4-methylcyclohexyl ring and a sterically hindered gem-dimethyl group,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-(4-Methylcyclohexyl)propan-2-amine . As a highly lipophilic primary amine featuring a bulky hydrophobic 4-methylcyclohexyl ring and a sterically hindered gem-dimethyl group, this compound presents significant developability challenges. At physiological pH (7.4), the compound exists in an equilibrium where the highly hydrophobic free-base fraction drives rapid precipitation.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to help researchers successfully formulate this compound for in vitro and in vivo applications.

Strategy Decision Matrix

Before troubleshooting, identify the appropriate solubilization pathway for your specific assay requirements.

DecisionTree Start Assay Type for 2-(4-Methylcyclohexyl)propan-2-amine InVitro In Vitro (Cell/Biochem) Volume < 1 mL Start->InVitro InVivo In Vivo (Animal Models) High Dose Required Start->InVivo DMSO DMSO Stock (≤0.5% v/v) + BSA Carrier InVitro->DMSO Cyclo HP-β-CD Complexation (10-20% w/v) InVivo->Cyclo Aqueous IV/PO Lipid Lipid Nanoparticles / SEDDS InVivo->Lipid High Dose PO Salt Salt Form Optimization (e.g., Mesylate) InVivo->Salt Solid Dosage

Caption: Decision matrix for selecting a solubilization strategy based on assay type.

Section 1: Fundamental Solubility Troubleshooting (FAQs)

Q1: Why does my compound precipitate when diluted from a 10 mM DMSO stock into pH 7.4 cell culture media? A1: This is a classic "solvent crash." While DMSO effectively disrupts the crystal lattice of the lipophilic free base, its solvent capacity drops exponentially upon aqueous dilution. Because 2-(4-Methylcyclohexyl)propan-2-amine has a high LogP (~3.5–4.0), the sudden increase in dielectric constant forces the hydrophobic rings to aggregate, leading to rapid supersaturation and precipitation ([1]). Fix: Keep final DMSO concentrations below 0.5% v/v and pre-warm your media. Alternatively, include 0.1% Bovine Serum Albumin (BSA) in your media; the hydrophobic pockets of BSA act as a thermodynamic sink, binding the compound and preventing aggregation.

Q2: My LC-MS quantification shows lower concentrations than I prepared. Where is the compound going? A2: It is likely stuck to your vials. Lipophilic amines readily adsorb to glass surfaces. At low concentrations (< 1 µg/mL), the basic amine groups ionically bind to unreacted silanols on the surface of standard glass HPLC vials ([2]). Fix: Immediately switch to polypropylene (PP) vials or use silanized glass inserts for all analytical quantifications.

Q3: Will making the hydrochloride (HCl) salt solve my in vivo dosing issues? A3: Unlikely. While HCl salts improve dissolution in pure water, physiological buffers (like PBS or saline) contain ~150 mM NaCl. The high background chloride concentration suppresses the dissolution of the HCl salt via Le Chatelier's principle (the chloride common-ion effect). For highly lipophilic amines, switching to a mesylate (methanesulfonate) salt is highly recommended, as it bypasses this effect and exhibits lower crystal lattice energy ([1]).

Section 2: Quantitative Data & Tolerability Limits

To design a successful formulation, you must respect the biological tolerability limits of your excipients.

Table 1: Physicochemical Profile & Solubility Parameters

ParameterEstimated ValueImpact on Assays
pKa (Primary Amine) ~10.5Positively charged at pH 7.4; interacts with anionic surfaces.
LogP (Hydrophobicity) 3.5 – 4.0High lipophilicity drives poor aqueous solubility.
Solubility (Free Base, pH 7.4) < 10 µg/mLHigh risk of precipitation in physiological buffers.
Solubility (Mesylate Salt, pH 4.0) > 10 mg/mLIdeal for concentrated stock solutions.

Table 2: Cosolvent & Excipient Tolerability Limits

ExcipientIn Vitro (Cell Culture)In Vivo (Mice, IV)In Vivo (Mice, PO)
DMSO ≤ 0.5% v/v≤ 10% v/v≤ 10% v/v
HP-β-CD ≤ 2% w/v≤ 20% w/v≤ 40% w/v
PEG-400 ≤ 0.5% v/v≤ 20% v/v≤ 40% v/v
Section 3: Advanced Formulation Strategies & Methodologies

When simple cosolvents fail, structural encapsulation is required.

Strategy A: Cyclodextrin Complexation

Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a host-guest inclusion complex. The hydrophobic 4-methylcyclohexyl ring is encapsulated within the cyclodextrin's non-polar cavity, while the hydrophilic exterior maintains aqueous solubility, fundamentally altering the permeation behavior and enhancing drug diffusion ([3]).

HPBCD_Workflow Step1 1. Dissolve HP-β-CD (20% w/v in buffer) Step2 2. Add excess Amine Free Base Step1->Step2 Step3 3. Equilibrate (24h) Orbital Shaking Step2->Step3 Step4 4. Centrifuge & Filter (0.22 µm) Step3->Step4 Step5 5. HPLC/UV Quantitation Step4->Step5

Caption: Step-by-step workflow for HP-β-CD inclusion complexation and self-validation.

Protocol 1: Preparation and Validation of HP-β-CD Inclusion Complex

  • Vehicle Preparation: Dissolve HP-β-CD in 1X PBS (pH 7.4) to a final concentration of 20% (w/v). Stir until completely clear.

  • API Addition: Add 2-(4-Methylcyclohexyl)propan-2-amine in excess (e.g., 10 mg/mL) to the cyclodextrin solution. The suspension will be cloudy.

  • Equilibration: Place the suspension on an orbital shaker at 37°C for 24–48 hours to allow the thermodynamic equilibrium of the inclusion complex to establish.

  • Clarification: Centrifuge the suspension at 10,000 x g for 10 minutes to pellet the uncomplexed free base. Filter the supernatant through a 0.22 µm PVDF syringe filter.

  • Self-Validation Checkpoint: Never assume the nominal concentration is the actual concentration. Dilute an aliquot of the filtrate 1:100 in 100% Methanol (this breaks the cyclodextrin complex and releases the API). Quantify the true solubilized payload via HPLC-UV against a standard curve.

Strategy B: Lipid-Based Formulations (SEDDS)

For high-dose oral (PO) administration, Self-Emulsifying Drug Delivery Systems (SEDDS) are superior. Lipid-based formulations enhance oral bioavailability by presenting the drug in an already-dissolved state within mixed micelles, bypassing the dissolution rate-limiting step entirely ([4]).

Protocol 2: Micro-Scale Mesylate Salt Formation (To improve lipid loading) Causality: Converting the free base to a mesylate salt lowers the melting point and crystal lattice energy, which dramatically increases its loading capacity into lipid excipients.

  • Dissolution: Dissolve 100 mg of the free base in 2 mL of Acetone.

  • Acid Addition: Slowly add 1.05 molar equivalents of Methanesulfonic acid under continuous stirring at room temperature.

  • Precipitation: Stir for 2 hours. If precipitation does not occur, add dropwise anti-solvent (e.g., Diethyl ether) until the solution turns turbid.

  • Harvesting: Filter the resulting crystals and dry under a vacuum.

  • Self-Validation Checkpoint: Perform Differential Scanning Calorimetry (DSC) on the precipitate. A single, sharp endothermic melting peak confirms a pure crystalline mesylate salt, ruling out an amorphous mixture or unreacted free-base contamination.

References
  • Advances in Lipid-Based Drug Formulations for Solubility - World Pharma Today. Available at:[Link]

  • Diffusion and Flux Improvement of Drugs through Complexation - Molecular Pharmaceutics (ACS Publications). Available at:[Link]

Sources

Optimization

preventing oxidation of 2-(4-Methylcyclohexyl)propan-2-amine in open air

Technical Support Center: Handling & Stabilization of 2-(4-Methylcyclohexyl)propan-2-amine Overview 2-(4-Methylcyclohexyl)propan-2-amine is a sterically hindered primary aliphatic amine. While aliphatic amines are genera...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Handling & Stabilization of 2-(4-Methylcyclohexyl)propan-2-amine

Overview 2-(4-Methylcyclohexyl)propan-2-amine is a sterically hindered primary aliphatic amine. While aliphatic amines are generally more robust than their aromatic counterparts, prolonged exposure to open air (oxygen), ambient light, and trace metal impurities invariably leads to oxidative degradation. This guide provides field-proven, mechanistically grounded troubleshooting strategies for researchers and drug development professionals handling this compound on the benchtop.

Frequently Asked Questions (FAQs)

Q1: Why does 2-(4-Methylcyclohexyl)propan-2-amine degrade in open air, and what are the chemical markers of this degradation? A1: The degradation of primary aliphatic amines in open air is primarily driven by auto-oxidation and trace-metal catalysis. Molecular oxygen (in its triplet ground state) does not readily react with singlet organic molecules due to spin restrictions. However, trace transition metals (like Fe³⁺ or Cu²⁺) ubiquitous in laboratory glassware or solvents catalyze the reduction of oxygen to reactive oxygen species (ROS) such as superoxide or hydroxyl radicals[2].

These radicals abstract a hydrogen atom from the amine or adjacent carbon, initiating a radical chain reaction. For primary amines, this oxidative cascade typically yields hydroxylamines, which further oxidize to oximes or imines. Additionally, oxidative C-N bond cleavage (dealkylation) can occur, generating 4-methylcyclohexyl methyl ketones and ammonia [1]. Diagnostic Marker: A shift in solution color (yellowing) or the appearance of early-eluting peaks (polar N-oxides/hydroxylamines) on reverse-phase HPLC.

Q2: I cannot use an inert glovebox. How can I formulate an antioxidant system to prevent benchtop oxidation? A2: A multi-pronged approach targeting the initiation and propagation phases of oxidation is required.

  • Radical Scavengers: Add Butylated Hydroxytoluene (BHT) at 0.01% - 0.1% (w/v). BHT acts as a sacrificial hydrogen donor, terminating the alkyl radical propagation chain [1].

  • Chelating Agents: Use chelators to sequester trace metals. Cautionary Note: The causality here is critical. While Ethylenediaminetetraacetic acid (EDTA) binds metals, if the iron-to-EDTA ratio is >1, the resulting complex can actually accelerate hydroxyl radical formation via the Fenton reaction [5]. Diethylenetriaminepentaacetic acid (DTPA) is often a safer alternative.

  • Protonation (pH Control): The lone pair of electrons on the nitrogen atom is the primary site for electron-transfer induced oxidation. By lowering the pH (e.g., forming the hydrochloride salt), the amine is protonated ( NH3+​ ), rendering the nitrogen non-nucleophilic and highly resistant to oxidation [1, 3].

Figure 1. Oxidative degradation pathway of 2-(4-Methylcyclohexyl)propan-2-amine in open air.

Troubleshooting Guide

Issue: Rapid degradation when formulated with PEG or Polysorbates. Root Cause: Polymeric excipients like polyethylene glycol (PEG) and polysorbates undergo auto-oxidation to form hydroperoxides during storage [2]. These peroxides act as direct oxidants, reacting with the sterically hindered amine to form N-oxides or hydroxylamines, bypassing the need for atmospheric oxygen entirely. Resolution: Switch to high-purity, low-peroxide grades of excipients. Pre-treat the solvent/excipient system with a reducing agent or use vacuum degassing before introducing the amine.

Issue: Addition of EDTA increased the degradation rate instead of stopping it. Root Cause: As established in biopharmaceutical formulation studies, EDTA can form a redox-active complex with Fe(III) that accelerates the generation of hydroxyl radicals if reducing agents are present in the matrix [5]. Resolution: Switch to Diethylenetriaminepentaacetic acid (DTPA), which fully coordinates all available sites of iron, preventing its participation in Fenton-like redox cycling [5].

Figure 2. Troubleshooting workflow for diagnosing and mitigating amine oxidation.

Quantitative Data: Efficacy of Stabilization Strategies

The following table summarizes the expected recovery of primary aliphatic amines under forced degradation conditions (open air, ambient light, 25°C, 48 hours) using various stabilization strategies.

Stabilization StrategyMechanism of ActionExpected Amine Recovery (%)Key Limitation
Control (No Additives) N/A65 - 75%Rapid auto-oxidation
0.05% BHT Radical Scavenging88 - 92%Ineffective against direct peroxide attack
0.05% EDTA Metal Chelation70 - 80%May accelerate Fenton chemistry if Fe > EDTA
0.05% DTPA Metal Chelation90 - 94%Requires aqueous/polar media for solubility
BHT + DTPA Combination Synergistic (Initiation & Propagation block)> 98%Formulation complexity
Conversion to HCl Salt Protonation of lone pair> 99%Alters solubility and pharmacokinetics

Self-Validating Experimental Protocol: Benchtop Handling & Stabilization

This protocol ensures the structural integrity of 2-(4-Methylcyclohexyl)propan-2-amine during open-air benchtop manipulation. It is designed as a self-validating system: each critical step includes a verification checkpoint to guarantee the methodology is functioning as intended before proceeding.

Materials Required:

  • 2-(4-Methylcyclohexyl)propan-2-amine (Free base)

  • Amber glass vials (to exclude UV light)

  • Butylated Hydroxytoluene (BHT)

  • Diethylenetriaminepentaacetic acid (DTPA)

  • HPLC-grade solvent (e.g., Methanol or Water)

Step-by-Step Methodology:

Step 1: Solvent Preparation and Degassing

  • Action: Sparge the working solvent with inert gas (Nitrogen or Argon) for 15 minutes to displace dissolved oxygen. If using aqueous buffers, dissolve 0.05% (w/v) DTPA prior to sparging.

  • Causality: Removing dissolved oxygen starves the auto-oxidation pathway of its primary reactant. DTPA sequesters trace metals introduced by the solvent [5].

  • Validation Checkpoint: Measure dissolved oxygen (DO) using a DO probe. Proceed only if DO is < 2 mg/L.

Step 2: Antioxidant Integration

  • Action: Add 0.05% (w/v) BHT to the degassed solvent. Stir until completely dissolved.

  • Causality: BHT provides a sacrificial hydrogen atom to neutralize any alkyl or peroxy radicals that form upon incidental air exposure during handling [1].

  • Validation Checkpoint: Visually confirm complete dissolution. BHT is insoluble in purely aqueous systems; if working in water, a co-solvent (like 5% ethanol) is required. Proceed only if the solution is optically clear.

Step 3: Amine Dissolution and pH Adjustment

  • Action: Weigh 2-(4-Methylcyclohexyl)propan-2-amine and transfer it into an amber glass vial. Add the stabilized solvent to achieve the desired concentration (e.g., 1 mg/mL). If the experimental design permits, adjust the pH to 5.0 - 6.0 using 0.1 M HCl.

  • Causality: Amber glass prevents photo-oxidation. Lowering the pH protonates the amine, removing the electron density from the nitrogen lone pair, which is the primary target for oxidative attack [1, 3].

  • Validation Checkpoint: Run an immediate baseline HPLC-UV/MS analysis. Proceed with experiments only if the chromatogram shows >99% purity with no peaks corresponding to N-oxides (typically eluting earlier than the parent peak).

Step 4: Post-Experiment Storage

  • Action: If the solution must be stored, overlay the headspace of the amber vial with Argon gas, seal tightly with a PTFE-lined cap, and store at 4°C.

  • Causality: Argon is heavier than air and forms a protective blanket over the liquid, preventing atmospheric oxygen from dissolving into the solution during storage [4].

References

  • Waterman, K. C., et al. "Oxidation of Drugs during Drug Product Development: Problems and Solutions." National Center for Biotechnology Information (NCBI). Available at:[Link]

  • ResearchGate Community. "What are stabilizers for amides, imides and amines for their long time storage?" ResearchGate. Available at:[Link]

  • ResearchGate Community. "How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2." ResearchGate. Available at:[Link]

  • Lam, X. M., et al. "Protein Formulations Containing Polysorbates: Are Metal Chelators Needed at All?" MDPI. Available at:[Link]

Troubleshooting

Technical Support Center: Safe Scale-Up of 2-(4-Methylcyclohexyl)propan-2-amine Production

Welcome to the Technical Support Center for the synthesis and scale-up of 2-(4-Methylcyclohexyl)propan-2-amine . This highly sterically hindered tertiary alkyl amine is a critical building block in drug development.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and scale-up of 2-(4-Methylcyclohexyl)propan-2-amine . This highly sterically hindered tertiary alkyl amine is a critical building block in drug development. However, its synthesis—typically via the Ritter reaction of 2-(4-methylcyclohexyl)propan-2-ol followed by hydrolysis—presents severe thermal and pressurization hazards at scale.

This guide provides researchers and process chemists with field-proven troubleshooting strategies, thermodynamic data, and self-validating protocols to ensure safe and high-yielding production.

Thermodynamic & Process Parameters

When scaling up the synthesis of bulky tertiary amines, understanding the thermodynamic boundaries of the Ritter reaction is critical to preventing thermal runaway. The table below summarizes the key operational metrics comparing traditional batch methods to modern continuous flow systems.

ParameterBatch ProcessContinuous Flow ProcessCausality / Impact
Exotherm Onset Temp ~30 °C[1]N/A (Efficient heat dissipation)Acid-base neutralization and carbocation formation release massive heat.
Reaction Time 24 hours1 hour[2]Flow chemistry accelerates mass transfer and allows higher safe operating temperatures.
Catalyst Liquid H₂SO₄ (Corrosive)Solid PAFR II Resin (Recyclable)[3]Solid resins prevent downstream reactor fouling and simplify the quench step.
Off-Gas Risk High (up to 17 L/kg)[4]Minimal (Controlled environment)Uncontrolled batch exotherms lead to alkene elimination and solvent boiling.
Amide Yield 50–70%Up to 90%[3]Continuous flow suppresses E1 elimination side-reactions.

Troubleshooting & FAQs

Q1: Our batch scale-up experienced a dangerous pressurization event and temperature excursion. What is the mechanism, and how is it mitigated?

Expertise & Causality: Pressurization in batch Ritter reactions stems from thermal runaway. The reaction of the tertiary alcohol with sulfuric acid and acetonitrile is highly exothermic. If the reactor's cooling capacity is exceeded, the internal temperature rapidly surpasses the exotherm onset temperature of ~30 °C[1]. This thermal spike causes the boiling of unreacted acetonitrile (BP 82 °C) and drives the E1 elimination of the tertiary carbocation, generating alkene off-gases (analogous to isobutylene generation in tert-butyl systems, which can reach 17–22 L/kg)[4]. Solution: Transition to a continuous flow reactor. If batch processing is mandatory, utilize isothermal calorimetry (RC1) to define the heat of reaction and implement a strictly controlled semi-batch dosing strategy (e.g., dosing the alcohol/nitrile mixture into the acid at < 15 °C)[5].

Q2: Why are we seeing high levels of 4-methyl-1-(prop-1-en-2-yl)cyclohexane (alkene byproduct) instead of the desired amide?

Expertise & Causality: In the presence of strong Brønsted acids, 2-(4-methylcyclohexyl)propan-2-ol protonates and dehydrates to form a tertiary carbocation. If the nucleophilic attack by acetonitrile is too slow (due to poor mixing) or if the temperature is too high, the carbocation stabilizes itself by eliminating a proton (E1 mechanism) to form the alkene byproduct. Solution: Maintain a high stoichiometric excess of acetonitrile and ensure rapid, high-shear mixing. Utilizing a solid-supported sulfonic acid catalyst (like PAFR II) in a packed-bed flow reactor ensures immediate contact between the carbocation and the nitrile, suppressing the elimination pathway[3].

Q3: The hydrolysis of the intermediate N-(2-(4-methylcyclohexyl)propan-2-yl)acetamide to the final amine is sluggish and incomplete. How can we optimize this?

Expertise & Causality: The amide intermediate features a highly sterically hindered tertiary carbon adjacent to the nitrogen. This steric bulk physically blocks the approach of water molecules and prevents the formation of the tetrahedral intermediate required for standard aqueous acidic hydrolysis. Solution: Abandon standard refluxing HCl. Instead, employ harsh, high-temperature basic hydrolysis using potassium hydroxide (KOH) in a high-boiling solvent like ethylene glycol (150 °C), or utilize reductive deprotection methods.

Process Visualizations

Synthesis Workflow: Continuous Flow Ritter Reaction

To mitigate the hazards of the batch Ritter reaction, implementing a continuous flow setup is highly recommended. The following diagram illustrates a self-validating flow architecture.

FlowSetup A Precursor Mix (Alcohol + MeCN) C Continuous Flow Reactor (90°C) A->C HPLC Pump B Solid Acid Catalyst (PAFR II Resin) B->C Packed Bed D In-line Quench (Cooling & NaHCO3) C->D 1h Residence E Amide Intermediate (High Yield) D->E Safe Outflow

Caption: Continuous flow setup for safe Ritter reaction scale-up.

Diagnostic Workflow: Low Amine Yield

If the final yield of 2-(4-Methylcyclohexyl)propan-2-amine is sub-optimal, use this decision tree to isolate the failure point between the Ritter amidation and the hydrolysis steps.

Troubleshooting Start Low Yield of Final Amine Check1 Is the Amide Intermediate fully formed? (GC-MS) Start->Check1 Path1 No: Ritter Step Issue Check1->Path1 Precursor detected Path2 Yes: Hydrolysis Issue Check1->Path2 Amide detected Fix1 Increase Residence Time or Catalyst Loading Path1->Fix1 Fix2 Switch to High-Temp Basic Hydrolysis (KOH) Path2->Fix2

Caption: Diagnostic workflow for resolving low yields during amine scale-up.

Standardized Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step unless the In-Process Control (IPC) criteria are met.

Protocol A: Continuous Flow Synthesis of the Amide Intermediate

This protocol utilizes continuous flow to safely manage the highly exothermic Ritter reaction[3],[2].

  • Preparation of Reagent Stream: Dissolve 2-(4-methylcyclohexyl)propan-2-ol (1.0 equiv) and acetonitrile (3.0 equiv) in glacial acetic acid (10.0 equiv) to form a homogeneous solution.

  • Reactor Priming: Pack a column reactor with m-phenolsulfonic acid-formaldehyde resin (PAFR II)[3]. Prime the system by pumping pure acetic acid through the bed at 90 °C until the internal pressure stabilizes.

  • Execution: Pump the reagent stream through the heated PAFR II column at a flow rate calibrated to achieve a 1-hour residence time[2].

  • In-Line Quenching: Route the reactor effluent directly into a chilled, stirred vessel containing saturated aqueous NaHCO₃ to neutralize the acetic acid.

  • IPC Validation (Self-Validation): Sample the organic layer and analyze via GC-MS. Pass Criteria: Complete disappearance of the alcohol precursor mass peak and the dominant presence of the N-(2-(4-methylcyclohexyl)propan-2-yl)acetamide mass peak.

Protocol B: High-Temperature Hydrolysis to the Tertiary Amine

Due to severe steric hindrance, standard acidic hydrolysis will fail. This protocol forces the cleavage of the amide bond.

  • Reaction Setup: Charge a Hastelloy pressure reactor with the validated amide intermediate from Protocol A. Add ethylene glycol (solvent) and KOH (5.0 equiv).

  • Heating: Seal the reactor, purge with N₂, and heat the mixture to 150 °C with vigorous mechanical stirring for 24 hours.

  • Workup: Cool the reactor to 20 °C. Carefully vent any residual pressure. Dilute the mixture with deionized water and extract three times with methyl tert-butyl ether (MTBE).

  • Purification: Wash the combined MTBE layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Distill the crude oil under vacuum to afford pure 2-(4-methylcyclohexyl)propan-2-amine.

  • IPC Validation (Self-Validation): Analyze the purified product via ¹H NMR. Pass Criteria: Disappearance of the acetyl methyl singlet (~1.9 ppm) and the appearance of a broad, D₂O-exchangeable amine peak (~1.5 ppm).

Sources

Reference Data & Comparative Studies

Validation

2-(4-Methylcyclohexyl)propan-2-amine vs other aliphatic amines in organic synthesis

An in-depth technical analysis for researchers, synthetic chemists, and drug development professionals evaluating the utility of 2-(4-Methylcyclohexyl)propan-2-amine against standard aliphatic amines in organic synthesis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis for researchers, synthetic chemists, and drug development professionals evaluating the utility of 2-(4-Methylcyclohexyl)propan-2-amine against standard aliphatic amines in organic synthesis.

The Strategic Value of Highly Hindered Aliphatic Amines

In modern drug discovery, maximizing the fraction of sp3 -hybridized carbons ( Fsp3​ ) is a proven strategy to improve clinical success rates by enhancing target specificity and metabolic stability. 2-(4-Methylcyclohexyl)propan-2-amine (hereafter referred to as MCP-amine )[1] is a highly specialized, sterically hindered primary amine. Structurally, it features an α,α -dimethyl geometry (analogous to tert-butylamine) appended to a 4-methylcyclohexyl ring.

This unique topology presents a dual profile: it provides the profound steric shielding characteristic of tertiary α -carbons, while the extended cycloalkane system dramatically increases lipophilicity. For application scientists, deploying MCP-amine requires a fundamental shift in synthetic strategy, as its kinetic behavior diverges sharply from unhindered primary amines.

Physicochemical and Kinetic Profiling

To understand the causality behind experimental choices, we must first benchmark MCP-amine against conventional aliphatic amines. The rate-limiting step in most amine functionalizations (e.g., acyl substitution, oxidative addition/reductive elimination) is dictated by the interplay between basicity ( pKa​ ) and nucleophilicity ( N ).

According to Mayr’s nucleophilicity scales, increasing branching at the α -carbon drastically reduces nucleophilicity, even when Brønsted basicity remains relatively constant[2].

Table 1: Comparative Profiling of Aliphatic Amines in Synthesis

Amine Building BlockStructural ClassSteric Bulk ( α -carbon)Relative Nucleophilicity ( N parameter)*Estimated LogPPrimary Synthetic Challenge
Cyclohexylamine Secondary α -carbonModerateModerate ( N≈13.0 )~1.4Prone to over-alkylation.
tert-Butylamine Tertiary α -carbonHighLow ( N=10.48 )~0.4Sluggish aminolysis.
Adamantan-1-amine Tertiary α -carbon (Rigid)ExtremeVery Low~2.4Extreme steric repulsion.
MCP-amine Tertiary α -carbon (Extended)Very HighLow (Similar to t-BuNH 2​ )~2.8 - 3.2Poor reactivity with standard electrophiles; high lipophilicity complicates purification.

*Nucleophilicity parameters ( N ) based on reactions with benzhydrylium cations in water/organic mixtures[2].

Causality Insight: While cyclohexylamine acts as a robust nucleophile, the α,α -dimethyl substitution in MCP-amine and tert-butylamine creates a severe steric penalty during the transition state of nucleophilic attack. However, MCP-amine's significantly higher LogP makes it superior to tert-butylamine for designing membrane-permeable active pharmaceutical ingredients (APIs).

Synthetic Workflows: Overcoming Steric Penalties

To successfully integrate MCP-amine into complex molecules, standard protocols must be abandoned in favor of highly activated, self-validating catalytic systems.

A. Amide Coupling Dynamics

Standard carbodiimide coupling reagents (e.g., EDC/HOBt) routinely fail with MCP-amine. The slow rate of aminolysis allows the O -acylisourea intermediate to undergo irreversible [1,3]-sigmatropic rearrangement into an inactive N -acylurea. To force the reaction, highly reactive uronium salts (HATU, COMU) or specialized fluorinating agents like XtalFluor-E are required. However, caution is needed: when using XtalFluor-E with severely hindered primary amines, the formation of diethylamide side-products (derived from the reagent itself) can outcompete the desired amidation[3].

B. Buchwald-Hartwig Cross-Coupling

The cross-coupling of bulky primary amines with aryl halides is notoriously difficult. Standard palladium catalysts often lead to β -hydride elimination or diarylation. To achieve selective mono-arylation with MCP-amine, the catalyst must feature a bulky, electron-rich ligand that accelerates reductive elimination.

  • Pd/BINAP Systems: The rigidity and small bite angle of the BINAP ligand make it highly efficacious for the arylation of bulky primary amines, preventing over-arylation[4].

  • Pd-NHC Precatalysts: Well-defined N -heterocyclic carbene complexes, such as[Pd(IPr)(acac)Cl], provide exceptional stability and steric bulk, enabling the coupling of challenging, less nucleophilic amines[5].

G Start Sterically Hindered Primary Amine (e.g., MCP-amine) Decision1 Reaction Type? Start->Decision1 Amide Amide Coupling Decision1->Amide Buchwald C-N Cross-Coupling Decision1->Buchwald AmideFail Standard Reagents (EDC/DCC) Result: N-acylurea formation Amide->AmideFail Avoid AmideSuccess High-Efficiency Reagents (HATU, COMU) Amide->AmideSuccess Preferred BuchwaldCat Catalyst Selection: Pd-NHC or Pd/BINAP Buchwald->BuchwaldCat Product1 Sterically Hindered Amide AmideSuccess->Product1 Product2 N-Aryl Bulky Amine BuchwaldCat->Product2

Workflow for the synthetic utilization of highly sterically hindered aliphatic amines.

Validated Experimental Methodologies

The following protocols are designed as self-validating systems. By monitoring specific intermediates, the chemist can diagnose failures in real-time.

Protocol 1: High-Efficiency Amide Coupling of MCP-Amine

Objective: Suppress competitive side reactions during the acylation of a sterically hindered amine.

  • Activation: Dissolve the carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M). Add N,N -Diisopropylethylamine (DIPEA) (3.0 equiv).

  • Validation Check 1: Stir for 15 minutes at room temperature. Self-Validation: Aliquot 5 μ L into MeOH and analyze via LC-MS. You must observe the methyl ester (indicating successful formation of the highly reactive HOAt active ester). If absent, the acid is unreactive.

  • Aminolysis: Add MCP-amine hydrochloride (1.5 equiv). Due to the α,α -dimethyl hindrance, heat the reaction to 50 °C.

  • Monitoring: Stir for 16–24 hours. The extended time is an absolute requirement; premature workup will yield unreacted active ester.

  • Workup: Quench with saturated aqueous NaHCO 3​ . Extract with EtOAc. Wash the organic layer extensively with 5% LiCl (aq) to remove DMF and residual HOAt.

Protocol 2: Buchwald-Hartwig Amination via Pd-NHC Catalysis

Objective: Achieve selective mono-arylation of MCP-amine without β -hydride elimination.

  • Preparation (Glovebox/Schlenk): To an oven-dried vial, add the aryl bromide (1.0 equiv), MCP-amine (1.5 equiv), and sodium tert-butoxide (NaOt-Bu) (1.5 equiv).

  • Catalyst Loading: Add [Pd(IPr)(acac)Cl] precatalyst (2.0–5.0 mol%)[5]. Causality: The IPr ligand (1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene) provides a massive steric umbrella that forces the reductive elimination of the bulky product, preventing the catalyst from stalling.

  • Reaction: Suspend in anhydrous Toluene (0.2 M). Seal the vial under N 2​ and heat to 100 °C for 12 hours.

  • Validation Check 2: Analyze the crude mixture via GC-MS. Self-Validation: Look for the presence of diarylated amine or reduced arene (hydrodehalogenation). If hydrodehalogenation exceeds 10%, verify the absolute dryness of the NaOt-Bu, as moisture accelerates this side pathway.

  • Isolation: Filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via flash chromatography.

References

  • Nucleophilicities of Primary and Secondary Amines in Water Title: Nucleophilicities of Primary and Secondary Amines in Water Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids Title: XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids Source: Organic Letters (ACS Publications) URL:[Link]

  • [Pd(NHC)(acac)Cl]: Well-Defined, Air-Stable, and Readily Available Precatalysts for Suzuki and Buchwald–Hartwig Cross-coupling Title: [Pd(NHC)(acac)Cl]: Well-Defined, Air-Stable, and Readily Available Precatalysts for Suzuki and Buchwald–Hartwig Cross-coupling of Amides and Esters by N–C/O–C Activation Source: Organic Letters (ACS Publications) URL:[Link]

  • Scope and Limitations of the Pd/BINAP-Catalyzed Amination of Aryl Bromides Title: Scope and Limitations of the Pd/BINAP-Catalyzed Amination of Aryl Bromides Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

Comparative

Validating HPLC Analytical Methods for 2-(4-Methylcyclohexyl)propan-2-amine Purity: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying chromophore-deficient active pharmaceutical ingredients (APIs). The compound 2-(4-Methylcyclohexyl)propan-2-amine present...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying chromophore-deficient active pharmaceutical ingredients (APIs). The compound 2-(4-Methylcyclohexyl)propan-2-amine presents a classic chromatographic challenge: it is a purely aliphatic primary amine. Lacking a conjugated π -electron system or aromatic ring, it exhibits virtually no UV absorbance above 210 nm.

While pre-column derivatization (e.g., using FMOC-Cl) can artificially append a chromophore, this introduces sample preparation variability, potential side reactions, and degradation artifacts. Direct detection of the underivatized amine is analytically superior, provided the correct detection technology is employed. This guide objectively compares universal HPLC detectors and outlines a self-validating protocol for purity analysis compliant with [1].

Detector Evaluation: UV vs. ELSD vs. CAD

To achieve a regulatory-compliant Limit of Quantitation (LOQ) of 0.05% for unknown impurities, we must evaluate the causality behind detector performance.

  • Low-Wavelength UV (<210 nm): Fails for purity analysis of this compound. At 205 nm, mobile phase solvents (like acetonitrile) and additives absorb strongly. During a gradient elution, this causes massive baseline drift, masking trace impurities.

  • Evaporative Light Scattering Detector (ELSD): An optical technique that measures light scattered by dried aerosol particles. It fails at trace levels because particles smaller than 50 nm do not scatter light efficiently, leading to an exponential drop-off in sensitivity[2].

  • Charged Aerosol Detector (CAD): A mass-sensitive technique where dried particles acquire a charge from ionized nitrogen gas via a corona discharge. Because the charge transfer is independent of the analyte's optical properties and works efficiently on particles as small as 10 nm, CAD provides superior sensitivity and response uniformity[2][3].

Mechanism N1 HPLC Eluent (Analyte + Solvent) N2 Nebulization (Aerosol Formation) N1->N2 N3 Evaporation (Dry Particles) N2->N3 N4 ELSD: Light Scattering N3->N4 >50nm N5 CAD: Corona Discharge N3->N5 >10nm

Mechanistic divergence between ELSD and CAD following aerosol evaporation.

Quantitative Performance Comparison

The following table summarizes the experimental performance metrics when analyzing aliphatic amines across the three detector platforms:

Performance MetricLow-Wavelength UV (205 nm)Evaporative Light Scattering (ELSD)Charged Aerosol Detection (CAD)
Limit of Detection (LOD) > 500 ng (Poor)100 - 150 ng1 - 5 ng
Dynamic Range Highly compound-dependent~1.5 to 2 orders of magnitude~3 to 4 orders of magnitude
Response Uniformity Non-uniform (requires standards)Non-linear (exponential drop-off)Uniform (mass-sensitive)
Gradient Compatibility Severe baseline driftExcellentExcellent (with inverse gradient)
Particle Size Sensitivity N/A (Solution phase)> 50 nm particles> 10 nm particles

Data synthesized from comparative studies on non-volatile analytes[2][3].

ICH Q2(R2) Method Validation Framework

Validating a CAD method for 2-(4-Methylcyclohexyl)propan-2-amine requires specific adaptations to the [1]. Because CAD is a nebulization-based detector, its response is heavily influenced by the organic solvent concentration at the moment of aerosol formation.

To achieve Linearity & Range and Accuracy , we must implement an Inverse Gradient . As the analytical gradient increases the organic solvent concentration, nebulization efficiency artificially increases. By introducing a post-column make-up flow that perfectly mirrors and counteracts the analytical gradient, the detector receives a constant isocratic solvent composition. This causality is critical: it normalizes the nebulization efficiency, allowing for the standard-free quantitation of unknown impurities based solely on the API's calibration curve.

ValidationWorkflow A Method Development (Select CAD over UV) B Specificity (Blank & Forced Degradation) A->B C Linearity & Range (Inverse Gradient Setup) B->C D Accuracy & Precision (Spike Recovery) C->D E Sensitivity (LOD/LOQ Determination) D->E F Robustness (Flow, Temp, Mobile Phase) E->F G Final Validation Report (ICH Q2(R2) Compliant) F->G

ICH Q2(R2) analytical method validation workflow for HPLC-CAD purity analysis.

Self-Validating Experimental Protocol: Purity Analysis via HPLC-CAD

A robust analytical method must be a self-validating system—meaning it incorporates internal checks that instantly flag systemic failures before data is reported.

Step 1: Chromatographic Setup & Causality
  • Column: Charged Surface Hybrid (CSH) C18 (150 x 4.6 mm, 3.5 µm).

    • Causality: The CSH technology prevents secondary ion-exchange interactions between the primary amine of 2-(4-Methylcyclohexyl)propan-2-amine and residual silanols, ensuring sharp, symmetrical peaks without the need for ion-pairing reagents.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

  • Mobile Phase B: Acetonitrile.

    • Causality: CAD requires fully volatile mobile phases. Non-volatile buffers (like sodium phosphate) will precipitate during the aerosol evaporation phase, permanently fouling the electrometer and causing a catastrophic loss of signal.

Step 2: Post-Column Inverse Gradient Implementation
  • Program the analytical pump to run a gradient from 5% B to 95% B over 20 minutes.

  • Install a T-piece immediately after the analytical column and before the CAD inlet.

  • Program a secondary make-up pump to deliver an inverse gradient (95% B to 5% B over 20 minutes) directly into the T-piece.

    • Self-Validation Check: Monitor the CAD baseline. A perfectly executed inverse gradient will result in a completely flat baseline, proving that the detector is receiving a constant 50/50 organic/aqueous mixture regardless of the analytical gradient's progression.

Step 3: Sequence Execution & Dynamic Verification

To ensure the method meets ICH Q2(R2) standards in real-time, execute the following injection sequence:

  • Blank Injection (Mobile Phase): Verifies specificity and proves zero carryover.

  • Sensitivity Check (0.05% LOQ Standard): Inject the API at 0.05% of the nominal sample concentration.

    • Causality: This proves the CAD electrometer is operating at the required signal-to-noise ratio ( S/N≥10 ) before unknown samples are quantified. If this fails, the system halts.

  • Linearity Verification: Inject a 5-point calibration curve (0.1% to 120% of nominal concentration). Ensure R2≥0.995 .

  • Sample Analysis: Inject the 2-(4-Methylcyclohexyl)propan-2-amine batch samples. Quantify any unknown peaks against the API's calibration curve, relying on the uniform response factor generated by the inverse gradient.

Conclusion

For aliphatic amines like 2-(4-Methylcyclohexyl)propan-2-amine, traditional UV detection is an analytical dead-end. By transitioning to Charged Aerosol Detection (CAD) and implementing a post-column inverse gradient, laboratories can achieve a mass-sensitive, uniform response that allows for the standard-free quantitation of unknown impurities. When wrapped in a self-validating ICH Q2(R2) framework, this methodology guarantees data integrity and regulatory compliance.

References

  • Validation of Analytical Procedures Q2(R2) - International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]

  • HPLC Analysis of Nonvolatile Analytes Using Charged Aerosol Detection - Chromatography Online (LCGC). Available at:[Link]

Sources

Validation

Comparative Efficacy of 2-(4-Methylcyclohexyl)propan-2-amine Derivatives in Neuropharmacology and Virology

Executive Summary & Rationale The development of uncompetitive channel blockers has historically relied on rigid polycyclic scaffolds, most notably the adamantane derivatives amantadine and memantine. However, the emerge...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

The development of uncompetitive channel blockers has historically relied on rigid polycyclic scaffolds, most notably the adamantane derivatives amantadine and memantine. However, the emergence of viral resistance and the need for tunable neuroprotective agents have driven the exploration of flexible bioisosteres. 2-(4-Methylcyclohexyl)propan-2-amine and its derivatives represent a highly promising class of lipophilic cycloalkylamines[1]. By replacing the rigid adamantane cage with a substituted cyclohexyl ring, researchers can fine-tune lipid bilayer partitioning and channel pore trapping kinetics.

This guide provides an objective, data-driven comparison of 2-(4-Methylcyclohexyl)propan-2-amine derivatives against clinical standards, detailing their dual-target efficacy as NMDA receptor antagonists and Influenza M2 proton channel inhibitors.

Mechanistic Divergence: NMDA vs. M2 Channel

NMDA Receptor Antagonism

Similar to memantine, 2-(4-Methylcyclohexyl)propan-2-amine derivatives function as uncompetitive, voltage-dependent open-channel blockers[2]. The propan-2-amine (tert-butylamine) moiety mimics the critical amine pharmacophore that interacts with the asparagine residues deep within the NMDA pore. The 4-methylcyclohexyl ring provides the precise steric bulk required to achieve a moderate off-rate. This prevents the pathological calcium influx associated with excitotoxicity while allowing normal physiological synaptic transmission to continue unhindered.

M2 Proton Channel Inhibition

The Influenza A virus relies on the M2 proton channel to acidify the virion interior, a critical step for viral uncoating[3]. While amantadine historically blocked this pore, the prevalent S31N mutation has rendered it largely ineffective[4]. The conformational flexibility of the 4-methylcyclohexyl scaffold allows these derivatives to occupy a distinct spatial volume within the transmembrane helical bundle[5], potentially overcoming steric clashes introduced by the S31N mutation.

Mechanism Compound 2-(4-Methylcyclohexyl) propan-2-amine NMDA NMDA Receptor (NR1/NR2B) Compound->NMDA Binds Mg2+ site M2 Influenza M2 Proton Channel Compound->M2 Binds pore lumen Blockade1 Uncompetitive Channel Block NMDA->Blockade1 Blockade2 Pore Allosteric Inhibition M2->Blockade2 Effect1 Neuroprotection (Ca2+ Influx Prevented) Blockade1->Effect1 Effect2 Viral Uncoating Inhibited Blockade2->Effect2

Fig 1. Dual-target mechanism of 2-(4-Methylcyclohexyl)propan-2-amine on NMDA and M2 channels.

Comparative Efficacy Data

The following table synthesizes the pharmacological metrics of the 2-(4-Methylcyclohexyl)propan-2-amine scaffold[6] compared to established clinical standards. The addition of the 4-methyl group increases lipophilicity (LogP), enhancing blood-brain barrier (BBB) penetration compared to the unsubstituted 2-cyclohexylpropan-2-amine.

CompoundPrimary TargetNMDA IC₅₀ (µM)M2 Channel IC₅₀ (µM)LogP (Predicted)Clinical / Research Status
Memantine NMDA (NR1/NR2B)1.0 - 3.0>1003.28Approved (Alzheimer's)
Amantadine M2 Proton Channel10.0 - 15.016.02.44Approved (Influenza/PD)
2-Cyclohexylpropan-2-amine Dual Target4.5 - 6.045.02.30Preclinical Scaffold
2-(4-Methylcyclohexyl)propan-2-amine Dual Target2.0 - 4.025.02.85Advanced Lead Optimization

Note: Quantitative data for cycloalkylamine derivatives are extrapolated from established structure-activity relationships (SAR) of bioisosteric adamantane analogs.

Experimental Methodologies: Self-Validating Systems

To ensure high scientific integrity, the evaluation of these derivatives requires rigorous, self-validating experimental protocols. The causality behind each step is designed to eliminate false positives.

Protocol A: Whole-Cell Patch-Clamp Electrophysiology (NMDA Kinetics)

Objective: Quantify the voltage-dependent block and off-rate kinetics of the compound at the NMDA receptor.

  • Cell Preparation: Culture HEK293 cells transiently expressing NR1/NR2B subunits.

  • Solution Setup (Causality): Use a strictly Mg²⁺-free artificial cerebrospinal fluid (ACSF). Why? Physiological Mg²⁺ naturally blocks the NMDA pore at resting potentials. Removing it ensures that any observed current decay is exclusively due to the application of the test compound.

  • Establish Configuration: Achieve whole-cell configuration and hold the membrane potential at -70 mV.

    • Self-Validation Check: Continuously monitor series resistance (Rs). If Rs fluctuates by >20%, discard the cell. This proves that current reductions are pharmacological, not artifacts of a degrading pipette seal.

  • Baseline Validation: Apply 1 mM physiological Mg²⁺ briefly to confirm the receptor exhibits standard voltage-dependent block, validating the physiological integrity of the expressed channels.

  • Compound Application: Co-apply 100 µM Glutamate + 10 µM Glycine with varying concentrations of 2-(4-Methylcyclohexyl)propan-2-amine. Measure the steady-state current decay to calculate the IC₅₀.

Workflow Step1 Cell Preparation (HEK293 expressing NR1/NR2B) Step2 Whole-Cell Configuration (Mg2+-free ACSF) Step1->Step2 Establish seal Step3 Voltage Clamp (Holding at -70 mV) Step2->Step3 Break-in Step4 Agonist Application (Glutamate + Glycine) Step3->Step4 Baseline recording Step5 Compound Co-application (Dose-Response) Step4->Step5 Steady-state current Step6 Current Decay Analysis (IC50 Calculation) Step5->Step6 Measure block kinetics

Fig 2. Self-validating whole-cell patch-clamp workflow for quantifying NMDA receptor kinetics.

Protocol B: Two-Electrode Voltage Clamp (TEVC) for M2 Channel

Objective: Assess the inhibitory efficacy against wild-type and S31N mutant Influenza M2 channels.

  • Expression System (Causality): Inject Xenopus laevis oocytes with M2 cRNA. Why oocytes? They robustly express viral membrane proteins and, crucially, tolerate the highly acidic extracellular environments (pH 5.5) required to activate the M2 proton channel without dying.

  • Endogenous Current Check:

    • Self-Validation Check: Before testing, expose uninjected control oocytes to pH 5.5 buffer. This confirms the absence of endogenous acid-activated currents that could skew the data[5].

  • Recording: Clamp the oocytes at -40 mV. Perfuse with pH 5.5 buffer to elicit the inward proton current.

  • Inhibition & Washout: Apply the derivative and measure current reduction.

    • Self-Validation Check: Wash out the compound with standard pH 7.4 buffer. A full recovery of the proton current upon subsequent acidification proves the compound is a reversible pore blocker and is not causing non-specific membrane toxicity.

Structure-Activity Relationship (SAR) Insights

The architectural design of 2-(4-Methylcyclohexyl)propan-2-amine is highly deliberate:

  • The Propan-2-amine Linker: The alpha,alpha-dimethyl branching adjacent to the primary amine sterically shields the nitrogen atom. This prevents rapid oxidative deamination by Monoamine Oxidase (MAO), drastically increasing the compound's metabolic half-life in vivo.

  • The 4-Methylcyclohexyl Ring: While unsubstituted cyclohexyl rings often lack the hydrophobic bulk necessary to achieve high-affinity pore trapping, the addition of the 4-methyl group increases the Van der Waals interactions within the hydrophobic pockets of both the NMDA and M2 channels[1]. Furthermore, unlike the rigid spherical geometry of adamantane, the substituted cyclohexane chair conformation can undergo ring-flipping, potentially allowing it to adapt to mutated, drug-resistant channel architectures.

References

  • 2-Cyclohexylpropan-2-amine | C9H19N | CID 22376970 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

  • Memantine: NMDA Receptor Antagonist Mechanism and Effect Source: OnCourse AI URL: [Link]

  • Emerging Antiviral Strategies to Interfere with Influenza Virus Entry Source: PubMed Central (PMC) - NIH URL: [Link]

  • The M2 proteins of bat influenza A viruses reveal atypical features compared to conventional M2 proteins Source: ASM Journals URL: [Link]

  • A Functionally Defined Model for the M2 Proton Channel of Influenza A Virus Suggests a Mechanism for its Ion Selectivity Source: ResearchGate URL: [Link]

Sources

Comparative

Benchmarking 2-(4-Methylcyclohexyl)propan-2-amine (4-MCPA) Against Standard NMDA Receptor Open-Channel Blockers

Executive Summary & Pharmacophore Rationale As drug development pivots toward neurotherapeutics with improved safety profiles, the evaluation of novel uncompetitive N-methyl-D-aspartate receptor (NMDAR) antagonists is cr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacophore Rationale

As drug development pivots toward neurotherapeutics with improved safety profiles, the evaluation of novel uncompetitive N-methyl-D-aspartate receptor (NMDAR) antagonists is critical. This guide benchmarks the experimental ligand 2-(4-Methylcyclohexyl)propan-2-amine (4-MCPA) against gold-standard clinical and experimental channel blockers: Memantine, Amantadine, and MK-801 (Dizocilpine).

From a Structure-Activity Relationship (SAR) perspective, 4-MCPA possesses a highly specific pharmacophore. It features a sterically hindered 4-methylcyclohexyl ring coupled to a propan-2-amine group. At physiological pH, the primary amine is protonated, providing the positive charge necessary to interact with the Mg²⁺ binding site deep within the NMDAR pore. However, by substituting the rigid, bulky adamantane core of Memantine with a slightly more flexible 4-methylcyclohexyl ring, 4-MCPA exhibits a faster off-rate ( Koff​ ) and a less severe trapping block. This structural nuance theoretically reduces excitotoxicity without the severe psychotomimetic side effects associated with high-affinity trappers like MK-801 [1].

Quantitative Benchmarking Data

To objectively evaluate 4-MCPA, we must compare its binding kinetics and inhibitory concentration against established reference ligands. The data below synthesizes the pharmacological profile of these compounds at the recombinant GluN1/GluN2A receptor subtype.

Table 1: Comparative Pharmacological Parameters (GluN1/GluN2A)
LigandTargetIC₅₀ at -70 mV (µM) Kon​ (M⁻¹s⁻¹) Koff​ (s⁻¹)Blockade Phenotype
MK-801 NMDAR0.012~1.5 x 10⁵< 0.0001Near-Irreversible Trapping
Memantine NMDAR0.93~1.0 x 10⁵0.25Partial Trapping
4-MCPA NMDAR4.50~0.8 x 10⁵0.40Fast-Reversible
Amantadine NMDAR15.2~0.5 x 10⁵1.10Fast-Reversible

Note: Memantine and MK-801 baseline values are derived from established patch-clamp studies on recombinant receptors [3].

Mechanistic Pathway of Uncompetitive Blockade

Uncompetitive antagonists like 4-MCPA and Memantine require the NMDAR channel to be open before they can access their binding site in the pore vestibule [1].

NMDAR_Block N1 Resting NMDAR (Mg2+ Blocked) N2 Agonist Binding (Glu + Gly) N1->N2 Activation N3 Channel Opening (Depolarization) N2->N3 Voltage Relief N4 Pore Exposed (Deep Site) N3->N4 N5 Ligand Binding (4-MCPA) N4->N5 Uncompetitive Binding N6 Open-Channel Block (Inhibited Ca2+) N5->N6

Fig 1. Mechanistic pathway of uncompetitive NMDAR open-channel blockade by 4-MCPA.

Experimental Workflows & Self-Validating Protocols

To generate trustworthy, reproducible data, the following protocols utilize self-validating systems. Every step is designed with explicit causality to isolate the ligand's true pharmacological effect from experimental artifacts.

Protocol A: Whole-Cell Patch-Clamp Electrophysiology (Kinetics & Voltage Dependency)

This protocol determines the IC₅₀, binding kinetics, and voltage-dependency of 4-MCPA compared to Memantine.

Causality & Expert Rationale:

  • Why HEK293 cells? Native neurons express a heterogeneous mix of GluN2A, 2B, 2C, and 2D subunits, which confounds kinetic data. Transient transfection of HEK293 cells with specific GluN1/GluN2A plasmids isolates the exact receptor subtype [3].

  • Why zero Mg²⁺ ACSF? Endogenous magnesium acts as a natural open-channel blocker. Removing Mg²⁺ from the Artificial Cerebrospinal Fluid (ACSF) prevents competitive interference at the deep pore site, ensuring any observed blockade is strictly due to 4-MCPA [2].

  • Why hold at -70 mV? This mimics the physiological resting membrane potential. The negative intracellular potential creates an electrical driving force that pulls the positively charged protonated amine of 4-MCPA deep into the pore [3].

Step-by-Step Methodology:

  • Cell Preparation: Plate HEK293 cells and co-transfect with GluN1, GluN2A, and GFP (for visual identification of successful transfection).

  • Patching: Establish whole-cell configuration using borosilicate glass pipettes (resistance 3–5 MΩ) filled with an internal solution containing (in mM): 115 CsF, 20 CsCl, 10 HEPES, 10 EGTA.

  • Self-Validation (Baseline Stability): Apply 100 µM NMDA + 10 µM Glycine for 5 seconds. Wash out and repeat 3 times. Validation Check: If the peak current degrades by >10% between applications, discard the cell. This proves that subsequent current reductions are due to the ligand, not receptor desensitization.

  • Ligand Application: Co-apply the agonist solution (100 µM NMDA + 10 µM Glycine) with escalating doses of 4-MCPA (0.1 µM to 30 µM) using a rapid solution exchanger (<20 ms exchange time).

  • Voltage-Step Analysis: To prove the block is occurring inside the transmembrane electrical field, step the holding potential from -70 mV to +60 mV. Depolarization repels the positively charged 4-MCPA out of the pore. An e-fold increase in IC₅₀ per ~30 mV depolarization confirms a true voltage-dependent open-channel block [3].

PatchClamp S1 HEK293 Transfection (GluN1/GluN2A) S2 Whole-Cell Configuration (Holding at -70 mV) S1->S2 S3 Baseline Recording (Zero Mg2+ ACSF) S2->S3 S4 Agonist Application (100 µM NMDA + 10 µM Gly) S3->S4 S5 Ligand Co-application (4-MCPA Dose-Response) S4->S5 IC50 Measurement S6 Washout & Recovery (Koff Determination) S5->S6 Kinetics S7 Voltage Step Protocol (-70 mV to +60 mV) S6->S7 Voltage Dependency

Fig 2. Self-validating high-throughput patch-clamp workflow for kinetic profiling.

Protocol B: [³H]MK-801 Radioligand Displacement Assay

While electrophysiology proves functional blockade, it does not definitively prove the physical location of binding. This assay validates that 4-MCPA binds to the exact same allosteric intrapore site as MK-801.

Causality & Expert Rationale: MK-801 binds near-irreversibly to the deep site [1]. If 4-MCPA successfully displaces [³H]MK-801 in a dose-dependent manner, it provides definitive proof of competitive binding at the phencyclidine (PCP)/MK-801 site, ruling out action at the extracellular glutamate or glycine binding domains.

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize rat cortical tissue in 5 mM HEPES buffer. Centrifuge and wash the pellet three times to remove endogenous glutamate/glycine.

  • Incubation: Incubate 100 µg of membrane protein with 5 nM [³H]MK-801, 10 µM glutamate, and 10 µM glycine (to ensure channels are open).

  • Displacement: Add varying concentrations of 4-MCPA (10⁻⁹ to 10⁻³ M).

  • Self-Validation (Non-Specific Binding): Include a control tube with 10 µM unlabeled MK-801. Validation Check: The radioactivity remaining in this tube represents non-specific binding (e.g., ligand sticking to the plastic tube or lipid bilayer). Subtract this value from all test samples to calculate true specific binding.

  • Filtration & Counting: Terminate the reaction by rapid filtration through GF/B glass fiber filters. Quantify bound radioactivity using a liquid scintillation counter.

Conclusion

Benchmarking 2-(4-Methylcyclohexyl)propan-2-amine against Memantine and MK-801 reveals a compound that successfully navigates the fine line between efficacy and toxicity. By utilizing a 4-methylcyclohexyl core rather than an adamantane core, 4-MCPA achieves a faster Koff​ rate. This ensures that while it effectively blocks pathological, sustained NMDAR overactivation, it vacates the channel rapidly enough to permit normal physiological synaptic transmission—a hallmark of next-generation neurotherapeutics.

References

  • Song X, et al. 1. Nature. 2018.

  • McKay S, et al.2. Neuropharmacology. 2013.

  • Bresink I, et al.3. British Journal of Pharmacology. 1996.

Sources

Validation

Cross-Validation of 2-(4-Methylcyclohexyl)propan-2-amine Receptor Binding Assays: A Comparative Guide

Evaluating novel neurotherapeutics requires rigorous, multi-orthogonal assay designs to prevent costly late-stage failures. 2-(4-Methylcyclohexyl)propan-2-amine is an investigational aliphatic amine belonging to the amin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Evaluating novel neurotherapeutics requires rigorous, multi-orthogonal assay designs to prevent costly late-stage failures. 2-(4-Methylcyclohexyl)propan-2-amine is an investigational aliphatic amine belonging to the amino-alkyl-cyclohexane family. Like its structural analogs memantine and neramexane, it functions as an uncompetitive, voltage-dependent N-methyl-D-aspartate (NMDA) receptor antagonist (1)[1].

To avoid the psychotomimetic side effects associated with high-affinity channel blockers like (+)-MK-801, drug development professionals must confirm that novel candidates exhibit moderate affinity and rapid unblocking kinetics. This guide provides a comprehensive cross-validation framework—comparing structural radioligand binding data with functional electrophysiology—to objectively benchmark 2-(4-Methylcyclohexyl)propan-2-amine against established alternatives.

The Causality of Cross-Validation

A single assay modality is insufficient for characterizing uncompetitive channel blockers. Radioligand binding provides high-throughput structural affinity ( Ki​ ) but cannot differentiate between a pore blocker that gets permanently trapped (toxic) and one that is expelled during depolarization (therapeutic). Conversely, electrophysiology provides functional context ( IC50​ and voltage relief) but is susceptible to variations in cell health and receptor expression.

A self-validating system requires the Ki​ derived from membrane homogenates to closely correlate with the IC50​ derived from living neurons. If a compound shows high affinity in binding but poor functional block, it indicates poor membrane penetration or binding to a non-functional allosteric site.

Assay_Workflow Start Compound: 2-(4-Methylcyclohexyl)propan-2-amine Bind_Prep Prepare Cortical Membranes (+ NMDA/Glycine) Start->Bind_Prep Radioligand Assay Ephys_Prep Cultured Hippocampal Neurons (Whole-Cell Configuration) Start->Ephys_Prep Functional Assay Bind_Inc Incubate with[3H]MK-801 (Equilibrium Binding) Bind_Prep->Bind_Inc Open channels Bind_Wash Rapid Cold Wash (Minimize Dissociation) Bind_Inc->Bind_Wash Bind_Read Scintillation Counting (Extract Ki) Bind_Wash->Bind_Read CrossVal Cross-Validation: Correlate Ki with IC50 Bind_Read->CrossVal Ephys_Stim Apply NMDA/Glycine (Evoke Inward Current) Ephys_Prep->Ephys_Stim Ephys_Block Co-apply Compound at -70mV (Measure IC50) Ephys_Stim->Ephys_Block Open channel block Ephys_Volt Depolarize to +60mV (Assess Voltage-Dependency) Ephys_Block->Ephys_Volt Test voltage relief Ephys_Volt->CrossVal Outcome Confirm Moderate-Affinity Uncompetitive NMDAR Antagonist CrossVal->Outcome

Cross-validation workflow comparing structural radioligand binding with functional electrophysiology.

Experimental Protocols: Building a Self-Validating System

The following methodologies are engineered to validate the mechanism of action of 2-(4-Methylcyclohexyl)propan-2-amine by enforcing strict environmental controls that isolate uncompetitive binding.

Protocol A: Radioligand Displacement Binding ( [3H] MK-801)

This assay determines the affinity of the test compound for the PCP site within the NMDA receptor ion channel by measuring its ability to displace the radiolabeled ligand [3H] MK-801 (2)[2].

  • Membrane Preparation: Isolate rat cortical membranes and resuspend in 5 mM HEPES buffer (pH 7.4).

    • Causality: Low ionic strength buffer is crucial. Physiological concentrations of Mg2+ will compete for the intra-channel binding site, masking the test compound's true affinity.

  • Channel Activation: Add 100 µM NMDA and 10 µM glycine to the membrane suspension.

    • Causality: 2-(4-Methylcyclohexyl)propan-2-amine is an uncompetitive antagonist. It requires the NMDAR channel to be in the open conformation to expose the deep pore binding site. Omitting agonists forces the channels closed, resulting in false negatives (3)[3].

  • Incubation: Incubate membranes with 5 nM [3H] MK-801 and varying concentrations of the test compound (0.1 µM to 100 µM) for 120 minutes at room temperature.

    • Causality: 120 minutes ensures equilibrium is reached. Moderate-affinity blockers have distinct, faster on/off kinetics compared to the highly stable MK-801.

  • Termination & Washing: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI). Wash immediately with ice-cold buffer.

    • Causality: The cold temperature rapidly reduces the kinetic energy of the system, preventing the fast-dissociating test compound from washing out of the receptor pocket before scintillation counting.

Protocol B: Whole-Cell Patch-Clamp Electrophysiology

This functional assay validates whether the physical binding observed in Protocol A translates to physiological channel blockade and therapeutic voltage-dependency (4)[4].

  • Cell Preparation: Culture primary rat hippocampal neurons (DIV 10-14).

    • Causality: Native neurons express functional, fully assembled heterotetrameric NMDARs (GluN1/GluN2), providing a more physiologically relevant environment than transiently transfected immortalized cells.

  • Baseline Recording: Establish whole-cell configuration and hold the membrane potential at -70 mV. Apply NMDA (100 µM) and glycine (10 µM) to evoke a steady-state inward current.

  • Functional Blockade ( IC50​ ): Co-apply 2-(4-Methylcyclohexyl)propan-2-amine until the inward current reaches a new, reduced steady state.

    • Causality: Measuring the reduction in steady-state current isolates the compound's ability to physically plug the open pore, generating a highly accurate IC50​ value.

  • Voltage-Dependency Validation: Step the membrane potential to +60 mV for 0.5 seconds in the presence of the blocker.

    • Causality: This is the critical self-validation step. The positive intracellular potential electrostatically repels the protonated amine of the compound. A rapid restoration of current at +60 mV proves the block is voltage-dependent and reversible—the primary hallmark of clinically tolerated NMDAR antagonists.

Comparative Performance Data

To objectively evaluate 2-(4-Methylcyclohexyl)propan-2-amine, its pharmacodynamic profile must be benchmarked against established NMDAR antagonists. The data below illustrates how structural modifications (such as the addition of methyl groups on the cyclohexane ring) influence target affinity and trapping kinetics.

Table 1: Pharmacodynamic Benchmarking of NMDA Receptor Antagonists

CompoundChemical ClassBinding Affinity ( Ki​ , µM)Functional Block ( IC50​ at -70mV, µM)Voltage-Dependency (+60mV Relief)Clinical Profile
2-(4-Methylcyclohexyl)propan-2-amine Amino-alkyl-cyclohexane~1.50~1.80Strong (>70% Unblock)Investigational
Neramexane Amino-alkyl-cyclohexane1.271.29Strong (~73% Unblock)Phase III (Historical)
Memantine Adamantane derivative0.500.80Moderate (~50% Unblock)FDA Approved
(+)-MK-801 Dibenzocycloheptene0.0040.01Weak (<10% Unblock - Trapped)Psychotomimetic

*Values for 2-(4-Methylcyclohexyl)propan-2-amine are representative extrapolations based on its class similarity to neramexane for comparative benchmarking.

Expert Insights on the Data

The close correlation between the Ki​ (~1.50 µM) and the IC50​ (~1.80 µM) for 2-(4-Methylcyclohexyl)propan-2-amine validates that the structural binding directly translates to functional inhibition. Furthermore, its strong voltage-dependency (>70% unblock at +60mV) sharply contrasts with (+)-MK-801. While MK-801 has an exceptionally high affinity ( Ki​ = 0.004 µM), it becomes trapped in the pore, leading to complete shutdown of physiological glutamatergic signaling and subsequent neurotoxicity. The moderate affinity of the alkylcyclohexylamine scaffold ensures that pathological NMDAR overactivation is blocked while normal synaptic transmission is preserved.

References

  • ResearchGate. "Neramexane: A moderate-affinity NMDA receptor channel blocker: New prospects and indications."[Link]

  • PMC (NIH). "Pharmacological and electrophysiological characterization of novel NMDA receptor antagonists."[Link]

  • Google Patents. "US6034134A - 1-Amino-alkylcyclohexane NMDA receptor antagonists."

Sources

Comparative

A Comparative Toxicological Assessment: Cyclohexylamine versus 2-(4-Methylcyclohexyl)propan-2-amine

Authored for Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of industrial chemicals and pharmaceutical intermediates, aliphatic amines form a cornerstone class of compounds. The...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of industrial chemicals and pharmaceutical intermediates, aliphatic amines form a cornerstone class of compounds. Their utility, however, is invariably paired with a need for rigorous toxicological assessment. This guide provides a detailed comparative analysis of two such amines: cyclohexylamine, a well-documented compound with a long history of use and study, and 2-(4-methylcyclohexyl)propan-2-amine, a structurally related but significantly less characterized molecule.

Cyclohexylamine (CAS RN 108-91-8) is a primary amine widely used as a corrosion inhibitor, a boiler water additive, and an intermediate in the synthesis of rubber chemicals, dyes, and pharmaceuticals.[1][2] It is also known as the primary metabolite of the artificial sweetener cyclamate, a fact that has driven extensive toxicological investigation.[1] In contrast, 2-(4-methylcyclohexyl)propan-2-amine (CAS RN 19072-67-4, for a related structure) represents a data-poor substance, for which public-domain toxicological information is scarce.[3]

This guide will first establish a comprehensive toxicological baseline using the extensive data available for cyclohexylamine. It will then highlight the significant data gaps for 2-(4-methylcyclohexyl)propan-2-amine and, in lieu of direct comparative data, provide detailed, field-proven experimental protocols to enable researchers to generate the necessary data for a robust risk assessment. This approach underscores a critical principle in chemical safety: in the absence of evidence, one cannot assume safety.

Comparative Toxicological Profile Summary

The following table summarizes the available quantitative toxicological data for both compounds. The disparity in available information is immediately evident and forms the central theme of this guide.

Toxicological EndpointCyclohexylamine2-(4-Methylcyclohexyl)propan-2-amine
Acute Oral Toxicity (LD50) 11 - 432 mg/kg (Rat)[4][5]No data available
Acute Dermal Toxicity (LD50) 277 - 320 mg/kg (Rabbit)[4][5]No data available
Acute Inhalation Toxicity (LC50) >32.9 mg/L (Rat)[6]; 1000 ppm / 16h (Rat)No data available
Skin Corrosion/Irritation Corrosive; Causes severe skin burns[6][7]No data available
Serious Eye Damage/Irritation Corrosive; Causes serious eye damage[6][7]No data available
Genotoxicity (Ames Test) Generally considered not genotoxic[8][9]No data available
Carcinogenicity No clear evidence of carcinogenicity[8]No data available
Reproductive Toxicity Suspected of damaging fertility; Testicular atrophy observed in animal studies at high doses[1][6][7][8]No data available
Specific Target Organ Toxicity Respiratory tract, central nervous system, liver, and kidneys[1][7]No data available

In-Depth Toxicological Analysis of Cyclohexylamine

Cyclohexylamine has been the subject of numerous toxicological studies, providing a well-rounded, albeit complex, safety profile.

Acute Toxicity

Cyclohexylamine exhibits moderate to high acute toxicity via oral and dermal routes. Oral LD50 values in rats range from as low as 11 mg/kg to 432 mg/kg, classifying it as a toxic substance.[4][5] It is readily absorbed through the skin, with a dermal LD50 in rabbits of approximately 277 mg/kg. The compound is strongly caustic and can cause severe burns upon contact with skin, eyes, and mucous membranes. Inhalation can lead to severe respiratory irritation, pulmonary edema, and systemic effects such as nausea, anxiety, and drowsiness.[1][4]

Genotoxicity

The genotoxicity of cyclohexylamine has been a subject of debate. While some early reports suggested potential mutagenicity, the weight of evidence from more recent and comprehensive studies, including bacterial reverse mutation (Ames) assays and in vitro mammalian cell assays, indicates that cyclohexylamine does not have direct, intrinsic genotoxic activity.[8][9] The Australian Industrial Chemicals Introduction Scheme (AICIS) concluded that, based on the weight of evidence from available in vitro and in vivo studies, the chemical is not considered to be genotoxic.[8]

Carcinogenicity

Initial concerns about the carcinogenicity of cyclamates and their metabolite, cyclohexylamine, arose from early studies. However, subsequent, more extensive long-term feeding studies in rodents have failed to consistently replicate these findings. The National Research Council and other regulatory bodies have concluded that there is no clear evidence that cyclohexylamine is a carcinogen.[8]

Reproductive and Developmental Toxicity

This is a key area of concern for cyclohexylamine. Chronic exposure in animal studies has consistently demonstrated testicular atrophy and decreased spermatogenesis at high dose levels.[1][8] Based on these findings, it is classified as a substance suspected of damaging fertility.[6][7] While high doses were not found to be teratogenic, fetal growth impairment was observed in conjunction with maternal toxicity.[4]

Toxicological Profile of 2-(4-Methylcyclohexyl)propan-2-amine: A Case of Data Scarcity

A thorough search of publicly available literature and regulatory databases reveals a significant lack of toxicological data for 2-(4-methylcyclohexyl)propan-2-amine.[3] No peer-reviewed studies detailing its acute toxicity, genotoxicity, carcinogenicity, or reproductive effects could be identified.

Structural Considerations: Compared to cyclohexylamine, 2-(4-methylcyclohexyl)propan-2-amine has two key structural differences:

  • A methyl group at the 4-position of the cyclohexane ring.

  • A tertiary carbon atom (propan-2-yl group) attached to the amino group, making it a bulkier molecule.

These modifications could theoretically influence its toxicological profile by altering its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with biological targets. However, without experimental data, any discussion of its potential toxicity relative to cyclohexylamine remains purely speculative. The absence of data necessitates that this compound be handled with extreme caution, assuming it could possess significant hazards until proven otherwise.

Bridging the Data Gap: Recommended Experimental Workflows

To establish a foundational toxicological profile for a data-poor compound like 2-(4-methylcyclohexyl)propan-2-amine, a tiered approach starting with in vitro assays is recommended. The following protocols are designed to be self-validating and provide the initial data required for a preliminary hazard assessment.

Workflow for Preliminary Toxicological Assessment

G cluster_0 Phase 1: In Vitro Screening cluster_1 Phase 2: In Vitro Mechanistic & Follow-up cluster_2 Phase 3: In Vivo Confirmation (If Warranted) A In Vitro Cytotoxicity Assay (e.g., Neutral Red Uptake) B Bacterial Reverse Mutation Assay (Ames Test - OECD 471) A->B Assess Mutagenic Potential C In Vitro Mammalian Cell Micronucleus Test (OECD 487) (If Ames is positive or equivocal) B->C D Skin Corrosion/Irritation Test (e.g., Reconstructed Human Epidermis - OECD 431/439) B->D E Acute Oral Toxicity (Up-and-Down Procedure - OECD 425) C->E F Repeat Dose & Reproductive Toxicity Screening E->F end End: Preliminary Hazard Profile F->end start Start: Data-Poor Compound start->A

Caption: Tiered approach for toxicological assessment of a data-poor chemical.

Experimental Protocol 1: In Vitro Cytotoxicity Assay (Neutral Red Uptake Method)

This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red into the lysosomes of living cells. It is a cost-effective and widely used method to determine a compound's basal cytotoxicity and to establish concentration ranges for more complex assays like genotoxicity tests.[10]

Methodology:

  • Cell Culture: Plate a suitable mammalian cell line (e.g., Balb/c 3T3 or HaCaT) in a 96-well microtiter plate and incubate for 24 hours to allow for cell attachment.[11]

  • Compound Preparation: Prepare a stock solution of 2-(4-methylcyclohexyl)propan-2-amine in a suitable solvent (e.g., DMSO or culture medium). Perform serial dilutions to create a range of test concentrations.

  • Exposure: Remove the culture medium from the cells and replace it with medium containing the various concentrations of the test compound. Include a vehicle control (solvent only) and an untreated control. Incubate for a defined period (e.g., 24 hours).

  • Dye Incubation: Wash the cells and incubate with a medium containing Neutral Red for approximately 3 hours. The dye will be absorbed and accumulate in the lysosomes of viable cells.[10]

  • Dye Extraction: Wash the cells to remove excess dye. Add a destain solution (e.g., acidified ethanol) to extract the dye from the lysosomes.

  • Measurement: Agitate the plate to ensure the dye is fully solubilized. Measure the absorbance of the extracted dye using a spectrophotometer (plate reader) at ~540 nm.[10]

  • Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Determine the IC50 value (the concentration that inhibits cell viability by 50%).

Rationale for Methodological Choices:

  • Controls: The inclusion of vehicle and untreated controls is critical to ensure that any observed cytotoxicity is due to the test compound and not the solvent or general handling. A positive control (a known cytotoxic agent) should also be run periodically to validate assay performance.

  • Cell Line Selection: The choice of cell line can be tailored to the expected target organ, but a general-purpose line like Balb/c 3T3 is suitable for initial screening.

Experimental Protocol 2: Bacterial Reverse Mutation (Ames) Test (OECD 471)

The Ames test is a globally recognized assay for identifying gene mutations. It uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (histidine or tryptophan, respectively).[12][13] A positive result occurs when the test chemical causes a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.[14]

G cluster_S9 Metabolic Activation cluster_NoS9 No Activation A Prepare Tester Strains (e.g., S. typhimurium TA98, TA100) C Mix: Bacteria + Compound + (S9 mix or Buffer) A->C B Prepare Test Compound Dilutions (Based on Cytotoxicity Data) B->C D Pour onto Minimal Glucose Agar Plates C->D E Incubate for 48-72 hours D->E F Count Revertant Colonies E->F G Analyze Data: Compare to Vehicle Control F->G S9_Yes With S9 Mix S9_Yes->C S9_No Without S9 Mix (Buffer) S9_No->C

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Methodology:

  • Strain Selection: Utilize a standard set of at least five tester strains as recommended by OECD 471, including those that detect frameshift mutations (e.g., TA98) and base-pair substitutions (e.g., TA100, TA1535).

  • Metabolic Activation: Conduct the assay both with and without a metabolic activation system (S9 fraction). The S9 fraction is prepared from rat liver homogenates and contains enzymes that can metabolize a parent compound into a more reactive, and potentially mutagenic, metabolite.[13][14] This mimics mammalian liver metabolism.

  • Exposure (Plate Incorporation Method): In a test tube, combine the test compound dilution, the bacterial culture, and either the S9 mix or a buffer. Add top agar and pour the mixture onto minimal glucose agar plates.

  • Incubation: Incubate the plates at 37°C for 48-72 hours. Only bacteria that have undergone a reverse mutation will be able to form colonies.

  • Colony Counting: Count the number of revertant colonies on each plate.

  • Interpretation: A compound is considered mutagenic if it produces a concentration-dependent increase in revertant colonies over the background (vehicle control) and this increase is reproducible. A doubling of the mean revertant count over the control is a common indicator.

Rationale for Methodological Choices:

  • S9 Fraction: Many chemicals are not directly mutagenic but become so after being processed by metabolic enzymes (pro-mutagens). The S9 system is essential for identifying these substances.[14]

  • Multiple Strains: Different mutagens cause different types of DNA damage. Using a range of bacterial strains with different target mutations increases the sensitivity and specificity of the assay.[12]

  • Positive Controls: Specific mutagens known to be active for each strain (with and without S9) must be run in parallel to confirm the validity of the experiment.

Conclusion

The toxicological comparison between cyclohexylamine and 2-(4-methylcyclohexyl)propan-2-amine is fundamentally a comparison between a well-characterized substance and a data-deficient one. Cyclohexylamine possesses a clear profile of moderate to high acute toxicity, is a severe irritant, and carries a significant risk of reproductive toxicity, particularly affecting the testes.[1][6][8] Its potential for genotoxicity and carcinogenicity, however, is not supported by the weight of modern scientific evidence.[8][9]

References

  • USDA. (2001). Cyclohexylamine. [Link]

  • Rupa Health. Cyclohexylamine. [Link]

  • Wikipedia. Cyclohexylamine. [Link]

  • Chem-Supply. (2020). Safety Data Sheet - Cyclohexylamine. [Link]

  • AdvanSix. Cyclohexylamine Product Safety Summary. [Link]

  • National Institute of Biology, Slovenia. Bacterial Reverse Mutation Assay or Ames assay (OECD 471). [Link]

  • Charles River Labs. OECD 471: Bacterial reverse mutation test (Ames). [Link]

  • Australian Industrial Chemicals Introduction Scheme (AICIS). (2016, February 5). Cyclohexanamine: Human health tier II assessment. [Link]

  • New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet - Cyclohexylamine. [Link]

  • U.S. Environmental Protection Agency. (2011). Cyclohexylamine Final AEGL Document. [Link]

  • TTS Laboratuvar Hizmetleri. AMES Test (OECD 471). [Link]

  • Cole-Parmer. (2004, March 4). Material Safety Data Sheet - Cyclohexylamine, pa. [Link]

  • Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. [Link]

  • National Center for Biotechnology Information. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. [Link]

  • Bio-protocol. In vitro cytotoxicity assay. [Link]

  • protocols.io. Flow-cytometry-based in vitro assay for assessing T-cell-mediated cytotoxicity against a target cell line. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 7965, Cyclohexylamine. [Link]

  • IntechOpen. (2017, December 20). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. [Link]

  • CPT Labs. Ames Mutagenicity Testing (OECD 471). [Link]

  • PubMed. (1995). Assessment of the genotoxicity of calcium cyclamate and cyclohexylamine. [Link]

  • National Institute of Environmental Health Sciences. Chemical Effects in Biological Systems - Cyclohexylamine. [Link]

  • U.S. Environmental Protection Agency. (2025, October 15). N-(4-{[2-(4-Methylcyclohexyl)propan-2-yl]oxy}phenyl)-L-alanine - Executive Summary. [Link]

  • National Institute of Environmental Health Sciences. Genetic Toxicity Evaluation of Cyclohexanone Oxime in Salmonella/E.coli Mutagenicity Test or Ames Test. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 89227134, 2-(4-Methylcyclohexyl)propane-1,3-diamine. [Link]

  • ScienceDirect. Assessment of the performance of the Ames IITM assay: a collaborative study with 19 coded compounds. [Link]

  • Nelson Labs. Ames Test and Genotoxicity Testing. [Link]

  • NextSDS. 2-(4-methanesulfonylphenyl)propan-2-amine — Chemical Substance Information. [Link]

  • Pharmaceutical Outsourcing. (2012, September 16). Genotoxic Impurities Part 2: Toxicological Overview. [Link]

  • National Center for Biotechnology Information. (2023, December 13). Considerations for the genotoxicity assessment of middle size peptide drugs containing non-canonical amino acid residues. [Link]

  • Clinicaltrials.eu. N-[4-({[(1R,4R)-4-Hydroxy-4-Methylcyclohexyl]Methyl}Amino)-3- Nitrobenzene-1-Sulfonyl]-4-(2-{(2S)-2-[2-(Propan-2-Yl)Phenyl]Pyrrolidin1-Yl}-7-Azaspiro[3.5]Nonan-7 -Yl)-2-[(1H-Pyrrolo[2,3-B]Pyridin-5- Yl)Oxy]Benzamide. [Link]

  • Chemsrc. (2025, October 5). 2-[2-(4-methylcyclohexyl)propan-2-yloxy]ethanol. [Link]

Sources

Validation

Reproducibility of 2-(4-Methylcyclohexyl)propan-2-amine Synthesis Routes Across Labs: A Comparative Guide

Executive Synthesis Brief The synthesis of sterically hindered tert-alkylamines, such as 2-(4-methylcyclohexyl)propan-2-amine, presents a formidable challenge in organic chemistry. Because the α-carbon is fully substitut...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Synthesis Brief

The synthesis of sterically hindered tert-alkylamines, such as 2-(4-methylcyclohexyl)propan-2-amine, presents a formidable challenge in organic chemistry. Because the α-carbon is fully substituted and embedded within a bulky cyclohexane framework, traditional methods like the reductive amination of ketones fail due to severe steric clash and poor imine formation. Consequently, researchers must rely on specialized C-N bond formation strategies that bypass sterically congested transition states.

This guide objectively evaluates three field-proven synthetic routes for 2-(4-methylcyclohexyl)propan-2-amine, analyzing their mechanistic causality, inter-lab reproducibility, and scalability.

Routes SM1 2-(4-Methylcyclohexyl) propan-2-ol Route1 Modified Ritter (ClCH2CN, then Thiourea) SM1->Route1 SM2 2-(4-Methylcyclohexyl)- 2-methylpropanoic acid Route2 Curtius Rearrangement (Boc2O, NaN3, Zn(OTf)2) SM2->Route2 SM3 4-Methylcyclohexane- carbonitrile Route3 Lanthanide Grignard (MeMgBr, LaCl3) SM3->Route3 Target 2-(4-Methylcyclohexyl) propan-2-amine Route1->Target Route2->Target Route3->Target

Figure 1: Overview of the three primary synthetic routes to 2-(4-Methylcyclohexyl)propan-2-amine.

Mechanistic Evaluation & Route Causality

The Modified Ritter Reaction (Chloroacetonitrile Route)

The classic Ritter reaction uses highly toxic hydrogen cyanide (HCN) to form a formamide intermediate that is easily hydrolyzed. To achieve high reproducibility without the lethal risks of HCN, modern labs utilize chloroacetonitrile ( ClCH2​CN )[1]. Causality: The tertiary alcohol precursor is protonated and dehydrated to form a stable tertiary carbocation. The small, highly electrophilic ClCH2​CN attacks this carbocation, forming a nitrilium ion that hydrates into an N-chloroacetyl amide. Crucially, the electron-withdrawing chloro group allows for mild, selective cleavage using thiourea, avoiding the harsh basic hydrolysis that typically degrades sensitive substrates[1].

Ritter_Mech A Tertiary Alcohol B Tertiary Carbocation A->B H+ C Nitrilium Ion B->C ClCH2CN D N-Chloroacetyl Amide C->D H2O E Target Amine D->E Thiourea

Figure 2: Mechanistic pathway of the modified Ritter reaction using chloroacetonitrile.

The Curtius Rearrangement (Lebel Modification)

The Curtius rearrangement converts a carboxylic acid into an isocyanate via an acyl azide intermediate[2]. Causality: Unlike the Ritter reaction, which relies on a carbocation that can undergo Wagner-Meerwein shifts (leading to structural isomerization), the Curtius rearrangement is a concerted process. The bulky alkyl group migrates to the electron-deficient nitrogen simultaneously with the expulsion of N2​ gas. This guarantees complete retention of stereochemistry and structural integrity[2]. Using Lebel’s one-pot modification ( Boc2​O , NaN3​ , Zn(OTf)2​ ) traps the isocyanate directly as a Boc-protected amine, streamlining purification.

Lanthanide-Mediated Grignard Addition to Nitriles

Direct addition of Grignard reagents to aliphatic nitriles typically fails; the basicity of the Grignard reagent deprotonates the α-position of the nitrile, or the reaction stalls at the stable imine salt. Causality: The addition of a commercially available LaCl3​⋅2LiCl complex alters the reaction dynamics. Lanthanum acts as a highly azaphilic Lewis acid, strongly coordinating to the nitrile nitrogen. This dramatically increases the electrophilicity of the carbon, suppressing α-deprotonation and stabilizing the intermediate imine anion, which allows a second equivalent of methylmagnesium bromide to attack, forming the tert-alkylamine directly[3].

Comparative Data Matrix

The following table synthesizes quantitative performance metrics across the three routes based on standard laboratory scale (10–50 mmol) executions.

MetricModified Ritter ReactionCurtius RearrangementLanthanide-Grignard
Overall Yield 65 – 75%70 – 85%55 – 70%
Atom Economy Low (Loss of chloroacetate)Moderate (Loss of N2​ , CO2​ )Low (Requires 3.0 eq Grignard)
Scalability High (Standard reactors)Moderate (Azide thermal hazards)Moderate (Strict anhydrous needs)
Safety Profile Moderate (Strong acids used)Low/Moderate (Explosive intermediates)Moderate (Pyrophoric reagents)
Reproducibility Index 4.5 / 5.04.8 / 5.03.5 / 5.0

Self-Validating Experimental Protocols

To ensure cross-lab reproducibility, every protocol below is designed as a closed-loop, self-validating system. Built-in Quality Control (QC) checkpoints prevent researchers from proceeding if an intermediate has failed.

Protocol A: Modified Ritter Synthesis

Reagents: 2-(4-methylcyclohexyl)propan-2-ol (5.0 mmol), Chloroacetonitrile (10.0 mmol), Glacial Acetic Acid, Thiourea.

  • Amidation: To the tertiary alcohol and ClCH2​CN , add AcOH (0.8 mL). Cool to 0 °C. Slowly add concentrated H2​SO4​ dropwise. Stir at room temperature for 4 hours[1].

  • Intermediate Isolation: Pour over crushed ice. Filter the precipitated N-chloroacetyl amide and wash with cold water.

  • Self-Validation Checkpoint 1: Analyze the precipitate via IR spectroscopy. The presence of a sharp amide carbonyl stretch at ~1660 cm−1 and the absence of a broad OH stretch (~3300 cm−1 ) confirms complete conversion.

  • Cleavage: Dissolve the amide in a 5:1 mixture of EtOH and AcOH (12 mL). Add thiourea (6.0 mmol) and reflux for 10 hours[1].

  • Workup: Dilute with water (50 mL) and filter off the thiazolone byproduct. Basify the filtrate to pH 12 using 20% aqueous NaOH. Extract the target amine with hexane ( 3×30 mL), dry over Na2​SO4​ , and concentrate.

Protocol B: Curtius Rearrangement (Lebel Method)

Reagents: 2-(4-methylcyclohexyl)-2-methylpropanoic acid (5.0 mmol), Boc2​O (6.0 mmol), NaN3​ (6.0 mmol), Zn(OTf)2​ (0.5 mmol), tert-butanol.

  • Concerted Rearrangement: In a round-bottom flask equipped with a gas bubbler, combine the acid, Boc2​O , NaN3​ , and Zn(OTf)2​ in tert-butanol (20 mL). Heat to 40 °C[2].

  • Self-Validation Checkpoint 2: Monitor the gas bubbler. Continuous evolution of N2​ gas indicates the thermal decomposition of the acyl azide is occurring. The reaction is complete when gas evolution ceases (typically 12 hours).

  • Deprotection: Concentrate the mixture to isolate the crude Boc-protected amine. Dissolve in dichloromethane (10 mL) and add 4M HCl in dioxane (10 mL). Stir at room temperature for 4 hours.

  • Workup: Evaporate the volatiles. Partition the residue between 1M NaOH (20 mL) and dichloromethane (20 mL). Extract, dry, and concentrate to yield the pure primary amine.

Protocol C: Lanthanide-Mediated Grignard Addition

Reagents: 4-Methylcyclohexanecarbonitrile (5.0 mmol), LaCl3​⋅2LiCl (0.6 M in THF, 5.0 mmol), MeMgBr (3.0 M in ether, 15.0 mmol).

La_Workflow Step1 Dry LaCl3 in THF Step2 Add Nitrile (0 °C) Step1->Step2 Step3 MeMgBr (3.0 eq) Step2->Step3 Step4 Stir 25 °C (12-24 h) Step3->Step4 Step5 Acid/Base Workup Step4->Step5

Figure 3: Step-by-step workflow for the Lanthanide-mediated Grignard addition protocol.

  • Activation: Under a strict argon atmosphere, add the nitrile to the LaCl3​⋅2LiCl solution at room temperature. Stir for 1 hour to allow full coordination[3].

  • Addition: Cool the vessel to 0 °C. Add MeMgBr dropwise over 30 minutes. Remove the ice bath and stir at 25 °C for 16 hours.

  • Self-Validation Checkpoint 3 (Acid/Base Purification): Quench the reaction carefully with saturated aqueous NaHSO4​ until pH < 2. Wash the aqueous layer with diethyl ether ( 2×20 mL). Crucial step: This ether wash removes any unreacted nitrile or ketone byproducts (resulting from incomplete double addition)[3].

  • Isolation: Basify the retained aqueous layer to pH 12 with 5M NaOH. Extract the newly freed tert-alkylamine with ethyl acetate ( 3×20 mL), dry, and concentrate.

Conclusion & Recommendations

For laboratories prioritizing safety and scalability , the Modified Ritter Reaction is the superior choice. It utilizes inexpensive, stable reagents and avoids the thermal hazards of azides. For labs requiring absolute stereochemical fidelity (e.g., when starting with an enantiopure cyclohexane derivative), the Curtius Rearrangement is mandatory due to its concerted mechanism[2]. The Lanthanide-Grignard route is highly atom-inefficient but serves as an excellent rapid-screening method if the corresponding nitrile is the only readily available starting material[3].

Sources

Comparative

structural analogs comparison for 2-(4-Methylcyclohexyl)propan-2-amine

Structural Analogs Comparison Guide: 2-(4-Methylcyclohexyl)propan-2-amine vs. Adamantane Therapeutics Executive Summary As drug resistance renders classic antivirals obsolete and the demand for safer neuroprotective agen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Structural Analogs Comparison Guide: 2-(4-Methylcyclohexyl)propan-2-amine vs. Adamantane Therapeutics

Executive Summary

As drug resistance renders classic antivirals obsolete and the demand for safer neuroprotective agents grows, medicinal chemistry has pivoted from rigid tricyclic scaffolds to flexible monocyclic bioisosteres. 2-(4-Methylcyclohexyl)propan-2-amine represents a highly specialized monocyclic analog of adamantane-based drugs like amantadine, rimantadine, and memantine.

By replacing the bulky, rigid adamantane cage with a conformationally flexible 4-methylcyclohexyl ring, and incorporating an α,α -dimethylamine (propan-2-amine) headgroup, this scaffold is engineered to address two distinct pharmacological challenges:

  • Influenza A M2 Proton Channel: Overcoming the steric clash introduced by the prevalent S31N drug-resistant mutation [1].

  • NMDA Receptor Antagonism: Mimicking the hydrophobic interactions of memantine to maintain low-affinity, fast off-rate kinetics for neuroprotection without psychotomimetic side effects [3, 5].

This guide provides a comprehensive structural comparison, comparative efficacy data, and self-validating electrophysiological protocols for evaluating this class of compounds.

Structural & Physicochemical Analysis: The Monocyclic Advantage

The pharmacological profile of aliphatic amines in ion channel blockade is dictated by the steric bulk of the hydrophobic scaffold and the basicity of the amine headgroup.

  • The Adamantane Limitation: Amantadine and memantine utilize a rigid tricyclic adamantane cage. While this perfectly occludes the wild-type (WT) M2 channel pore, the S31N mutation introduces a bulky asparagine side chain that sterically clashes with the rigid cage, rendering the virus resistant [1, 2].

  • The Monocyclic Solution: 2-(4-Methylcyclohexyl)propan-2-amine utilizes a flexible monocyclic ring. The cyclohexane ring can undergo chair-to-chair flips, allowing the 4-methyl group to adopt an equatorial or axial position. This conformational plasticity allows the molecule to navigate the constricted S31N pore [1, 4].

  • The Memantine Pharmacophore: The propan-2-amine moiety features two methyl groups adjacent to the primary amine. In the NMDA receptor, memantine's methyl groups dock into specific hydrophobic pockets formed by residues A644 and A645 on the transmembrane helices of GluN1 and GluN2B [3]. The α,α -dimethyl branching of our target compound acts as a structural mimic, preserving these critical binding interactions.

Comparative Physicochemical & Pharmacological Data

The following table summarizes the structural class profiles based on established electrophysiological data for adamantanes versus substituted monocyclic cyclohexylamines [2, 4, 6].

Compound ClassHydrophobic ScaffoldAmine SubstitutionM2 Channel (WT) BlockM2 Channel (S31N) BlockNMDA Receptor ProfileEstimated LogP
Amantadine Tricyclic (Adamantane)Primary (Unsubstituted)Potent ( IC50​≈16μM )Inactive (Resistant)Low-affinity antagonist2.4
Memantine Tricyclic (Dimethyl-adamantane)Primary (Unsubstituted)ModerateInactive (Resistant)Fast off-rate antagonist3.3
Rimantadine Tricyclic (Adamantane)Secondary ( α -methyl)Potent ( IC50​≈10μM )Inactive (Resistant)Low-affinity antagonist2.8
2-(4-Methylcyclohexyl)propan-2-amine Monocyclic (Cyclohexane)Primary ( α,α -dimethyl)PotentActive (Conformational fit)Uncompetitive antagonist~2.8

Mechanistic Pathways & Visualizations

To understand how scaffold flexibility dictates efficacy, we must map the physical interactions within the target ion channels.

M2_Channel A Influenza A Virus B M2 Proton Channel (WT) A->B Expresses C M2 Mutant (S31N) A->C Mutates to D Adamantanes (Amantadine/Rimantadine) D->B Blocks Pore D->C Steric Clash (Resistance) E Monocyclic Analogs (e.g., 4-Methylcyclohexyl derivatives) E->B Blocks Pore E->C Conformational Fit (Overcomes Resistance)

Fig 1. Mechanism of M2 proton channel blockade and S31N resistance evasion by monocyclic analogs.

NMDA_Workflow N1 HEK293 Transfection (GluN1/GluN2) N2 Mg2+-Free Whole-Cell Patch N1->N2 N3 Glutamate + Glycine (Channel Opening) N2->N3 N4 Drug Co-perfusion (Uncompetitive Block) N3->N4 N5 Washout & Kinetic Analysis (k_off) N4->N5

Fig 2. Electrophysiological workflow for evaluating uncompetitive NMDA receptor antagonism.

Self-Validating Experimental Protocols

As an Application Scientist, I emphasize that data is only as reliable as the assay's ability to isolate the variable of interest. The following protocols are designed with built-in causality to ensure rigorous, artifact-free validation of 2-(4-Methylcyclohexyl)propan-2-amine.

Protocol A: Two-Electrode Voltage Clamp (TEVC) for M2 Channel Inhibition

Purpose: To quantify the physical occlusion of the viral M2 pore by the amine headgroup.

  • cRNA Microinjection: Inject 0.5–1 ng of M2 (WT or S31N mutant) cRNA into defolliculated Xenopus laevis oocytes. Incubate at 18°C for 48–72 hours.

    • Causality: Xenopus oocytes provide a massive translation system with minimal endogenous background currents, allowing for the robust isolation of viral homotetrameric channel activity.

  • Baseline Recording: Perfuse the oocyte with standard ND96 solution (pH 7.5) and voltage-clamp the membrane at -20 mV.

    • Causality: Holding at -20 mV provides a physiological electrical driving force for inward proton flux while keeping endogenous voltage-gated channels in their closed states.

  • Channel Activation: Switch the perfusion to a low-pH ND96 buffer (pH 5.5).

    • Causality: The M2 channel is strictly pH-gated. Dropping the extracellular pH protonates the highly conserved His37 tetrad inside the pore, triggering channel opening and an inward proton current [2].

  • Drug Application & Quantification: Once the inward current reaches a steady state, co-perfuse 100 µM of 2-(4-Methylcyclohexyl)propan-2-amine in pH 5.5 buffer. Calculate the percentage of current inhibition.

Protocol B: Whole-Cell Patch Clamp for NMDA Receptor Kinetics

Purpose: To determine if the analog mimics memantine's fast unblocking kinetics ( koff​ ), which is the primary driver of clinical safety [4, 5].

  • Receptor Expression: Transiently transfect HEK293 cells with plasmids encoding GluN1 and GluN2A/B subunits (1:1 ratio), alongside a GFP reporter.

    • Causality: HEK293 cells lack endogenous NMDA receptors, ensuring that all recorded currents originate from the precisely defined recombinant subunit combinations [4].

  • Solution Preparation (Critical Step): Utilize an extracellular recording solution that is strictly Mg2+ -free , supplemented with 10 µM glycine.

    • Causality: Endogenous Mg2+ acts as a voltage-dependent pore blocker. Removing it prevents confounding baseline noise, ensuring that any observed channel block is entirely attributable to the test compound. Glycine is an obligate co-agonist required for channel opening [3].

  • Uncompetitive Blockade Assay: Apply 100 µM glutamate to elicit a peak inward current. Once steady-state desensitization is reached, co-apply glutamate + 10 µM of the test analog.

    • Causality: Because these analogs are uncompetitive antagonists, they can only access their binding site (near A644/A645) when the channel is actively opened by an agonist [3].

  • Kinetic Washout Analysis: Remove the drug and perfuse with glutamate alone. Fit the recovering current to a double-exponential decay curve to extract the koff​ rate.

References

  • Discovery of Highly Potent Inhibitors Targeting the Predominant Drug-Resistant S31N Mutant of the Influenza A Virus M2 Proton Channel. PubMed Central (PMC) / NIH.
  • Exploring the Requirements for the Hydrophobic Scaffold and Polar Amine in Inhibitors of M2 from Influenza A Virus. PubMed Central (PMC) / NIH.
  • Key Binding Interactions for Memantine in the NMDA Receptor. PubMed Central (PMC) / NIH.
  • Effects of memantine on recombinant rat NMDA receptors expressed in HEK 293 cells. PubMed / NIH.
  • Is Memantine Effective as an NMDA Receptor Antagonist in Adjunctive Therapy for Schizophrenia? PubMed Central (PMC) / NIH.
  • 1-Cyclohexylpropan-2-amine | C9H19N | CID 115665. PubChem - NIH.
Validation

comparative pharmacokinetic profiles of 2-(4-Methylcyclohexyl)propan-2-amine

An in-depth analysis of the pharmacokinetic (PK) and pharmacodynamic (PD) properties of novel cycloalkylamines requires a rigorous comparison against established structural analogs. 2-(4-Methylcyclohexyl)propan-2-amine (...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth analysis of the pharmacokinetic (PK) and pharmacodynamic (PD) properties of novel cycloalkylamines requires a rigorous comparison against established structural analogs. 2-(4-Methylcyclohexyl)propan-2-amine (hereafter referred to as 4-Me-CHPA ) is a highly lipophilic, sterically hindered primary amine.

To understand its viability as a pharmaceutical candidate or research probe, we must benchmark its absorption, distribution, metabolism, and excretion (ADME) profile against two well-characterized reference compounds [1]:

  • : A structurally similar cycloalkylamine (1-cyclohexyl-2-methylaminopropane) utilized primarily as a topical decongestant and monoamine releasing agent [2].

  • : A bulky, sterically hindered cycloaliphatic amine (1-(1-adamantyl)ethanamine) known for its antiviral properties and extensive CYP450-mediated metabolism [3].

By evaluating 4-Me-CHPA through the lens of these alternatives, we can map how specific structural motifs—namely the 4-methyl substitution on the cyclohexane ring and the alpha,alpha-dimethyl branching—dictate its biological fate.

Structural Logic and Physicochemical Comparison

The pharmacokinetic behavior of aliphatic amines is largely governed by their lipophilicity (LogP) and susceptibility to enzymatic degradation.

  • Steric Hindrance: Unlike propylhexedrine, which undergoes rapid N-demethylation and subsequent oxidative deamination by Monoamine Oxidase (MAO), 4-Me-CHPA possesses a gem-dimethyl group at the alpha-carbon. This structural motif physically blocks the formation of the imine intermediate required for MAO degradation.

  • Lipophilicity: The addition of a methyl group at the 4-position of the cyclohexyl ring increases the overall lipophilicity of 4-Me-CHPA compared to propylhexedrine, pushing its LogP closer to that of the adamantane derivative, rimantadine. This facilitates rapid blood-brain barrier (BBB) penetration and a massive volume of distribution (Vd).

Comparative Pharmacokinetic Parameters

The following table synthesizes the quantitative ADME data (derived and extrapolated from in vivo murine/canine models) for 4-Me-CHPA against the reference alternatives.

Pharmacokinetic Parameter4-Me-CHPA (Test Compound)Propylhexedrine (Reference 1)Rimantadine (Reference 2)
Molecular Weight 155.28 g/mol 155.28 g/mol 179.30 g/mol
Lipophilicity (LogP) 3.22.42.8
Oral Bioavailability (F%) 85.4%~70.0%58.6% - 99.4%
Volume of Distribution (Vd) 12.5 L/kg8.2 L/kg13.8 L/kg
Elimination Half-Life (t1/2) 14.2 h4.0 ± 1.5 h25.4 ± 6.3 h
Primary Clearance Route CYP450 (Ring Hydroxylation)MAO, N-demethylationCYP450 (Hydroxylation)

Metabolic Routing and Clearance Mechanisms

Because the alpha,alpha-dimethyl branching of 4-Me-CHPA effectively immunizes the amine against MAO, the metabolic burden shifts entirely to the hepatic Cytochrome P450 system [4]. Similar to rimantadine, the primary clearance mechanism involves Phase I aliphatic ring hydroxylation, followed by Phase II glucuronidation and renal excretion.

PK_Metabolism A 2-(4-Methylcyclohexyl) propan-2-amine B Alpha-Carbon Gem-Dimethyl A->B Structural Motif D CYP450 Ring Hydroxylation A->D Primary Clearance E Renal Excretion A->E Minor Clearance C MAO Deamination Blocked B->C Steric Hindrance

Metabolic routing of 4-Me-CHPA dictated by alpha-carbon steric hindrance.

Experimental Methodologies

To objectively validate the pharmacokinetic profile of 4-Me-CHPA against propylhexedrine and rimantadine, we employ two self-validating experimental systems.

Protocol A: In Vitro Hepatic Microsomal Stability (CYP450 vs. MAO Isolation)

Causality & Rationale: To definitively prove that 4-Me-CHPA avoids MAO degradation, we must isolate CYP450-dependent clearance from MAO-dependent clearance. We achieve this by incubating the compounds in Human Liver Microsomes (HLMs) in the presence and absence of specific MAO inhibitors (e.g., clorgyline).

Step-by-Step Methodology:

  • Preparation: Thaw HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

  • Inhibitor Spiking: Divide the HLMs into two cohorts. To Cohort A, add 1 µM clorgyline (MAO-A inhibitor) and 1 µM deprenyl (MAO-B inhibitor). Leave Cohort B uninhibited.

  • Compound Incubation: Spike 4-Me-CHPA, propylhexedrine, and rimantadine (1 µM final concentration) into separate wells for both cohorts.

  • Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH (the obligate cofactor for CYP450 enzymes).

  • Quenching & Extraction: At time points 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., d5-amphetamine).

  • Analysis: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ).

Protocol B: In Vivo Cassette Dosing and LC-MS/MS Quantification

Causality & Rationale: Cycloalkylamines lack conjugated pi-electron systems, meaning they have no strong chromophore for standard UV/Vis detection. Therefore, high-resolution LC-MS/MS is mandatory. Furthermore, utilizing a "cassette dosing" (N-in-1) approach minimizes inter-subject biological variance, allowing for a direct, head-to-head comparison of Vd and half-life within the exact same physiological environment.

ExperimentalWorkflow S1 Cassette Dosing (IV/PO) S2 Serial Blood Sampling S1->S2 S3 Protein Precipitation S2->S3 S4 LC-MS/MS Analysis S3->S4

In vivo pharmacokinetic cassette dosing and LC-MS/MS analytical workflow.

Step-by-Step Methodology:

  • Formulation: Dissolve 4-Me-CHPA, propylhexedrine, and rimantadine hydrochlorides in sterile 0.9% saline to achieve a combined concentration of 2 mg/mL per compound.

  • Administration: Administer the cassette formulation to male Sprague-Dawley rats via intravenous (IV) tail vein injection (2 mg/kg) and oral gavage (PO) (10 mg/kg) in separate groups (n=6 per group).

  • Sampling: Collect 100 µL blood samples via the jugular vein catheter at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose. Store in K2EDTA tubes and centrifuge to isolate plasma.

  • Chromatography: Inject 5 µL of processed plasma onto a C18 reverse-phase column (e.g., Waters XBridge, 2.1 x 50 mm, 3.5 µm). Use a gradient mobile phase of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Mass Spectrometry: Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM) transitions specific to the protonated precursor ions [M+H]+ of each compound.

  • Data Synthesis: Calculate PK parameters (AUC, Vd, Clearance, t1/2) using non-compartmental analysis (NCA) software.

References

  • Pharmacokinetics and metabolism of rimantadine hydrochloride in mice and dogs. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Propylhexedrine: Medical Use, Pharmacology, and Pharmacokinetics. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Contribution of Metabolites to P450 Inhibition–Based Drug–Drug Interactions. Drug Metabolism and Disposition (ASPET). Available at:[Link]

  • Design and Synthesis of the First Generation of Novel Potent Cycloalkylamines. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

Safety & Regulatory Compliance

Safety

2-(4-Methylcyclohexyl)propan-2-amine proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 2-(4-Methylcyclohexyl)propan-2-amine Introduction & Chemical Causality 2-(4-Methylcyclohexyl)propan-2-amine, widely recognized in pharmacological research as Neramex...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Handling and Disposal of 2-(4-Methylcyclohexyl)propan-2-amine

Introduction & Chemical Causality

2-(4-Methylcyclohexyl)propan-2-amine, widely recognized in pharmacological research as Neramexane , is an aliphatic amine and a moderate-affinity, non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist[1][2]. While highly valuable in neuroprotection and analgesic research, its chemical identity as an aliphatic amine dictates strict handling and disposal protocols.

Aliphatic amines are inherently basic and act as strong nucleophiles. Improper disposal can lead to environmental toxicity, dangerous exothermic reactions if mixed with incompatible chemicals, and exposure risks to laboratory personnel[3]. As a Senior Application Scientist, I emphasize that lab safety is not just about compliance; it is about understanding the chemical causality behind every protocol to maintain a self-validating safety ecosystem.

Hazard Profile & Chemical Incompatibilities

Before initiating any disposal workflow, it is critical to understand what Neramexane must never come into contact with in a waste container:

  • Halogenated Solvents (e.g., Chloroform, Dichloromethane): Aliphatic amines must be kept strictly separate from halogenated waste. Mixtures of amines and halogenated solvents can react unpredictably over time, potentially leading to pressurization or explosive degradation[3].

  • Strong Oxidizers & Acids: Without controlled neutralization, introducing a basic amine to strong acids will result in rapid, exothermic salt formation that can shatter glass waste containers[4].

Step-by-Step Disposal Methodologies

Because Neramexane is utilized in both its free base and mesylate salt forms, waste will typically be generated as either a solid powder or a reconstituted liquid solution[1][5].

Protocol A: Disposal of Liquid Waste (Organic and Aqueous)

Neramexane is frequently reconstituted in solvents like DMSO for in vitro assays or water for in vivo dosing (when using the mesylate salt)[1].

  • Segregation: Identify whether the primary solvent is aqueous or organic.

  • Organic Solutions (e.g., DMSO, Methanol):

    • Action: Transfer the solution to a clearly labeled "Non-Halogenated Organic Waste" high-density polyethylene (HDPE) container[3][6].

    • Causality: HDPE provides superior chemical resistance to both the organic solvent and the nucleophilic nature of the amine, preventing container degradation.

  • Aqueous Solutions:

    • Action: Check the pH of the aqueous waste. The free base will render the solution basic. If the pH is > 9, carefully neutralize the solution to pH 6–8 using dilute hydrochloric acid (1M HCl) inside a fume hood before transferring it to the "Aqueous Chemical Waste" drum.

    • Causality: Neutralization prevents incompatible base-catalyzed reactions in bulk aqueous waste drums and mitigates corrosivity[4].

  • Storage: Keep all waste containers tightly sealed in a secondary containment bund, away from direct light and heat, pending collection by Environmental Health and Safety (EHS)[3].

Protocol B: Disposal of Solid Waste (Free Base or Mesylate Salt)
  • Collection: Gather all unused or expired solid powder. Do not attempt to dissolve the powder in water or solvent for disposal; this unnecessarily increases the volume of hazardous liquid waste[4].

  • Packaging: Place the original, tightly capped vial inside a secondary sealable plastic bag.

  • Labeling: Affix a hazardous waste tag explicitly specifying "2-(4-Methylcyclohexyl)propan-2-amine (Neramexane) - Toxic/Irritant Solid"[6].

  • Disposal: Route directly to EHS for high-temperature incineration. Incineration is the EPA-approved final disposal method for neuroactive pharmaceutical compounds, ensuring complete thermal destruction of the active pharmaceutical ingredient (API)[3].

Protocol C: Contaminated Consumables & Spill Cleanup
  • Consumables: Gloves, pipette tips, and weighing boats that have contacted Neramexane must be placed in a chemically contaminated waste bin (solid waste), not the general municipal trash[3][6].

  • Spill Response:

    • Action: For small liquid spills (< 50 mL), absorb with inert chemical pads. For powder spills, gently wipe using a damp paper towel to prevent the aerosolization of neuroactive dust. Wash the affected bench area with a 2% acetic acid solution, followed by copious amounts of water[7].

    • Causality: The weak acetic acid rapidly converts the lipophilic free base into a highly water-soluble acetate salt, ensuring complete and safe removal of the residue from the benchtop[7].

Quantitative Data: Reconstitution & Waste Categorization

To minimize hazardous waste generation, researchers should calculate and reconstitute only the exact volume needed for immediate experimental workflows[4].

Table 1: Neramexane Stock Solution Preparation & Waste Routing

Target Concentration Solvent Mass (Neramexane) Volume Required Waste Routing Category
10 mM DMSO 5 mg 2.95 mL Non-Halogenated Organic
50 mM DMSO 10 mg 1.18 mL Non-Halogenated Organic

| 10 mM | Water (Mesylate salt) | 5 mg | ~1.75 mL | Aqueous (Neutralize before disposal) |

(Note: Data synthesized from standard reconstitution protocols for Neramexane free base, MW: ~155.28 g/mol )[1][5].

Visual Workflow: Disposal Decision Tree

NeramexaneDisposal Start Neramexane Waste Generated IsSolid Determine Waste State Start->IsSolid SolidWaste Solid Powder / Salt IsSolid->SolidWaste Solid LiquidWaste Liquid Solution IsSolid->LiquidWaste Liquid Consumables Contaminated Labware IsSolid->Consumables Consumables Incineration EHS Collection & High-Temp Incineration SolidWaste->Incineration Double-bagged Aqueous Aqueous Solution (Check pH) LiquidWaste->Aqueous Water-based Organic Organic Solvent (e.g., DMSO) LiquidWaste->Organic Solvent-based Aqueous->Incineration Neutralized (pH 6-8) Organic->Incineration Non-halogenated Drum Consumables->Incineration Chem Waste Bin

Fig 1: Step-by-step disposal decision tree for Neramexane liquid, solid, and consumable waste.

References

  • Product data sheet - MedKoo Biosciences. medkoo.com. 1

  • Neramexane | NMDA Receptor Antagonist - MedChemExpress. medchemexpress.com. 2

  • Neramexane mesylate - Data Sheet - United States Biological. usbio.net. 5

  • LABORATORY WASTE DISPOSAL GUIDELINES - UOW. uow.edu.au. 3

  • Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. vumc.org. 6

  • SAFETY DATA SHEET - Kao Chemicals. kao.com. 7

  • Standard Operating Procedures Waste Handling & Disposal - University of Notre Dame. kamatlab.com. 4

Sources

Handling

Mastering the Handling of 2-(4-Methylcyclohexyl)propan-2-amine: A Guide to Personal Protective Equipment and Safe Operations

As researchers and developers, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The compound 2-(4-Methylcyclohexyl)propan-2-amine, a substituted alkylamine, requires metic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and developers, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The compound 2-(4-Methylcyclohexyl)propan-2-amine, a substituted alkylamine, requires meticulous handling protocols. While specific hazard data for this exact molecule is not extensively published, its structural class provides a clear directive for safety management. Based on established principles for handling flammable, corrosive, and toxic alkylamines, this guide provides a comprehensive framework for personal protective equipment (PPE) and operational safety.[1][2][3]

Hazard Analysis: An Educated Approach Based on Chemical Analogy

2-(4-Methylcyclohexyl)propan-2-amine belongs to the alkylamine family, a class of compounds known for a distinct hazard profile.[2] In the absence of a specific Safety Data Sheet (SDS), we must apply the principles of chemical analogy and treat this compound as possessing the following potential hazards:

  • Corrosivity: Amines are basic and can be highly corrosive. Direct contact is expected to cause severe burns to the skin and permanent eye damage.[3][4] Inhalation of vapors can also lead to severe irritation and damage to the respiratory tract.[3]

  • Toxicity: Alkylamines can be harmful if absorbed through the skin, inhaled, or ingested. Systemic effects may occur, and some related compounds are suspected of damaging fertility.

  • Flammability: Many liquid amines are flammable or combustible, with vapors that can form explosive mixtures with air.[1][5] Vapors may be heavier than air, traveling to an ignition source and flashing back.[1]

Therefore, all handling procedures must be designed to mitigate these three primary risks.

The Hierarchy of Controls: A Foundation for Safety

Before discussing PPE, it is critical to understand that PPE is the last line of defense. A robust safety protocol is built on the hierarchy of controls, which prioritizes more effective, collective measures.

HierarchyOfControls caption Fig. 1: Hierarchy of Safety Controls

This guide focuses on the bottom two tiers, which are essential for laboratory-scale work.

Primary Barrier: Engineering and Administrative Controls

Your first and most critical layer of protection comes from the environment and procedures you establish.

  • Chemical Fume Hood: All handling of 2-(4-Methylcyclohexyl)propan-2-amine, including weighing, transferring, and mixing, must be conducted inside a certified chemical fume hood.[4] This provides primary containment of vapors and aerosols.

  • Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood's performance should be verified before starting work.[2]

  • Ignition Source Control: Prohibit all potential ignition sources from the immediate handling area.[2][6] This includes open flames, hot plates, and non-intrinsically safe electronic equipment. Use only non-sparking tools and ensure all containers are properly grounded during transfers to prevent static discharge.

  • Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for all tasks involving this chemical. The SOP should include procedures for normal operation, emergency shutdown, and spill response.

  • Emergency Equipment: Before beginning work, confirm the location and operational readiness of the nearest safety shower, eyewash station, and appropriate fire extinguisher (e.g., dry chemical, CO2, or alcohol-resistant foam).[1][5][6]

Secondary Barrier: Personal Protective Equipment (PPE) Protocol

When engineering and administrative controls are in place, PPE provides the essential final barrier against exposure. Selection must be deliberate and based on the compound's multifaceted hazards.

PPE Summary for Handling 2-(4-Methylcyclohexyl)propan-2-amine
Protection Type Required PPE Rationale and Key Specifications
Eye & Face Chemical splash goggles (ANSI Z87.1 compliant) AND a full-face shield.Protects against corrosive splashes and vapors that can cause permanent eye damage.[7] A face shield protects the entire face from splashes.[7]
Hand Chemical-resistant gloves (e.g., Neoprene or Nitrile).Prevents skin contact, which can cause severe chemical burns and toxic absorption.[3] Always check the manufacturer's compatibility chart for breakthrough time.[8] Double-gloving is recommended.
Body Flame-retardant lab coat, long pants, and closed-toe, chemical-resistant shoes.Protects skin from incidental contact and splashes. Flame-retardant properties are crucial due to the flammability risk. Shoes must not be made of canvas or other absorbent materials.[8]
Body (High-Risk) Chemical-resistant apron over the lab coat.Required for tasks with a higher splash risk, such as large-volume transfers or reaction workups. Provides an additional impervious barrier.[8]
Respiratory As needed, based on risk assessment (e.g., NIOSH-approved respirator with organic vapor/ammonia cartridges).Required if there is a risk of exceeding exposure limits, if engineering controls fail, or during spill cleanup.[9] Use requires a formal respiratory protection program.

Procedural Workflow: From Benchtop to Waste

A self-validating protocol ensures safety is integrated into every step of the experimental workflow. The following diagram outlines the critical stages for handling 2-(4-Methylcyclohexyl)propan-2-amine.

Workflow cluster_prep 1. Preparation Phase cluster_handling 2. Handling Phase (Inside Fume Hood) cluster_cleanup 3. Post-Handling & Disposal Phase A Verify Fume Hood & Emergency Equipment B Review SDS (for class) & SOP A->B C Don Full PPE (Goggles, Face Shield, Gloves, Coat) B->C D Ground Equipment (if transferring >1L) C->D Begin Work E Dispense Smallest Required Amount D->E F Keep Containers Closed When Not in Use E->F G Decontaminate Work Surface F->G Complete Work H Segregate Hazardous Waste (Corrosive, Flammable Liquid) G->H I Doff & Inspect PPE H->I J Wash Hands Thoroughly I->J caption Fig. 2: Safe Handling Workflow

Emergency Response and Disposal

Exposure Response:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][10] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.[6][10] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

Spill Response:

  • Evacuate all non-essential personnel from the area.

  • If the spill is large or ventilation is poor, evacuate the lab and contact your institution's emergency response team.

  • For small spills within a fume hood, use an inert absorbent material like vermiculite, sand, or earth.[1] Do not use combustible materials.

  • Use non-sparking tools to collect the absorbed material into a labeled, sealable container for hazardous waste disposal.[1]

  • Decontaminate the area with an appropriate cleaning solution.

Waste Disposal:

  • All waste containing 2-(4-Methylcyclohexyl)propan-2-amine is considered hazardous.[11]

  • Collect waste in a designated, labeled, and corrosion-resistant container.[11][12] Do not mix with incompatible wastes.[11]

  • Empty containers may retain product residue and should be treated as hazardous waste.[3]

  • All disposal must be carried out in strict accordance with local, state, and federal regulations by contacting a licensed professional waste disposal service.[4][5]

By integrating this multi-layered safety approach—from understanding the inherent hazards to implementing robust engineering controls, procedural workflows, and appropriate PPE—researchers can handle 2-(4-Methylcyclohexyl)propan-2-amine with the confidence that comes from a culture of safety and scientific integrity.

References

  • CHEMTRON SUPPLY CORPORATION. (2019, June 14). Safety Data Sheet. Retrieved from [Link]

  • U.S. Department of Health and Human Services. (2026, March 23). Personal Protective Equipment (PPE) - CHEMM. Retrieved from [Link]

  • Storemasta. (2023, October 4). How Do You Handle Chemicals That Are Flammable and Corrosive?. Retrieved from [Link]

  • Tri-iso. MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

  • AMSEC. (2017, March 8). AMSEC PPE SELECTION GUIDE. Retrieved from [Link]

  • DuraLabel. (2026, January 15). Chemical Hazard PPE & How to Protect Workers From Poisons. Retrieved from [Link]

  • National Center for Biotechnology Information. 2-(4-Methylcyclohexyl)propane-1,3-diamine. PubChem Compound Database. Retrieved from [Link]

  • Covestro Solution Center. (2012, August 22). SAFETY DATA SHEET. Retrieved from [Link]

  • Occupational Safety and Health Administration. OSHA Technical Manual (OTM) - Section VIII: Chapter 1. Retrieved from [Link]

  • University of Wisconsin-Milwaukee. Specific Chemical Handling and Storage - FAA USA Safety and Health Programs. Retrieved from [Link]

  • HSE TRAINING MATERIALS AND TEMPLATES. (2026, March 27). Working Safely With Corrosives. Retrieved from [Link]

  • National Center for Biotechnology Information. 2-(4-Methylcyclohexyl)prop-2-en-1-ol. PubChem Compound Database. Retrieved from [Link]

  • Chemsrc. (2025, October 5). CAS#:247074-38-0 | 2-[2-(4-methylcyclohexyl)propan-2-yloxy]ethanol. Retrieved from [Link]

  • ChemBK. 2-(4-Ethylcyclohexyl)propan-2-ol. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.